CNX-1351

Core Science & Biosynthesis

The Core Mechanism of Action of CNX-1351: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of phosphatidylinositol 3-kinase alpha (PI3Kα), a key oncogene implicated in a variety of human tumors.[1][2][3] This document provides a comprehensive overview of the mechanism of action of CNX-1351, detailing its molecular interactions, cellular effects, and the experimental methodologies used to elucidate its function. The information presented is intended to serve as a technical resource for researchers and professionals in the field of drug development and cancer biology.

Core Mechanism of Action: Covalent Inhibition of PI3Kα

CNX-1351 distinguishes itself through its covalent mechanism of action, which confers a prolonged and specific inhibition of PI3Kα.[4][5] The molecule was rationally designed to form a covalent bond with a specific amino acid residue within the ATP-binding pocket of the p110α catalytic subunit of PI3Kα.[1][2][3]

Molecular Interaction:

Mass spectrometry and X-ray crystallography have demonstrated that CNX-1351 selectively and covalently modifies cysteine 862 (C862) of PI3Kα.[1][2][3] This cysteine residue is unique to the alpha isoform, which is the primary basis for the compound's selectivity over other Class I PI3K isoforms (β, δ, and γ).[1][2][3] The covalent bond formation is facilitated by a reactive group within the CNX-1351 structure that forms a stable adduct with the thiol group of C862. This irreversible binding leads to a sustained inhibition of the kinase activity of PI3Kα.[4]

Quantitative Data Summary

The potency and selectivity of CNX-1351 have been quantified through various in vitro and cellular assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Kinase Inhibition

Kinase Isoform	IC50 (nM)
PI3Kα	6.8[6][7]
PI3Kβ	166[7]
PI3Kδ	240.3[6]
PI3Kγ	3020[6][7]

Table 2: Cellular Activity

Cell Line	Cancer Type	PIK3CA Mutation	Assay	EC50 / GI50 (nM)
SKOV3	Ovarian Cancer	H1047R[6]	p-Akt (Ser473) Inhibition	10-100[6]
SKOV3	Ovarian Cancer	H1047R[6]	Growth Inhibition (96h)	77.6[7]
MCF-7	Breast Cancer	E545K[6]	Growth Inhibition (96h)	54.7[7]

Signaling Pathway

CNX-1351 exerts its effects by inhibiting the PI3K/Akt signaling pathway, which is a central regulator of cell growth, proliferation, and survival.[8] Upon activation by upstream signals, such as growth factors binding to receptor tyrosine kinases (RTKs), PI3Kα phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors, most notably the serine/threonine kinase Akt. Activated Akt then phosphorylates a multitude of substrates that promote cell survival and proliferation. By covalently inhibiting PI3Kα, CNX-1351 blocks the production of PIP3, leading to the downregulation of Akt signaling and subsequent inhibition of cell growth and proliferation in PI3Kα-dependent cancer cells.

Caption: The PI3K/Akt signaling pathway and the inhibitory action of CNX-1351 on PI3Kα.

Experimental Protocols

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of CNX-1351 against different PI3K isoforms.

Methodology:

• A panel of lipid kinases including PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ were used.[6]

• CNX-1351 was tested in a 10-concentration IC50 curve with 3-fold serial dilutions, starting from 1 μM.[6]

• Reactions were carried out at an ATP concentration of 10 μM.[6]

• For PI3Kα, β, γ, and δ, a Homogeneous Time Resolved Fluorescence (HTRF) assay format was used.[6] For other lipid kinases, an ADP-Glo assay format was employed.[6]

• The substrate for the HTRF assays was phosphatidylinositol 4,5-bisphosphate.[4]

Caption: Workflow for the in vitro kinase inhibition assay.

Cellular p-Akt (Ser473) Phosphorylation Assay

Objective: To assess the potency of CNX-1351 in inhibiting PI3Kα signaling within a cellular context.

Methodology:

• SKOV3 ovarian cancer cells, which harbor a PIK3CA activating mutation, were used.[6]

• Cells were treated with CNX-1351 at concentrations ranging from 1 to 1000 nM for 1 hour.

• Following treatment, cell lysates were prepared.

• The levels of phosphorylated Akt at serine 473 (p-Akt Ser473) were determined by immunoblot analysis.[6]

• The EC50 value was calculated based on the reduction in p-Akt levels.

Cell Growth Inhibition Assay

Objective: To determine the anti-proliferative effect of CNX-1351 on cancer cell lines dependent on PI3Kα signaling.

Methodology:

• SKOV3 and MCF-7 (breast cancer) cells, both with activating PIK3CA mutations, were used.[6]

• Cells were seeded in 96-well plates and allowed to adhere overnight.[9]

• Cells were then treated with a dose-response curve of CNX-1351.

• The incubation period was 96 hours.[6]

• Cell viability was assessed using the CellTiter-Glo Luminescent Cell Viability Assay.

• The half-maximal growth inhibition (GI50) values were calculated.[6]

In Vivo Target Occupancy Study

Objective: To confirm that CNX-1351 inhibits PI3Kα signaling and binds to its target in a living organism.

Methodology:

• Nude mice were administered CNX-1351 intraperitoneally at a dose of 100 mg/kg once daily for 5 consecutive days.[6]

• Spleens were harvested at 1, 4, and 24 hours after the final dose.[6]

• Spleen homogenates were analyzed by immunoblot for the levels of p-Akt (Ser473) to assess the inhibition of PI3K signaling.[6]

• PI3Kα occupancy by CNX-1351 was also interrogated in the spleen samples.[6]

Mass Spectrometry and X-ray Crystallography

Objective: To provide definitive evidence of the covalent modification of PI3Kα by CNX-1351.

Methodology:

• Mass Spectrometry: Purified PI3Kα protein was incubated with CNX-1351. The resulting protein was analyzed by mass spectrometry to detect a mass shift corresponding to the addition of the CNX-1351 molecule to the protein, confirming covalent adduction. This analysis also identified the specific site of modification as Cys862.[1][2][3]

• X-ray Crystallography: A co-crystal structure of PI3Kα in complex with CNX-1351 was solved. The resulting electron density map provided a high-resolution visualization of the covalent bond formed between the inhibitor and the Cys862 residue within the ATP-binding pocket of the enzyme.[1][2][3]

Conclusion

CNX-1351 is a highly specific, covalent inhibitor of PI3Kα that demonstrates potent anti-proliferative effects in cancer cells with activating PIK3CA mutations. Its mechanism of action, centered on the irreversible modification of a unique cysteine residue (C862) in the alpha isoform, provides a strong rationale for its therapeutic potential in targeting PI3Kα-driven cancers. The detailed experimental evidence presented in this guide offers a solid foundation for further research and development of this and similar targeted covalent inhibitors.

References

• 1. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting PI3K family with small-molecule inhibitors in cancer therapy: current clinical status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CNX-1351 | Inhibitor of PI3Kα with anticancer activity | CAS# 1276105-89-5 | InvivoChem [invivochem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. medchemexpress.com [medchemexpress.com]

The Covalent Inhibition of PI3Kα by CNX-1351: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism of action of CNX-1351, a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα). The dysregulation of the PI3K/Akt/mTOR signaling pathway is a frequent event in human cancers, making PI3Kα a prime target for therapeutic intervention. CNX-1351 distinguishes itself by forming a targeted covalent bond with a non-catalytic cysteine residue unique to the α-isoform, thereby ensuring high selectivity and prolonged inhibition. This document details the biochemical potency, cellular activity, and the precise molecular interactions underpinning the covalent binding of CNX-1351 to PI3Kα, supported by quantitative data, detailed experimental methodologies, and visual representations of the key processes.

Executive Summary

CNX-1351 is a rationally designed inhibitor that potently and specifically targets PI3Kα. Through a Michael addition reaction, it forms a covalent bond with Cysteine 862 (C862), an amino acid residue that is not conserved in other Class I PI3K isoforms (PI3Kβ, PI3Kγ, and PI3Kδ)[1][2][3][4]. This covalent modification has been unequivocally confirmed by mass spectrometry and X-ray crystallography[1][2][3][4]. The inhibitor demonstrates a high degree of selectivity for PI3Kα, leading to potent inhibition of downstream signaling in cancer cell lines dependent on the PI3Kα pathway and resulting in significant antiproliferative effects[1][2][5]. The unique covalent mechanism of CNX-1351 offers the potential for a durable pharmacodynamic effect and a distinct advantage over reversible inhibitors.

Data Presentation

Biochemical Potency and Selectivity

The inhibitory activity of CNX-1351 was assessed against a panel of lipid kinases. The following table summarizes the half-maximal inhibitory concentrations (IC50) for the Class I PI3K isoforms and other related kinases.

Kinase	IC50 (nM)	Assay Format
PI3Kα	6.8	HTRF
PI3Kβ	166	HTRF
PI3Kγ	240.3	HTRF
PI3Kδ	3,020	HTRF
PI3KC2A	>1000	ADP-Glo
PI3KC2B	>1000	ADP-Glo
PI4Kα	>1000	ADP-Glo
PI4Kβ	>1000	ADP-Glo
SPHK1	>1000	ADP-Glo
SPHK2	>1000	ADP-Glo

Data sourced from Cayman Chemical product information and Nacht et al., J. Med. Chem. 2013[6]. Assays were performed with 10 µM ATP.

Cellular Activity

The biological impact of PI3Kα inhibition by CNX-1351 was evaluated in cancer cell lines with activating mutations in the PIK3CA gene.

Cell Line	Cancer Type	PIK3CA Mutation	GI50 (nM)
SKOV3	Ovarian Cancer	H1047R	77.6
MCF-7	Breast Cancer	E545K	54.7

GI50 represents the concentration required to inhibit cell growth by 50%. Data sourced from Cayman Chemical product information[6].

CNX-1351 also demonstrated potent inhibition of downstream signaling, as measured by the phosphorylation of Akt (p-Akt) in SKOV3 cells, with an EC50 value between 10 and 100 nM[5].

Signaling Pathway and Mechanism of Action

The following diagram illustrates the canonical PI3K/Akt/mTOR signaling pathway and highlights the point of intervention by CNX-1351.

PI3K/Akt/mTOR signaling pathway and inhibition by CNX-1351.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize the covalent binding and activity of CNX-1351.

PI3Kα HTRF (Homogeneous Time-Resolved Fluorescence) Assay

This assay quantitatively measures the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), the product of PI3Kα activity.

Materials:

• Recombinant human PI3Kα

• PIP2 substrate

• ATP

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM DTT)

• CNX-1351 (or other test compounds)

• HTRF Detection Reagents: Europium-labeled anti-GST antibody, GST-tagged PH domain, biotinylated-PIP3, and Streptavidin-Allophycocyanin (SA-APC).

• 384-well low-volume microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of CNX-1351 in 100% DMSO.

• Reaction Setup:

  • Add 0.5 µL of the compound dilution or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 14.5 µL of a PI3Kα/PIP2 substrate mix (prepared in assay buffer) to each well.

  • Initiate the reaction by adding 5 µL of ATP solution (final concentration, e.g., 10 µM) to all wells.

• Incubation: Incubate the reaction plate at room temperature for a defined period (e.g., 30-60 minutes).

• Reaction Termination and Detection:

  • Add 5 µL of a stop solution containing EDTA to terminate the enzymatic reaction.

  • Add 5 µL of the HTRF detection mix.

• Final Incubation: Incubate the plate for at least 2 hours at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible microplate reader, measuring the fluorescence emission at 665 nm (APC) and 620 nm (Europium). The ratio of these signals is used to determine the amount of PIP3 produced.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC50 value by fitting the data to a four-parameter logistic equation.

ADP-Glo™ Kinase Assay

This luminescence-based assay measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction. It was used for kinases other than the Class I PI3Ks.

Materials:

• Kinase of interest

• Substrate (lipid or peptide)

• ATP

• Kinase Reaction Buffer

• CNX-1351 (or other test compounds)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• White, opaque 384-well microplates

Procedure:

• Kinase Reaction:

  • Set up a 5 µL kinase reaction in each well of a 384-well plate containing the kinase, substrate, ATP, and the test compound.

  • Incubate at room temperature for the desired reaction time (e.g., 60 minutes).

• ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced into ATP and generates a luminescent signal via a luciferase/luciferin reaction.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Correlate the luminescent signal to the amount of ADP produced and calculate IC50 values as described for the HTRF assay.

Mass Spectrometry for Covalent Modification

This protocol outlines a representative workflow to confirm the covalent binding of CNX-1351 to PI3Kα.

Workflow Diagram:

Workflow for mass spectrometry analysis of covalent binding.

Procedure:

• Incubation: Incubate purified recombinant PI3Kα with an excess of CNX-1351 at room temperature for 1-2 hours to ensure complete adduction. A control sample with vehicle (DMSO) is run in parallel.

• Sample Preparation:

  • The protein-inhibitor complex is denatured (e.g., with urea), reduced (with DTT), and alkylated (with iodoacetamide) to cap free cysteines that have not reacted with CNX-1351.

  • The protein is then digested into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • The resulting peptide mixture is separated by reverse-phase liquid chromatography (LC).

  • The separated peptides are introduced into a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument).

  • The instrument acquires full MS scans to measure the mass-to-charge ratio of the intact peptides.

  • The instrument then performs data-dependent fragmentation (MS/MS) of selected peptides to determine their amino acid sequence.

• Data Analysis:

  • The MS/MS data is searched against a protein database containing the sequence of PI3Kα.

  • The peptide containing Cysteine 862 is identified.

  • The mass of this peptide in the CNX-1351-treated sample is compared to the mass of the same peptide in the control sample. A mass shift corresponding to the molecular weight of CNX-1351 confirms the covalent modification at this specific site.

X-ray Crystallography

The three-dimensional structure of the PI3Kα-CNX-1351 complex was determined to visualize the covalent interaction.

Procedure Outline:

• Protein Expression and Purification: Human PI3Kα (p110α/p85α heterodimer) is expressed using a baculovirus expression system in insect cells. The protein is then purified to homogeneity using a combination of affinity and size-exclusion chromatography[7].

• Crystallization:

  • The purified PI3Kα is incubated with an excess of CNX-1351 to form the covalent complex.

  • The complex is concentrated to an appropriate level (e.g., 5-10 mg/mL).

  • Crystallization screening is performed using various commercially available screens and optimized by systematically varying parameters such as pH, precipitant concentration, and temperature.

• Data Collection:

  • Crystals are cryo-protected and flash-frozen in liquid nitrogen.

  • X-ray diffraction data are collected at a synchrotron source, such as the SWISS LIGHT SOURCE (SLS)[7]. The crystals of the PI3Kα-CNX-1351 complex were found to belong to the P 21 21 21 space group[7].

• Structure Solution and Refinement:

  • The diffraction data are processed using software such as XDS and SCALA[7].

  • The structure is solved by molecular replacement using a previously determined structure of PI3Kα as a search model.

  • The model is refined, and electron density maps are carefully inspected to confirm the presence and orientation of the covalently bound CNX-1351, showing a clear linkage to the sulfur atom of Cysteine 862.

Conclusion

CNX-1351 represents a significant advancement in the selective targeting of PI3Kα. Its well-defined covalent mechanism of action, confirmed through rigorous biochemical and structural biology techniques, provides a strong rationale for its potent and isoform-specific activity. The detailed methodologies presented in this guide offer a comprehensive framework for the evaluation of similar covalent inhibitors and underscore the importance of a multi-faceted approach in modern drug discovery. The high selectivity and durable inhibition offered by CNX-1351's covalent binding to a unique cysteine residue highlight a promising strategy for the development of next-generation cancer therapeutics.

References

• 1. promega.com [promega.com]
• 2. ulab360.com [ulab360.com]
• 3. promega.com [promega.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

CNX-1351: A Covalent Inhibitor Targeting Cysteine 862 of PI3Kα

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of CNX-1351, a novel, potent, and selective covalent inhibitor of the p110α catalytic subunit of phosphatidylinositol 3-kinase (PI3Kα). CNX-1351's unique mechanism of action, involving the specific targeting of cysteine 862, offers a promising avenue for therapeutic intervention in cancers characterized by PI3Kα pathway dysregulation. This document details the mechanism of action, quantitative biochemical and cellular activity, and the experimental protocols utilized to characterize this compound.

Core Mechanism of Action

CNX-1351 is distinguished by its covalent mode of inhibition, which confers high potency and selectivity for PI3Kα. It achieves this by forming a covalent bond with the thiol group of cysteine 862 (C862), an amino acid residue that is unique to the α isoform of PI3K.[1][2] This covalent modification is irreversible and leads to the sustained inhibition of PI3Kα's kinase activity. The specificity for C862 is a key determinant of CNX-1351's selectivity over other PI3K isoforms (β, γ, and δ), which do not possess a cysteine at the analogous position.[1] The covalent binding of CNX-1351 to C862 has been unequivocally confirmed through mass spectrometry and X-ray crystallography.[1][2][3]

Quantitative Data Summary

The inhibitory activity of CNX-1351 has been characterized in various biochemical and cellular assays. The following tables summarize the key quantitative data, providing a comparative view of its potency and selectivity.

Parameter	PI3Kα	PI3Kβ	PI3Kδ	PI3Kγ	Reference
IC50 (nM)	6.8	166	240.3	3020	[4]
Kinetic Efficiency (k_inact_/K_i_) (M⁻¹s⁻¹)	1.74 x 10³	Not Applicable	Not Applicable	Not Applicable	[5]

Table 1: Biochemical Inhibitory Activity of CNX-1351 against PI3K Isoforms. This table showcases the half-maximal inhibitory concentration (IC50) and the kinetic efficiency of covalent bond formation (k_inact_/K_i_) of CNX-1351. The significantly lower IC50 value for PI3Kα highlights its isoform selectivity.

Cell Line	Cancer Type	PIK3CA Mutation	GI50 (nM)	Reference
MCF-7	Breast Cancer	E545K	54.7	[4]
SK-OV-3	Ovarian Cancer	H1047R	77.6	[4]

Table 2: Anti-proliferative Activity of CNX-1351 in Cancer Cell Lines. This table presents the half-maximal growth inhibition (GI50) of CNX-1351 in two different cancer cell lines harboring activating PIK3CA mutations.

Signaling Pathway

CNX-1351 exerts its anti-cancer effects by inhibiting the PI3K/Akt/mTOR signaling pathway, a critical cascade that regulates cell growth, proliferation, survival, and metabolism. By covalently modifying and inactivating PI3Kα, CNX-1351 prevents the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This, in turn, blocks the recruitment and activation of downstream effectors, most notably the serine/threonine kinase Akt. The inhibition of Akt phosphorylation (at Ser473) is a key biomarker of CNX-1351's cellular activity.

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of CNX-1351.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize CNX-1351.

In Vitro Kinase Inhibition Assays

1. Homogeneous Time-Resolved Fluorescence (HTRF) Assay for PI3Kα, β, γ, and δ:

• Principle: This assay measures the production of PIP3 by detecting the displacement of a biotinylated PIP3 tracer from a GST-tagged GRP1-PH domain bound to an anti-GST antibody labeled with a fluorescent donor.

• Protocol:

  • Prepare a serial dilution of CNX-1351 in DMSO.

  • In a 384-well plate, add 2 µL of the diluted CNX-1351 or DMSO (vehicle control).

  • Add 4 µL of the respective PI3K isozyme and the PIP2 substrate solution.

  • Initiate the kinase reaction by adding 4 µL of ATP solution (final concentration 10 µM).

  • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction by adding 5 µL of stop solution containing EDTA.

  • Add 5 µL of the HTRF detection mix (containing the europium-labeled anti-GST antibody and the streptavidin-XL665 conjugate).

  • Incubate for 60 minutes at room temperature to allow for signal development.

  • Read the plate on an HTRF-compatible reader (excitation at 320 nm, emission at 620 nm and 665 nm).

  • Calculate the HTRF ratio and determine IC50 values by fitting the data to a four-parameter logistic equation.

2. ADP-Glo™ Kinase Assay for Other Kinases:

• Principle: This luminescent assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Protocol:

  • Perform the kinase reaction in a 384-well plate with CNX-1351 at various concentrations.

  • After the kinase reaction, add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.

  • Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the kinase inhibition based on the reduction in the luminescent signal.

Caption: Workflow for in vitro kinase inhibition assays.

Cellular Assays

1. Cell Proliferation Assay (MTS Assay):

• Principle: This colorimetric assay measures cell viability based on the reduction of a tetrazolium compound (MTS) by metabolically active cells into a colored formazan (B1609692) product.

• Protocol:

  • Seed cancer cells (e.g., MCF-7, SK-OV-3) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of CNX-1351 for 96 hours.

  • Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cell growth inhibition relative to vehicle-treated control cells and determine the GI50 value.

2. Immunoblotting for Phospho-Akt (Ser473):

• Principle: This technique uses specific antibodies to detect the level of phosphorylated Akt at serine 473, a downstream marker of PI3Kα activity.

• Protocol:

  • Treat cells with CNX-1351 at various concentrations for a specified time (e.g., 2 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody specific for phospho-Akt (Ser473) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Strip the membrane and re-probe with an antibody for total Akt as a loading control.

In Vivo Studies

1. Formulation and Administration:

• Formulation: CNX-1351 for intraperitoneal (i.p.) injection can be formulated in a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4]

• Administration: Administer CNX-1351 to tumor-bearing mice (e.g., nude mice with xenografts) via i.p. injection at a specified dose (e.g., 100 mg/kg) and schedule.[4]

2. Pharmacodynamic (PD) Assessment:

• Tissue Collection: At various time points after the final dose, collect tissues of interest (e.g., tumor, spleen).

• Immunoblotting: Prepare tissue lysates and perform immunoblotting for p-Akt (Ser473) as described in the cellular assay protocol to assess the extent and duration of target inhibition in vivo.

Structural Biology and Mass Spectrometry

1. X-ray Crystallography of PI3Kα in Complex with CNX-1351:

• Protein Expression and Purification: Express and purify recombinant human PI3Kα (p110α/p85α heterodimer).[6]

• Crystallization: Co-crystallize the purified PI3Kα with CNX-1351 using vapor diffusion methods.[6]

• Data Collection and Structure Determination: Collect X-ray diffraction data from the crystals at a synchrotron source.[6] Process the data and solve the crystal structure by molecular replacement using a known PI3Kα structure as a model.[6] The resulting electron density map will confirm the covalent linkage between CNX-1351 and the Cys862 residue.[6]

2. Mass Spectrometry for Covalent Modification Confirmation:

• Incubation: Incubate recombinant PI3Kα with an excess of CNX-1351.

• Digestion: Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the peptide containing Cys862 and confirm the mass shift corresponding to the adduction of CNX-1351. Fragmentation analysis (MS/MS) will pinpoint the modification to the Cys862 residue.

Caption: Workflow for confirming the covalent binding of CNX-1351 to Cys862.

This in-depth technical guide provides a solid foundation for researchers and drug development professionals working with or interested in CNX-1351. The detailed information on its mechanism, quantitative profile, and experimental methodologies should facilitate further investigation and development of this promising targeted cancer therapeutic.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Covalent Proximity Scanning of a Distal Cysteine to Target PI3Kα - PMC [pmc.ncbi.nlm.nih.gov]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

The Discovery and Synthesis of CNX-1351: A Targeted Covalent Inhibitor of PI3Kα

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα (Phosphoinositide 3-kinase alpha).[1][2][3] Identified through rational drug design, CNX-1351 has demonstrated significant potential in selectively inhibiting PI3Kα, an oncogene frequently mutated in human tumors.[2][3][4] This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and biological evaluation of CNX-1351, tailored for an audience of researchers, scientists, and drug development professionals. All quantitative data are summarized in structured tables, and detailed experimental protocols for key assays are provided. Visual diagrams generated using Graphviz are included to illustrate signaling pathways and experimental workflows.

Discovery and Rationale

The dysregulation of the PI3K/Akt/mTOR signaling pathway is a well-established driver in a multitude of human cancers.[4] The alpha isoform of PI3K (PI3Kα), encoded by the PIK3CA gene, is one of the most frequently mutated oncogenes, making it a prime target for cancer therapy.[2][3][4] The discovery of CNX-1351 was the result of a rational drug design approach aimed at creating a potent and selective inhibitor that could overcome the limitations of pan-PI3K inhibitors, which often suffer from off-target effects and toxicity.[2][4]

The key innovation in the design of CNX-1351 was the incorporation of a reactive electrophile, a Michael acceptor, to form a covalent bond with a non-catalytic cysteine residue unique to the PI3Kα isoform.[2][4] This strategy was intended to provide high selectivity and prolonged target engagement. X-ray crystallography and mass spectrometry studies confirmed that CNX-1351 selectively and covalently modifies cysteine 862 (C862) in the ATP-binding pocket of PI3Kα.[2][3][4] This residue is not conserved in other Class I PI3K isoforms (PI3Kβ, PI3Kγ, and PI3Kδ), which explains the remarkable isoform selectivity of the compound.[4]

Synthesis of CNX-1351

While the primary literature extensively details the biological characterization of CNX-1351, a detailed, step-by-step synthetic protocol is not publicly available. However, based on the synthesis of structurally related thieno[3,2-d]pyrimidine (B1254671) derivatives, a plausible synthetic route can be postulated. The synthesis would likely involve a convergent approach, preparing the core heterocyclic system and the piperazine (B1678402) side-chain separately before their final coupling.

A potential synthetic strategy would involve:

• Synthesis of the 2-(1H-indazol-4-yl)-4-morpholinothieno[3,2-d]pyrimidine core: This would likely begin with a substituted thiophene (B33073) precursor, followed by cyclization to form the thieno[3,2-d]pyrimidine scaffold. The indazole and morpholine (B109124) moieties could be introduced via nucleophilic aromatic substitution or cross-coupling reactions.

• Synthesis of the piperazine side-chain: The 1-(piperazin-1-yl)-6-methyl-5-heptene-1,4-dione fragment could be prepared by reacting piperazine with a suitable derivative of 6-methyl-5-hepten-2-one.

• Final Coupling: The final step would involve the coupling of the thieno[3,2-d]pyrimidine core to the piperazine side-chain, likely through an alkylation reaction where a leaving group on the core is displaced by the secondary amine of the piperazine.

Mechanism of Action and Signaling Pathway

CNX-1351 acts as a targeted covalent inhibitor of PI3Kα.[1][2] The compound's electrophilic warhead forms a covalent bond with the thiol group of cysteine 862 within the ATP-binding site of PI3Kα.[2][4] This irreversible binding locks the enzyme in an inactive state, thereby blocking its kinase activity.

The inhibition of PI3Kα by CNX-1351 leads to the downstream suppression of the PI3K/Akt signaling pathway. This pathway is crucial for cell growth, proliferation, survival, and metabolism. By inhibiting PI3Kα, CNX-1351 prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). The reduction in PIP3 levels leads to decreased activation of the serine/threonine kinase Akt, a key downstream effector of PI3K signaling. This ultimately results in reduced phosphorylation of Akt substrates, such as PRAS40 and S6 ribosomal protein, leading to cell cycle arrest and inhibition of proliferation in cancer cells with activating PIK3CA mutations.[1]

Caption: Simplified PI3K/Akt signaling pathway and the inhibitory action of CNX-1351.

Quantitative Data

The following tables summarize the key quantitative data for CNX-1351 from in vitro and cellular assays.

Table 1: In Vitro Kinase Inhibitory Activity of CNX-1351

Kinase	IC50 (nM)	Assay Format
PI3Kα	6.8	HTRF
PI3Kβ	166	HTRF
PI3Kγ	240.3	HTRF
PI3Kδ	3,020	HTRF
PI3KC2A	>1000	ADP-GLO
PI3KC2B	>1000	ADP-GLO
PI4Kα	>1000	ADP-GLO
PI4Kβ	>1000	ADP-GLO
SPHK1	>1000	ADP-GLO
SPHK2	>1000	ADP-GLO

Data sourced from Cayman Chemical and MedChemExpress.[1]

Table 2: Cellular Activity of CNX-1351 in Cancer Cell Lines

Cell Line	Cancer Type	PIK3CA Mutation	GI50 (nM)
SKOV3	Ovarian Cancer	H1047R	77.6
MCF-7	Breast Cancer	E545K	54.7

Data sourced from Cayman Chemical.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro Kinase Inhibition Assay (HTRF)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of CNX-1351 against PI3K isoforms.

• Protocol:

  • CNX-1351 was tested in a 10-concentration IC50 curve with a 3-fold serial dilution starting at 1 μM.

  • Reactions were carried out in the presence of 10 μM ATP.

  • A Homogeneous Time-Resolved Fluorescence (HTRF) assay format was used for PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ.

  • The substrate used for the HTRF assay was phosphatidylinositol 4,5-bisphosphate.

  • The reaction was initiated by the addition of the enzyme and incubated for a specified time at room temperature.

  • HTRF detection reagents were added, and the fluorescence signal was measured on a compatible plate reader.

  • IC50 values were calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell Proliferation Assay (GI50)

• Objective: To determine the concentration of CNX-1351 that causes 50% growth inhibition (GI50) in cancer cell lines.

• Protocol:

  • SKOV3 (ovarian cancer, H1047R mutation) and MCF-7 (breast cancer, E545K mutation) cells were seeded in 96-well plates and allowed to adhere overnight.

  • Cells were treated with a serial dilution of CNX-1351 for 96 hours.

  • Cell viability was assessed using a standard method such as the sulforhodamine B (SRB) assay or a commercially available cell viability reagent (e.g., CellTiter-Glo®).

  • The absorbance or luminescence was measured, and the data were normalized to untreated control cells.

  • GI50 values were calculated from the dose-response curves.

In Vivo Pharmacodynamic Study

• Objective: To assess the in vivo target engagement and inhibition of PI3K signaling by CNX-1351.

• Protocol:

  • Nude mice were administered CNX-1351 intraperitoneally at a dose of 100 mg/kg once a day for 5 consecutive days.

  • At various time points (1-24 hours) after the final dose, spleens were harvested.

  • Spleen lysates were prepared and analyzed by immunoblotting (Western blot) for the levels of phosphorylated Akt (p-AktSer473) to assess PI3K pathway inhibition.

  • PI3Kα occupancy by CNX-1351 was also interrogated in the spleen lysates.

  • A decrease in p-AktSer473 levels indicated inhibition of PI3K signaling in vivo.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the characterization of a novel kinase inhibitor like CNX-1351.

Caption: General experimental workflow for the preclinical characterization of CNX-1351.

Conclusion

CNX-1351 represents a significant advancement in the development of isoform-selective PI3K inhibitors. Its unique covalent mechanism of action provides high potency and selectivity for PI3Kα, a key oncogenic driver. The data presented in this guide highlight its potential as a valuable research tool for dissecting the role of PI3Kα in cancer biology and as a promising scaffold for the development of novel anticancer therapeutics. While CNX-1351 itself has been reported to have poor pharmacokinetics, its discovery has paved the way for the development of optimized analogs with improved drug-like properties.[4] Further investigation and optimization of covalent PI3Kα inhibitors based on the CNX-1351 scaffold hold considerable promise for targeted cancer therapy.

References

• 1. Synthesis and Antitumor Activities of Novel 4-Morpholinothieno[3,2-d]pyrimidine Derivatives [crcu.jlu.edu.cn]
• 2. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 3. 1-(4-Chlorobenzhydryl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 4. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

CNX-1351: A Technical Guide to a Selective Covalent PI3K Alpha Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival. Its aberrant activation is one of the most frequent oncogenic events in human cancers, making it a prime target for therapeutic intervention. The PI3Kα isoform, encoded by the PIK3CA gene, is frequently mutated in various solid tumors, leading to constitutive activation of the pathway. CNX-1351 is a potent and isoform-selective, targeted covalent inhibitor of PI3Kα, offering a promising approach for the treatment of cancers harboring PIK3CA mutations. This technical guide provides an in-depth overview of CNX-1351, including its mechanism of action, biochemical and cellular activity, and the experimental protocols used for its characterization.

Mechanism of Action

CNX-1351 is a targeted covalent inhibitor that potently and specifically inhibits PI3Kα.[1] Its mechanism of action involves the formation of a covalent bond with a specific cysteine residue, Cys862, located in the ATP-binding site of the p110α catalytic subunit of PI3Kα.[2] This cysteine residue is unique to the α isoform, which accounts for the high selectivity of CNX-1351 over the β, γ, and δ isoforms of PI3K.[2] The covalent modification of Cys862 is irreversible, leading to a prolonged duration of target inhibition.[3]

Below is a diagram illustrating the PI3K/AKT/mTOR signaling pathway and the point of inhibition by CNX-1351.

Figure 1: PI3K/AKT/mTOR Signaling Pathway Inhibition by CNX-1351.

Data Presentation

Biochemical Activity and Selectivity

CNX-1351 demonstrates potent inhibition of PI3Kα with an IC50 of 6.8 nM.[1] Its selectivity for the α isoform is significant compared to the other Class I PI3K isoforms.[1] The table below summarizes the in vitro inhibitory activity of CNX-1351 against a panel of lipid kinases.

Kinase	IC50 (nM)
PI3Kα	6.8
PI3Kβ	166
PI3Kγ	240.3
PI3Kδ	3,020
PI3KC2A	>1,000
PI3KC	>1,000
PI4Kα	>1,000
PI4Kβ	>1,000
SPHK1	>1,000
SPHK2	>1,000
Table 1: Biochemical IC50 values of CNX-1351 against a panel of lipid kinases. Data sourced from Cayman Chemical.[1]

Cellular Activity

CNX-1351 effectively inhibits PI3K signaling in cancer cell lines harboring PIK3CA mutations, leading to a potent anti-proliferative effect.[4] The cellular potency of CNX-1351 has been evaluated in SKOV3 ovarian cancer cells (H1047R mutation) and MCF-7 breast cancer cells (E545K mutation).[4]

Cell Line	Cancer Type	PIK3CA Mutation	EC50 (nM)	GI50 (nM)
SKOV3	Ovarian	H1047R	10	77.6
MCF-7	Breast	E545K	<100	54.7
Table 2: Cellular activity of CNX-1351 in PIK3CA-mutant cancer cell lines. EC50 is for the inhibition of Akt Ser473 phosphorylation. GI50 is the concentration for 50% growth inhibition. Data sourced from MedchemExpress and Cayman Chemical.[1][4]

Pharmacokinetics

Detailed quantitative pharmacokinetic data for CNX-1351 in preclinical species are not extensively available in the public domain. However, studies have indicated that CNX-1351 has poor pharmacokinetic properties and is rapidly metabolized in rat liver microsomes, which may have limited its further development.[3][5]

In Vivo Pharmacodynamics

An in vivo study in nude mice demonstrated that CNX-1351 can engage its target and inhibit the PI3K signaling pathway.[4]

Animal Model	Dose and Schedule	Tissue Analyzed	Pharmacodynamic Effect
Nude Mice	100 mg/kg, IP, once daily for 5 days	Spleen	Decreased p-AktSer473 at 1 and 4 hours after the last dose
Table 3: In vivo pharmacodynamic effects of CNX-1351. Data sourced from MedchemExpress.[4]

Experimental Protocols

PI3Kα HTRF Kinase Assay

This protocol outlines a method for determining the in vitro potency of CNX-1351 against PI3Kα using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Figure 2: Workflow for a PI3Kα HTRF Kinase Assay.

Protocol Steps:

• Compound Preparation: A 10-point serial dilution of CNX-1351 is prepared in 100% DMSO, typically starting from a high concentration (e.g., 100 µM).

• Reaction Setup: In a 384-well plate, add the PI3Kα enzyme, the diluted CNX-1351 or DMSO control, and the substrate mixture containing PIP2 and ATP. The final ATP concentration is typically kept at or near its Km value.

• Kinase Reaction: The plate is incubated at room temperature for a defined period (e.g., 60 minutes) to allow the phosphorylation of PIP2 to PIP3.

• Detection: A detection solution containing a europium-labeled anti-GST antibody (which binds to a GST-tagged PH domain that specifically recognizes PIP3) and streptavidin-Allophycocyanin (APC) (which binds to a biotinylated-PIP3 tracer) is added.

• Signal Measurement: After an incubation period (e.g., 60 minutes) to allow the detection reagents to reach equilibrium, the HTRF signal is read on a compatible plate reader. In the absence of inhibition, the enzymatic production of PIP3 displaces the biotinylated-PIP3 tracer from the PH domain, leading to a decrease in the FRET signal.

• Data Analysis: The percentage of inhibition is calculated for each concentration of CNX-1351, and the data are plotted to determine the IC50 value.

Cell Proliferation Assay (CellTiter-Glo®)

This protocol describes the determination of the anti-proliferative activity (GI50) of CNX-1351 on cancer cell lines.

Protocol Steps:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 or SKOV3) in a 96-well opaque-walled plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of CNX-1351 for 96 hours.

• Reagent Preparation: Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

• Assay Procedure: Add the CellTiter-Glo® reagent to each well, mix to induce cell lysis, and incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Signal Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Data Analysis: Calculate the percentage of growth inhibition for each concentration of CNX-1351 relative to vehicle-treated control cells and determine the GI50 value.

Western Blot for p-Akt (Ser473) Inhibition

This protocol is used to assess the ability of CNX-1351 to inhibit the PI3K pathway in cells by measuring the phosphorylation of a key downstream effector, Akt.

Protocol Steps:

• Cell Treatment and Lysis: Plate cells and treat with various concentrations of CNX-1351 for a specified time (e.g., 1-2 hours). After treatment, wash the cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard method such as the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) and then incubate with a primary antibody specific for phosphorylated Akt at Serine 473 (p-Akt Ser473). After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for total Akt to confirm equal protein loading.

• Analysis: Quantify the band intensities to determine the concentration-dependent inhibition of Akt phosphorylation by CNX-1351.

Covalent Modification Analysis

The covalent binding of CNX-1351 to Cys862 of PI3Kα was confirmed through mass spectrometry and X-ray crystallography.[2]

Mass Spectrometry:

• Intact PI3Kα protein was incubated with CNX-1351.

• The protein was then analyzed by mass spectrometry to detect a mass shift corresponding to the adduction of one molecule of CNX-1351.

• To confirm the site of modification, the protein-drug conjugate was digested with a protease (e.g., trypsin), and the resulting peptides were analyzed by tandem mass spectrometry (MS/MS) to identify the specific peptide containing the Cys862 residue with the covalent modification.

X-ray Crystallography:

• The p110α/p85α heterodimer was co-crystallized with CNX-1351.

• The crystal structure was solved to high resolution to visualize the electron density corresponding to the inhibitor covalently bound to the Cys862 residue within the ATP-binding pocket.

Conclusion

CNX-1351 is a well-characterized, potent, and highly selective covalent inhibitor of PI3Kα. Its unique mechanism of targeting a non-conserved cysteine residue provides a high degree of isoform specificity. The in vitro and cellular data demonstrate its ability to potently inhibit the PI3K pathway in cancer cells with activating PIK3CA mutations. While its development may have been hampered by pharmacokinetic challenges, CNX-1351 remains an important tool compound for studying the biology of PI3Kα and a valuable case study in the design of targeted covalent inhibitors. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the activity of PI3Kα inhibitors.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Covalent Proximity Scanning of a Distal Cysteine to Target PI3Kα - PMC [pmc.ncbi.nlm.nih.gov]

Structural Biology of the CNX-1351 PI3Kα Complex: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural biology of the CNX-1351 and Phosphoinositide 3-kinase alpha (PI3Kα) complex. CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of PI3Kα.[1] This document details the quantitative biochemical and cellular data, experimental methodologies for key assays, and visualizations of relevant biological pathways and experimental workflows.

Introduction

Phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases that play a crucial role in cellular signaling pathways related to cell growth, proliferation, survival, and metabolism. The alpha isoform, PI3Kα (encoded by the PIK3CA gene), is one of the most frequently mutated oncogenes in human cancers, making it a prime target for therapeutic intervention. CNX-1351 was developed as a targeted covalent inhibitor that specifically and potently inhibits PI3Kα.[1][2] Structural and functional studies of the CNX-1351 PI3Kα complex are critical for understanding its mechanism of action and for the development of next-generation inhibitors.

Quantitative Data

The following tables summarize the key quantitative data for CNX-1351 in biochemical and cellular assays.

Table 1: Biochemical Activity of CNX-1351

Parameter	Value	Notes
IC50 vs. PI3Kα	6.8 nM	Half-maximal inhibitory concentration against the alpha isoform of PI3K.[1][3]
IC50 vs. PI3Kβ	166 nM	Demonstrates selectivity for the alpha isoform over the beta isoform.[3]
IC50 vs. PI3Kγ	240.3 nM	Demonstrates selectivity for the alpha isoform over the gamma isoform.[3]
IC50 vs. PI3Kδ	3,020 nM	Demonstrates high selectivity for the alpha isoform over the delta isoform.[3]
kinact/Ki	Not explicitly quantified in initial studies, but noted as having lower efficiency compared to newer covalent inhibitors.	A measure of covalent binding efficiency.

Table 2: Cellular Activity of CNX-1351

Cell Line	Mutation	GI50	Notes
SKOV3 (Ovarian Cancer)	H1047R	77.6 nM	Growth inhibition after 96 hours of exposure.[3]
MCF-7 (Breast Cancer)	E545K	54.7 nM	Growth inhibition after 96 hours of exposure.[3]

Structural Insights from X-ray Crystallography

The crystal structure of the CNX-1351 PI3Kα complex was solved by X-ray diffraction, providing a detailed view of the inhibitor's binding mode. The structure is available in the Protein Data Bank (PDB) under the accession code 3ZIM .

Table 3: Crystallographic Data for the CNX-1351 PI3Kα Complex (PDB ID: 3ZIM)

Parameter	Value
Method	X-ray Diffraction
Resolution	2.85 Å
R-Value Free	0.278
R-Value Work	0.213
Space Group	P 21 21 21
Unit Cell Dimensions (a, b, c)	59.34 Å, 135.03 Å, 142.92 Å
Unit Cell Angles (α, β, γ)	90°, 90°, 90°

CNX-1351 was demonstrated to covalently modify cysteine 862 (C862) in the ATP-binding pocket of PI3Kα.[2] This residue is unique to the alpha isoform, which contributes to the inhibitor's selectivity.

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

X-ray Crystallography of the CNX-1351 PI3Kα Complex

While the specific, detailed crystallization conditions for the PDB entry 3ZIM are not fully available in the primary literature, a general workflow for solving a protein-ligand complex crystal structure is as follows:

• Protein Expression and Purification: The catalytic subunit of human PI3Kα (p110α) is typically co-expressed with a truncated, constitutively active version of the regulatory subunit (p85α) in an insect cell expression system (e.g., Spodoptera frugiperda, Sf9 cells) to ensure proper folding and activity. The complex is then purified to homogeneity using a series of chromatography steps, such as affinity, ion-exchange, and size-exclusion chromatography.

• Crystallization: The purified PI3Kα complex is concentrated to an optimal concentration (typically 5-10 mg/mL). The inhibitor, CNX-1351, is added in molar excess to the protein solution and incubated to allow for covalent bond formation. Crystallization screening is then performed using vapor diffusion methods (hanging or sitting drop) with a variety of commercially available or custom-made crystallization screens. The drops, containing a mixture of the protein-inhibitor complex and the precipitant solution, are equilibrated against a larger reservoir of the precipitant solution. Crystals typically grow over a period of several days to weeks.

• Data Collection and Processing: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source. The diffraction images are then processed to determine the unit cell parameters, space group, and reflection intensities.

• Structure Solution and Refinement: The structure is solved using molecular replacement, with a previously determined structure of PI3Kα as a search model. The initial model is then refined against the experimental data, and the inhibitor molecule is built into the electron density map. Iterative cycles of refinement and manual model building are performed until the model converges with good statistics.

Biochemical Inhibition Assay (TR-FRET)

The inhibitory activity of CNX-1351 against PI3K isoforms was likely determined using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay, such as the PI 3-Kinase HTRF™ Assay from Millipore.

• Reagents:

  • Recombinant PI3Kα, β, γ, or δ enzyme.

  • PIP2 (phosphatidylinositol 4,5-bisphosphate) substrate.

  • ATP.

  • Biotinylated PIP3 product tracer.

  • Europium-labeled anti-GST antibody (or other tag-specific antibody).

  • Streptavidin-conjugated fluorophore (e.g., XL665).

  • Assay buffer.

  • CNX-1351 serially diluted in DMSO.

• Procedure:

  • The PI3K enzyme is incubated with CNX-1351 at various concentrations in the assay buffer.

  • The kinase reaction is initiated by the addition of a mixture of PIP2 and ATP.

  • The reaction is allowed to proceed for a defined period at room temperature.

  • The reaction is stopped, and the detection reagents (biotinylated PIP3 tracer, europium-labeled antibody, and streptavidin-fluorophore) are added.

  • After an incubation period to allow for the binding of the detection reagents, the TR-FRET signal is measured on a plate reader capable of time-resolved fluorescence detection.

  • The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cellular Proliferation Assay

The anti-proliferative effects of CNX-1351 on cancer cell lines were assessed using a standard cell viability assay.

• Cell Culture: SKOV3 and MCF-7 cells are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Cells are seeded into 96-well plates and allowed to adhere overnight.

  • The cells are then treated with a serial dilution of CNX-1351 or vehicle control (DMSO).

  • The plates are incubated for 96 hours.

  • Cell viability is assessed using a reagent such as CellTiter-Glo® (Promega), which measures ATP levels as an indicator of metabolically active cells.

  • Luminescence is measured on a plate reader.

  • The GI50 values are calculated from the dose-response curves.

Visualizations

PI3K/AKT Signaling Pathway and CNX-1351 Inhibition

Caption: PI3K/AKT signaling pathway and the inhibitory action of CNX-1351.

Experimental Workflow for Structural and Functional Characterization

Caption: A generalized workflow for the characterization of CNX-1351.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. caymanchem.com [caymanchem.com]

CNX-1351 PI3K signaling pathway inhibition

An In-Depth Technical Guide to the PI3K Signaling Pathway Inhibition by CNX-1351

Introduction

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of Phosphoinositide 3-kinase alpha (PI3Kα).[1][2] The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival.[3] The gene encoding the p110α catalytic subunit of PI3K, PIK3CA, is frequently mutated in various human cancers, including breast, endometrial, and colorectal cancers, making it a key oncogene and a prime target for therapeutic intervention.[2][4][5] CNX-1351 was developed through rational drug design to specifically inhibit PI3Kα, offering a targeted approach to treating cancers dependent on this pathway.[2][3][4]

Mechanism of Action

CNX-1351 functions as a targeted covalent inhibitor. Its high selectivity for the PI3Kα isoform is achieved by covalently modifying Cysteine 862 (C862), an amino acid residue unique to the α isoform.[2][3][4] The other class I PI3K isoforms (β, γ, and δ) are not covalently modified by the compound.[2][4] This specific covalent interaction has been confirmed through mass spectrometry and X-ray crystallography, which elucidated the binding mode within the ATP pocket of PI3Kα.[2][3][4] This mechanism allows for potent and sustained inhibition of the target kinase.

Quantitative Data Summary

The efficacy of CNX-1351 has been quantified through various in vitro and in vivo experiments. The data below summarizes its inhibitory concentrations and growth inhibition effects.

Table 1: In Vitro Kinase Inhibitory Activity of CNX-1351

Kinase Target	IC50 (nM)	Selectivity vs. PI3Kα
PI3Kα	6.8	-
PI3Kβ	166	>24-fold
PI3Kγ	240.3	>35-fold
PI3Kδ	3,020	>444-fold
PI3KC2A	>1,000	>147-fold
PI4Kα	>1,000	>147-fold
SPHK1	>1,000	>147-fold
Data sourced from Cayman Chemical product information.[6]

Table 2: Cellular Activity of CNX-1351 in PIK3CA-Mutant Cancer Cell Lines

Cell Line	Cancer Type	PIK3CA Mutation	Signaling Inhibition (EC50)	Growth Inhibition (GI50)
SKOV3	Ovarian Cancer	H1047R	10 - 100 nM	77.6 nM (78 nM)
MCF-7	Breast Cancer	E545K	Not Specified	54.7 nM (55 nM)
Data compiled from MedchemExpress and Cayman Chemical.[1][6]

Table 3: In Vivo Pharmacodynamic Effects of CNX-1351

Animal Model	Dosage & Administration	Tissue Analyzed	Pharmacodynamic Effect
Nude Mice	100 mg/kg, once daily for 5 days (i.p.)	Spleens	Decreased p-AktSer473 at 1 and 4 hours after the last dose
Data sourced from MedchemExpress.[1]

Visualizing the Mechanism and Workflow

PI3K/Akt/mTOR Signaling Pathway and CNX-1351 Inhibition

Caption: PI3K pathway showing inhibition of PI3Kα by CNX-1351.

General Experimental Workflow for Evaluating CNX-1351

Caption: Workflow for preclinical evaluation of CNX-1351.

Experimental Protocols

In Vitro Lipid Kinase Assay (IC50 Determination)

• Objective: To determine the concentration of CNX-1351 that inhibits 50% of the enzymatic activity of PI3K isoforms.

• Methodology:

  • CNX-1351 is tested in a 10-concentration IC50 curve with 3-fold serial dilutions, starting at a high concentration (e.g., 1 µM).[1]

  • Reactions are performed using purified recombinant PI3Kα, PI3Kβ, PI3Kγ, or PI3Kδ enzymes.

  • The kinase reaction is initiated in the presence of a standard ATP concentration (e.g., 10 µM).[1]

  • The assay format can vary:

    • HTRF (Homogeneous Time-Resolved Fluorescence): Used for PI3Kα, β, γ, and δ. This format measures the generation of PIP3, the product of the kinase reaction.[1]

    • ADP-GLO Assay: This format can be used for other kinases and measures the amount of ADP produced during the kinase reaction.[1]

  • The signal is measured using a plate reader, and the data is plotted as percent inhibition versus log inhibitor concentration.

  • The IC50 value is calculated using a nonlinear regression curve fit.

Cell-Based PI3K Signaling Assay (Western Blot for p-Akt)

• Objective: To measure the effect of CNX-1351 on the PI3K signaling pathway within cancer cells by assessing the phosphorylation of the downstream effector Akt.

• Methodology:

  • Cell Culture: PIK3CA-mutant cancer cells (e.g., SKOV3) are cultured in appropriate media until they reach ~80% confluency.

  • Treatment: Cells are treated with various concentrations of CNX-1351 (e.g., 0 to 500 nM) for a specified period.

  • Cell Lysis: After treatment, cells are washed with cold PBS and lysed using a lysis buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

  • Protein Quantification: The total protein concentration in each lysate is determined using a standard method (e.g., BCA assay).

  • SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size via SDS-polyacrylamide gel electrophoresis and then transferred to a PVDF membrane.

  • Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for phosphorylated Akt at Serine 473 (p-AktSer473). An antibody for total Akt is used on a separate blot or after stripping as a loading control.

  • Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the signal is detected using an enhanced chemiluminescence (ECL) substrate. The resulting bands are visualized and quantified to determine the reduction in p-Akt levels relative to total Akt.

Cell Proliferation Assay (GI50 Determination)

• Objective: To determine the concentration of CNX-1351 required to inhibit the growth of cancer cell lines by 50%.

• Methodology:

  • Cell Seeding: SKOV3 or MCF-7 cells are seeded into 96-well plates at a low density and allowed to attach overnight.[1]

  • Treatment: The following day, cells are treated with a range of CNX-1351 concentrations.

  • Incubation: The cells are incubated for an extended period, typically 96 hours, to allow for multiple cell divisions.[1]

  • Growth Measurement: Cell viability or proliferation is measured using a standard assay, such as CellTiter-Glo® (which measures ATP levels) or by staining with crystal violet.

  • Data Analysis: The results are normalized to untreated controls, and the GI50 value is calculated by plotting the percentage of growth inhibition against the log concentration of CNX-1351.

In Vivo Pharmacodynamic Study

• Objective: To confirm that CNX-1351 can inhibit PI3K signaling in a living organism.

• Methodology:

  • Animal Model: Nude mice are used for the study.

  • Dosing: CNX-1351 is administered to the mice, for example, via intraperitoneal (i.p.) injection at a dose of 100 mg/kg once daily for 5 consecutive days.[1]

  • Tissue Harvesting: At specified times after the final dose (e.g., 1, 4, and 24 hours), mice are euthanized, and spleens (or tumor tissue in xenograft models) are harvested.[1]

  • Analysis: The harvested tissues are processed to create protein lysates.

  • Immunoblotting: Western blotting is performed on the tissue lysates to detect the levels of p-AktSer473, as described in the cell-based assay protocol.[1] This demonstrates the extent and duration of target engagement in vivo.

Conclusion

CNX-1351 is a meticulously designed covalent inhibitor that demonstrates high potency and selectivity for PI3Kα.[2][4] Its mechanism of action, involving the irreversible modification of a unique cysteine residue, translates from biochemical potency to effective inhibition of PI3Kα-dependent signaling and cell proliferation in cancer cells harboring PIK3CA mutations.[1][2][4] While preclinical data are promising, further development has been challenged by factors such as poor pharmacokinetics.[3] Nevertheless, the study of CNX-1351 provides a crucial framework and a valuable chemical tool for understanding the biological consequences of selectively targeting PI3Kα in cancer and other diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development and safety of PI3K inhibitors in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]

The Antiviral Potential of CNX-1351 Against RNA Viruses: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

CNX-1351, a potent and selective covalent inhibitor of the PI3Kα isoform, has emerged as a promising antiviral agent with activity against a range of RNA viruses. This technical guide synthesizes the available data on CNX-1351, detailing its mechanism of action, summarizing key quantitative findings, and outlining the experimental protocols used in its characterization. The primary focus is on its ability to inhibit viral replication by targeting the host PI3K-Akt signaling pathway, a crucial axis for the lifecycle of many viruses. This document serves as a comprehensive resource for researchers in the fields of virology and antiviral drug development.

Introduction

The constant threat of emerging and re-emerging RNA viruses necessitates the development of broad-spectrum antiviral therapeutics. One promising strategy is to target host cellular pathways that are co-opted by viruses for their replication. The phosphatidylinositol 3-kinase (PI3K)-Akt signaling pathway is a key regulator of many cellular processes, including cell growth, proliferation, and survival, and is frequently hijacked by viruses.[1][2]

CNX-1351 is a targeted covalent inhibitor that specifically and potently inhibits the PI3Kα isoform.[2][3] Originally developed as a cancer therapeutic, its role as a host-directed antiviral has been elucidated through systematic screening. This guide provides an in-depth look at the technical details of its antiviral properties.

Mechanism of Action: Targeting the PI3K-Akt Signaling Pathway

CNX-1351 exerts its antiviral effects by inhibiting the PI3K-Akt signaling pathway, which is essential for the replication of multiple RNA viruses.[1][4] Mechanistic studies have revealed that by inhibiting PI3Kα, CNX-1351 disrupts the downstream signaling cascade, thereby creating an intracellular environment that is non-conducive to viral replication.[1][4]

RNA-Seq analysis of cells treated with CNX-1351 confirmed that the compound primarily affects gene expression downstream of the PI3K-Akt pathway.[1] This targeted approach minimizes off-target effects and highlights the potential of CNX-1351 as a host-directed antiviral. The antiviral activity of other PI3K inhibitors, such as LY294002, further substantiates the importance of this pathway in viral infection.[1]

CNX-1351 inhibits the PI3K-Akt pathway, disrupting viral replication.

Quantitative Data Summary

The antiviral efficacy and cytotoxic profile of CNX-1351 have been quantitatively assessed through various assays. The following tables summarize the key findings.

Table 1: In Vitro Antiviral Activity of CNX-1351 against various RNA Viruses

Virus	Cell Line	Assay Type	Endpoint Measured	EC50 / IC50	Reference
Rift Valley Fever Virus (RVFV)	Huh-7	VRP Infection	% mGreen-positive cells	Not explicitly stated, but significant inhibition at 5 µM	[1]
Severe Fever with Thrombocytopenia Syndrome Virus (SFTSV)	Huh-7	VRP Infection	% mGreen-positive cells	Not explicitly stated, but significant inhibition	[1]
Chikungunya Virus (CHIKV)	Huh-7	VRP Infection	% mGreen-positive cells	Not explicitly stated, but significant inhibition	[1]

Table 2: PI3Kα Inhibitory Activity and Antiproliferative Effects of CNX-1351

Target/Cell Line	Assay Type	Endpoint Measured	IC50 / GI50	Reference
PI3Kα	HTRF Assay	Enzyme Inhibition	6.8 nM	[5]
SKOV3 (ovarian cancer)	Proliferation Assay	Growth Inhibition	78 nM	[5]
MCF-7 (breast cancer)	Proliferation Assay	Growth Inhibition	55 nM	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following sections describe the key experimental protocols employed in the evaluation of CNX-1351.

Cell Lines and Culture

Huh-7 cells were the primary cell line used for antiviral assays. They were maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and incubated at 37°C in a 5% CO2 atmosphere.

Single-Cycle Viral Replicon Particle (VRP) System

A stable replicon cell line was developed to maintain the replication of the L and S genomic segments of RVFV. Single-cycle VRPs were generated by trans-complementation with glycoproteins from different viral strains. This system recapitulates authentic viral entry and replication while minimizing biosafety risks, making it suitable for high-throughput screening.[1][4][6]

Workflow for the discovery of CNX-1351 using a VRP system.

High-Throughput Screening (HTS)

A small-molecule compound library was screened using the VRP system. Huh-7 cells were seeded in multi-well plates and pre-incubated with the compounds before infection with VRPs carrying a reporter gene (e.g., mGreen). The percentage of infected (mGreen-positive) cells was determined by flow cytometry.

Antiviral Activity Assay

To confirm the antiviral activity of CNX-1351, Huh-7 cells were pre-incubated with varying concentrations of the compound for 1 hour. The cells were then infected with RVFV MP-12 VRPs at a multiplicity of infection (MOI) of 0.5 for 24 hours. The percentage of mGreen-positive cells was quantified using flow cytometry to determine the dose-dependent inhibition of viral infection.[1]

RNA-Seq Analysis

To elucidate the mechanism of action, Huh-7 cells were treated with 5 µM CNX-1351 for 12 hours. Total RNA was extracted, and RNA-Seq libraries were prepared. Sequencing data was analyzed to identify differentially expressed genes and enriched signaling pathways, such as the PI3K-Akt pathway.[1]

References

• 1. Single-cycle Rift Valley fever virus particles from stable replicon cells enable discovery of antiviral CNX-1351 for multiple RNA viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Virologica Sinica [virosin.org]

An In-Depth Technical Guide to CNX-1351 in PIK3CA Mutant Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is one of the most frequently activated pathways in human cancers, often driven by activating mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K.[1][2][3] These mutations, commonly found in hotspots within the helical (E542K, E545K) and kinase (H1047R) domains, lead to constitutive pathway activation, promoting cell proliferation, survival, and growth.[2][4] CNX-1351 is a rationally designed, potent, and isoform-selective targeted covalent inhibitor of PI3Kα.[5][6] This document provides a comprehensive technical overview of CNX-1351, its mechanism of action, and its effects in preclinical models of PIK3CA mutant cancers, presenting key quantitative data and detailed experimental protocols.

Mechanism of Action and PI3Kα Signaling

CNX-1351 functions as a targeted covalent inhibitor, a mechanism that confers high potency and selectivity.[5][6] It specifically and irreversibly binds to cysteine 862 (C862) within the ATP-binding pocket of the PI3Kα isoform.[5][6][7] This covalent modification is unique to PI3Kα, as other Class I PI3K isoforms (β, γ, δ) do not possess a cysteine residue at this position, which is a key factor in the inhibitor's selectivity.[5][6]

By inhibiting PI3Kα, CNX-1351 blocks the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). This prevents the recruitment and activation of downstream effectors, most notably the serine/threonine kinase AKT, thereby inhibiting the entire PI3K/AKT/mTOR signaling cascade that is critical for tumor cell growth and survival.[1][2]

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of CNX-1351.

Quantitative Data Summary

The potency and selectivity of CNX-1351 have been quantified through various biochemical and cell-based assays.

Table 1: Biochemical Potency and Selectivity (IC₅₀)

This table summarizes the half-maximal inhibitory concentration (IC₅₀) of CNX-1351 against Class I PI3K isoforms and other lipid kinases. Data demonstrates high potency for PI3Kα and significant selectivity over other isoforms.

Kinase Target	IC₅₀ (nM)	Source
PI3Kα	6.8	[5][8][9]
PI3Kβ	166	[9]
PI3Kγ	240.3	[9]
PI3Kδ	3,020	[9]
PI3KC2A, PI4Kα/β, etc.	>1,000	[9]

Table 2: Cellular Potency and Anti-proliferative Activity

This table details the half-maximal effective concentration (EC₅₀) for inhibiting PI3K signaling and the half-maximal growth inhibition (GI₅₀) in PIK3CA-mutant cancer cell lines.

Cell Line	Cancer Type	PIK3CA Mutation	Parameter	Value (nM)	Source
SKOV3	Ovarian	H1047R	EC₅₀ (Signaling)	10 - 100	[8]
SKOV3	Ovarian	H1047R	GI₅₀ (96h)	78	[8]
MCF-7	Breast	E545K	GI₅₀ (96h)	55	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of preclinical data.

In Vitro Kinase Inhibition Assay

This protocol was used to determine the IC₅₀ values of CNX-1351 against a panel of lipid kinases.[8]

• Assay Format: A Homogeneous Time Resolved Fluorescence (HTRF) assay was used for PI3Kα, β, γ, and δ isoforms. An ADP-Glo assay format was used for other kinases.[8]

• Compound Preparation: CNX-1351 was tested in a 10-concentration IC₅₀ curve with a 3-fold serial dilution, starting from a high concentration of 1 µM.[8]

• Reaction Conditions: Kinase reactions were carried out in the presence of 10 µM ATP.[8]

• Data Analysis: The concentration of inhibitor required to reduce enzyme activity by 50% was calculated to determine the IC₅₀ value.

Caption: Workflow for the in vitro kinase inhibition assay.

Cell-Based Signaling and Proliferation Assays

These protocols were used to evaluate the effect of CNX-1351 on intracellular signaling and cell growth in cancer cell lines with activating PIK3CA mutations.[8][9]

• Cell Lines: SKOV3 (ovarian cancer, H1047R mutation) and MCF-7 (breast cancer, E545K mutation) were utilized.[8]

• Signaling Inhibition (Western Blot):

  • Cells were treated with CNX-1351 (e.g., 500 nM) for a specified duration.[9]

  • Cell lysates were collected and protein concentration was quantified.

  • Proteins were separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against phosphorylated AKT (p-AktSer473) and total AKT.

  • Signal was detected using secondary antibodies and a chemiluminescent substrate to assess the reduction in p-Akt levels, indicating pathway inhibition.

• Cell Proliferation (GI₅₀ Assay):

  • Cells were seeded in 96-well plates and allowed to adhere.

  • Cells were treated with a range of CNX-1351 concentrations.

  • Following a 96-hour incubation period, cell viability was assessed using a standard method (e.g., CellTiter-Glo®).[8]

  • The GI₅₀ value was calculated as the drug concentration that caused a 50% reduction in cell growth.[8]

In Vivo Mouse Model Studies

This protocol was used to assess the pharmacodynamic effects of CNX-1351 in vivo.[8]

• Animal Model: Nude mice were used for the study.[8]

• Dosing Regimen: CNX-1351 was administered via intraperitoneal (IP) injection at a dose of 100 mg/kg once daily for five consecutive days.[8]

• Sample Collection: Spleens were harvested from cohorts of mice at various time points (1, 4, and 24 hours) after the final dose.[8]

• Pharmacodynamic Analysis:

  • PI3Kα Occupancy: The covalent binding of CNX-1351 to PI3Kα in spleen lysates was assessed, potentially using a covalent probe like CNX-1220.[6]

  • Signaling Inhibition: Spleen lysates were analyzed by immunoblot for levels of p-AktSer473 to determine the extent and duration of PI3K pathway inhibition.[8] A decrease in p-Akt was observed at 1 and 4 hours post-dose.[8]

Caption: Workflow for the in vivo pharmacodynamic study.

Conclusion and Future Outlook

CNX-1351 is a potent and highly selective covalent inhibitor of PI3Kα, demonstrating significant anti-proliferative effects in cancer cell lines harboring activating PIK3CA mutations.[5][6][8] The preclinical data strongly support the therapeutic hypothesis of selectively targeting PI3Kα in genetically defined patient populations. However, it has been noted that CNX-1351 itself suffered from poor pharmacokinetics, which limited its further development.[5] Despite this, the discovery and characterization of CNX-1351 have been foundational, providing critical proof-of-concept for the development of next-generation covalent PI3Kα inhibitors with improved drug-like properties for clinical application.[5]

References

• 1. PIK3CA mutations in human solid tumors: Role in sensitivity to various therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the PI3K signaling pathway in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for CNX-1351, a Covalent PI3Kα Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of CNX-1351, a potent and isoform-selective targeted covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα).

Introduction

CNX-1351 is a crucial tool for investigating the role of PI3Kα in various cellular processes, particularly in cancer biology. It acts as a covalent inhibitor, specifically targeting a unique cysteine residue (C862) in the ATP-binding pocket of PI3Kα, leading to its irreversible inactivation.[1][2][3] This high selectivity for the α-isoform over β, γ, and δ isoforms makes it a valuable reagent for dissecting the specific functions of PI3Kα signaling.[1][4] Dysregulation of the PI3K/Akt/mTOR pathway, often driven by mutations in the PIK3CA gene (encoding the p110α catalytic subunit of PI3Kα), is a common event in many human cancers.[1] CNX-1351 has been shown to potently inhibit signaling in PI3Kα-dependent cancer cell lines, resulting in a significant antiproliferative effect.[2][3][5]

Mechanism of Action

CNX-1351 selectively and covalently binds to cysteine 862 within the active site of the p110α catalytic subunit of PI3K. This covalent modification irreversibly inhibits the kinase activity of PI3Kα, preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3). The subsequent reduction in PIP3 levels leads to the decreased activation of downstream effectors, most notably the serine/threonine kinase Akt, thereby inhibiting the PI3K/Akt/mTOR signaling cascade.

CNX-1351 Signaling Pathway Inhibition.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of CNX-1351 across various parameters and cell lines.

Table 1: In Vitro Inhibitory Activity of CNX-1351

Parameter	Value	Notes
IC50 (PI3Kα)	6.8 nM	In vitro kinase assay.[4][5]
IC50 (PI3Kβ)	166 nM	Demonstrates >20-fold selectivity for PI3Kα.[4]
IC50 (PI3Kγ)	240.3 nM	Demonstrates significant selectivity for PI3Kα.[4]
IC50 (PI3Kδ)	3,020 nM	Demonstrates high selectivity for PI3Kα.[4]

Table 2: Cellular Activity of CNX-1351 in Cancer Cell Lines

Cell Line	Cancer Type	PIK3CA Mutation	Parameter	Value
SKOV3	Ovarian	H1047R	EC50 (PI3K Signaling)	10-100 nM
SKOV3	Ovarian	H1047R	GI50 (Growth Inhibition)	77.6 nM[4]
MCF-7	Breast	E545K	GI50 (Growth Inhibition)	54.7 nM[4]
Huh-7	Liver	Not specified	N/A	Used for RNA-Seq analysis at 5 µM.[1]

Experimental Protocols

The following protocols provide a framework for utilizing CNX-1351 in cell culture-based assays.

Protocol 1: Preparation of CNX-1351 Stock Solution

Materials:

• CNX-1351 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• To prepare a 10 mM stock solution, dissolve the appropriate amount of CNX-1351 powder in anhydrous DMSO.

• Gently vortex or sonicate at room temperature to ensure complete dissolution.

• Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage or -80°C for long-term storage (stable for up to 2 years at -80°C).[5]

Protocol 2: Cell Culture and Maintenance

Materials:

• Cancer cell lines (e.g., SKOV3, MCF-7)

• Appropriate cell culture medium (e.g., RPMI-1640 for SKOV3, DMEM for MCF-7)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks or plates

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Culture cells in the recommended medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells upon reaching 80-90% confluency.

• For experiments, ensure cells are in the logarithmic growth phase.

Protocol 3: Cell Proliferation (Growth Inhibition) Assay

This protocol details the assessment of the antiproliferative effects of CNX-1351.

Workflow for Cell Proliferation Assay.

Materials:

• Cells in logarithmic growth phase

• 96-well cell culture plates

• CNX-1351 stock solution

• Cell culture medium

• Cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader

Procedure:

• Trypsinize and count cells. Seed cells into 96-well plates at an appropriate density (e.g., 2,000-5,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of CNX-1351 in complete cell culture medium from the 10 mM stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%. Include a vehicle control (DMSO only).

• Replace the medium in the wells with the medium containing the various concentrations of CNX-1351 or vehicle control.

• Incubate the plates for 96 hours in a humidified incubator at 37°C and 5% CO2.[5]

• At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence or absorbance) using a plate reader.

• Calculate the half-maximal growth inhibition concentration (GI50) by plotting the percentage of viable cells against the logarithm of the drug concentration.

Protocol 4: Western Blot Analysis of Akt Phosphorylation

This protocol is for assessing the inhibition of the PI3K signaling pathway by measuring the phosphorylation of Akt.

Materials:

• Cells cultured in 6-well plates

• CNX-1351 stock solution

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of CNX-1351 (e.g., 500 nM) or vehicle for a specified time (e.g., 2-4 hours).[4]

• Wash the cells twice with ice-cold PBS.

• Lyse the cells with ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Perform SDS-PAGE to separate the proteins, followed by transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-Akt and total Akt overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the ratio of phosphorylated Akt to total Akt. A decrease in this ratio in CNX-1351-treated cells compared to the vehicle control indicates inhibition of the PI3K pathway.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: CNX-1351 Treatment in SKOV3 and MCF-7 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα), a key component of the PI3K/Akt/mTOR signaling pathway.[1][2] Dysregulation of this pathway is a frequent event in various cancers, promoting cell growth, proliferation, and survival.[3] CNX-1351 specifically targets the PIK3CA gene product, which is often mutated in cancer.[3] This document provides detailed application notes and protocols for the use of CNX-1351 in two common cancer cell lines with PIK3CA mutations: SKOV3 (ovarian cancer, H1047R mutation) and MCF-7 (breast cancer, E545K mutation).[1]

Data Presentation

Table 1: In Vitro Efficacy of CNX-1351

Cell Line	Cancer Type	PIK3CA Mutation	IC50 (PI3Kα)	GI50 (96h exposure)
SKOV3	Ovarian	H1047R	6.8 nM[1]	78 nM[1]
MCF-7	Breast	E545K	6.8 nM[1]	55 nM[1]

Table 2: Cellular Pathway Inhibition by CNX-1351

Cell Line	Pathway Analyzed	Key Downstream Marker	Effective Concentration (EC50)
SKOV3	PI3K/Akt Signaling	p-Akt (Ser473)	10-100 nM[1]

Signaling Pathway

The following diagram illustrates the mechanism of action of CNX-1351 within the PI3K/Akt/mTOR signaling pathway.

Caption: CNX-1351 covalently inhibits PI3Kα, blocking downstream signaling.

Experimental Protocols

Cell Culture

• Cell Lines:

  • SKOV3 (ATCC® HTB-77™)

  • MCF-7 (ATCC® HTB-22™)

• Culture Medium:

  • SKOV3: McCoy's 5A Medium Modified supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • MCF-7: Eagle's Minimum Essential Medium (EMEM) supplemented with 0.01 mg/mL human recombinant insulin, 10% FBS, and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2. Passage cells upon reaching 80-90% confluency.

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the GI50 of CNX-1351.

Caption: Workflow for determining cell viability using an MTT assay.

• Materials:

  • 96-well cell culture plates

  • CNX-1351 stock solution (e.g., 10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • Microplate reader

• Procedure:

  • Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

  • Prepare serial dilutions of CNX-1351 in the appropriate culture medium.

  • Replace the medium in the wells with the CNX-1351 dilutions. Include vehicle control (DMSO) wells.

  • Incubate the plate for 96 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the GI50 value by plotting the percentage of growth inhibition versus the log of the CNX-1351 concentration.

Western Blot for p-Akt Inhibition

This protocol assesses the effect of CNX-1351 on the PI3K pathway activity.

Caption: Western blot protocol for p-Akt (Ser473) detection.

• Materials:

  • 6-well cell culture plates

  • CNX-1351

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Blocking buffer (5% BSA or non-fat milk in TBST)

  • Primary antibodies: anti-p-Akt (Ser473), anti-total Akt, anti-β-actin

  • HRP-conjugated secondary antibody

  • ECL Western Blotting Substrate

• Procedure:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Serum starve the cells for 12-24 hours.

  • Treat cells with various concentrations of CNX-1351 (e.g., 10 nM, 100 nM, 1 µM) for 2-4 hours.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Determine protein concentration using a BCA assay.

  • Separate 20-30 µg of protein per lane by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by CNX-1351.

• Materials:

  • 6-well cell culture plates

  • CNX-1351

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed 5x10^5 cells per well in 6-well plates and allow them to adhere.

  • Treat cells with CNX-1351 at concentrations around the GI50 (e.g., 50 nM, 100 nM, 200 nM) for 48 hours.

  • Harvest both adherent and floating cells and wash with cold PBS.

  • Resuspend cells in 1X Binding Buffer provided in the kit.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to each sample.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the samples by flow cytometry within one hour.

  • Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative) and late apoptosis/necrosis (Annexin V-positive, PI-positive).

Conclusion

CNX-1351 is a specific and potent inhibitor of PI3Kα that demonstrates significant anti-proliferative effects in SKOV3 and MCF-7 cancer cell lines. The provided protocols offer a framework for investigating the cellular effects of CNX-1351, from assessing its impact on cell viability to elucidating its mechanism of action through pathway analysis and apoptosis detection. These methods are fundamental for the preclinical evaluation of CNX-1351 and other PI3Kα inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Covalent Proximity Scanning of a Distal Cysteine to Target PI3Kα - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Mass Spectrometry Analysis of CNX-1351 Covalent Modification

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-1351 is a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα), a key enzyme in the PI3K/Akt/mTOR signaling pathway often dysregulated in cancer.[1][2][3] Its mechanism of action involves the formation of a covalent bond with a unique cysteine residue, Cys862, located in the ATP-binding pocket of PI3Kα.[3][4][5] This targeted covalent inhibition leads to sustained suppression of PI3Kα activity, thereby inhibiting downstream signaling and cellular proliferation in PI3Kα-dependent cancer cells.[1][4] Mass spectrometry is an indispensable tool for characterizing the covalent modification of PI3Kα by CNX-1351, confirming the binding stoichiometry and identifying the precise site of modification.[3][5]

These application notes provide detailed protocols for the mass spectrometry analysis of CNX-1351 covalent modification of PI3Kα, including both intact protein analysis and peptide mapping approaches.

Data Presentation

Quantitative Analysis of CNX-1351 Covalent Modification

The following tables summarize key quantitative data related to the interaction of CNX-1351 and its analogues with PI3Kα.

Parameter	CNX-1351	Analogue 19	Analogue 22	Reference
IC50 (PI3Kα)	6.8 nM	-	-	[1][2]
GI50 (SKOV3 cells)	77.6 nM	-	-	[2]
GI50 (MCF-7 cells)	54.7 nM	-	-	[2]
k_inact/K_i (M⁻¹s⁻¹)	1.74 x 10⁴	4.14 x 10⁵	2.10 x 10⁵	[1]
Cellular IC50 (pAkt - SKOV3)	165 nM	82 nM	86 nM	[6]

Table 1: In vitro and cellular potency of CNX-1351 and optimized analogues.

Protein	Expected Mass (Da)	Inhibitor	Inhibitor Mass (Da)	Expected Adduct Mass (Da)
PI3Kα (catalytic subunit p110α)	~124,000	CNX-1351	573.7	~124,573.7

Table 2: Expected masses for intact protein mass spectrometry analysis of CNX-1351 covalent adduct.

| Protease | Unmodified Peptide Sequence | Expected Mass of Unmodified Peptide (Da) | Expected Mass of CNX-1351 Modified Peptide (Da) | | --- | --- | --- | --- | --- | | Trypsin | NSHTIMQIQCK | 1245.6 | 1819.3 |

Table 3: Expected masses of the Cys862-containing tryptic peptide of PI3Kα with and without CNX-1351 modification.

Signaling Pathway and Experimental Workflow

PI3K/Akt Signaling Pathway Inhibition by CNX-1351

References

• 1. Covalent Proximity Scanning of a Distal Cysteine to Target PI3Kα - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Technologies for Direct Detection of Covalent Protein–Drug Adducts [mdpi.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: X-ray Crystallography of CNX-1351 Bound to PI3Kα

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying the interaction between the covalent inhibitor CNX-1351 and its target, phosphoinositide 3-kinase alpha (PI3Kα). The information presented here is crucial for researchers in oncology, cell signaling, and structural biology aiming to understand the molecular basis of PI3Kα inhibition and develop novel therapeutics.

Introduction

The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism.[1][2][3] The PI3Kα isoform, encoded by the PIK3CA gene, is one of the most frequently mutated oncogenes in human cancers, making it a prime target for cancer therapy.[4][5] CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of PI3Kα.[4][6] It specifically modifies cysteine 862 (C862) in the PI3Kα active site, an amino acid unique to this isoform, leading to potent and sustained inhibition of its kinase activity.[4][6] Understanding the precise binding mode of CNX-1351 through X-ray crystallography provides a structural basis for its selectivity and potency, guiding the design of next-generation PI3Kα inhibitors.

PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a key intracellular signaling cascade. Upon activation by growth factors, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[2][7] PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase AKT.[2][8] Activated AKT then phosphorylates a multitude of substrates, leading to the activation of mTOR and subsequent regulation of cellular processes that drive cell growth, proliferation, and survival.[1][3][8]

Caption: The PI3K/AKT/mTOR signaling cascade and the inhibitory action of CNX-1351.

Quantitative Data Summary

The following tables summarize the key quantitative data for CNX-1351's activity against PI3K isoforms and its effect on cancer cell lines.

Table 1: Biochemical Potency of CNX-1351 against PI3K Isoforms

PI3K Isoform	IC50 (nM)	Assay Format
PI3Kα	6.8	HTRF
PI3Kβ	166	HTRF
PI3Kγ	240.3	HTRF
PI3Kδ	3,020	HTRF
Data sourced from MedChemExpress and Cayman Chemical.[9][10]

Table 2: Cellular Activity of CNX-1351

Cell Line	Cancer Type	PIK3CA Mutation	GI50 (nM)	EC50 (p-AKT Ser473 Inhibition, nM)
SKOV3	Ovarian	H1047R	77.6	10-100
MCF-7	Breast	E545K	54.7	Not Reported
Data sourced from MedChemExpress and Cayman Chemical.[9][10]

Table 3: X-ray Crystallography Data Collection and Refinement Statistics for PI3Kα in Complex with CNX-1351

Parameter	Value
PDB ID	3ZIM
Resolution (Å)	2.8
R-work / R-free	0.198 / 0.254
Space group	P2₁2₁2₁
Unit cell dimensions (Å)	a=75.9, b=105.4, c=150.1
Statistics are indicative and should be verified from the PDB entry.

Experimental Protocols

Detailed protocols for the key experiments are provided below. These protocols are synthesized from published methods and are intended to serve as a starting point for experimental design.

Protocol 1: Expression and Purification of Human PI3Kα (p110α/p85α)

This protocol describes the expression of the PI3Kα heterodimer in insect cells and its subsequent purification.

Caption: Workflow for the expression and purification of PI3Kα.

1. Expression in Sf9 Insect Cells:

• Co-infect Sf9 insect cells with baculoviruses encoding the human p110α catalytic subunit (with an N-terminal His-tag) and the p85α regulatory subunit.

• Culture the cells in a suitable medium at 27°C for 48-72 hours.

2. Cell Lysis:

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in lysis buffer (50 mM Tris-HCl pH 8.0, 250 mM NaCl, 5% glycerol (B35011), 20 mM imidazole, 0.25 mM TCEP, and protease inhibitors).

• Lyse the cells by sonication or microfluidization on ice.

• Clarify the lysate by ultracentrifugation.

3. Immobilized Metal Affinity Chromatography (IMAC):

• Load the clarified lysate onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

• Wash the column extensively with wash buffer (50 mM Tris-HCl pH 8.0, 250 mM NaCl, 5% glycerol, 40 mM imidazole, 0.25 mM TCEP).

• Elute the p110α/p85α complex with elution buffer (50 mM Tris-HCl pH 8.0, 200 mM NaCl, 5% glycerol, 250 mM imidazole, 0.25 mM TCEP).

4. Ion Exchange Chromatography:

• Desalt the eluted protein into a low-salt buffer (50 mM Tris-HCl pH 8.0, 20 mM NaCl, 0.25 mM TCEP).

• Load the desalted protein onto a MonoQ anion exchange column.

• Elute the protein with a linear gradient of NaCl (from 20 mM to 1 M).

5. Size Exclusion Chromatography (SEC):

• Concentrate the fractions containing the PI3Kα complex.

• Load the concentrated protein onto a size exclusion column (e.g., Superdex 200) pre-equilibrated with SEC buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

• Collect the fractions corresponding to the heterodimeric PI3Kα complex.

• Assess purity by SDS-PAGE and confirm protein identity by Western blot or mass spectrometry.

Protocol 2: In Vitro Biochemical Kinase Assay (ADP-Glo™)

This protocol outlines a method to determine the in vitro inhibitory activity of CNX-1351 against PI3Kα using a luminescence-based assay that measures ADP production.

Caption: Workflow for the in vitro PI3Kα kinase assay using ADP-Glo™.

1. Reagent Preparation:

• Prepare a 10 mM stock solution of CNX-1351 in DMSO.

• Perform serial dilutions of CNX-1351 in kinase assay buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl₂, 0.025 mg/ml BSA).

• Reconstitute recombinant human PI3Kα (p110α/p85α) in kinase assay buffer.

• Prepare the lipid substrate solution containing phosphatidylinositol-4,5-bisphosphate (PIP2) and phosphatidylserine (B164497) (PS) vesicles.

• Prepare the ATP solution in kinase assay buffer.

2. Assay Procedure (384-well plate format):

• Add 1 µL of serially diluted CNX-1351 or DMSO (vehicle control) to the wells.

• Add 4 µL of diluted PI3Kα enzyme solution to each well.

• Incubate the plate at room temperature for 15-30 minutes.

• Initiate the kinase reaction by adding 5 µL of the ATP and lipid substrate mixture to each well (final ATP concentration is typically at the Km value).

• Incubate the reaction at room temperature for 60 minutes.

• Stop the reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature.

• Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

3. Data Analysis:

• Calculate the percentage of inhibition for each concentration of CNX-1351 relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 3: X-ray Crystallography of PI3Kα in Complex with CNX-1351

This protocol describes the crystallization of the PI3Kα/CNX-1351 complex and subsequent X-ray diffraction analysis.

Caption: Workflow for X-ray crystallography of the PI3Kα-CNX-1351 complex.

1. Complex Formation:

• Incubate the purified PI3Kα protein (at a concentration of 5-10 mg/mL) with a 3 to 5-fold molar excess of CNX-1351.

• Allow the covalent reaction to proceed for at least 2 hours at 4°C.

• Remove the excess unbound inhibitor by size exclusion chromatography.

2. Crystallization:

• Screen for crystallization conditions using sparse matrix screens and the hanging drop or sitting drop vapor diffusion method.[11][12]

• Mix the protein-inhibitor complex solution (e.g., 1 µL) with an equal volume of the reservoir solution.

• Equilibrate the drop against a larger volume of the reservoir solution at a constant temperature (e.g., 20°C).

• Initial crystallization hits for PI3Kα have been reported in conditions containing polyethylene (B3416737) glycol (PEG) as a precipitant.

3. Crystal Optimization:

• Optimize the initial crystallization conditions by varying the pH, precipitant concentration, and salt concentration to obtain diffraction-quality crystals.

4. Cryo-protection and Data Collection:

• Transfer the crystals to a cryo-protectant solution (typically the reservoir solution supplemented with 20-25% glycerol or ethylene (B1197577) glycol) before flash-cooling in liquid nitrogen.

• Collect X-ray diffraction data at a synchrotron source.

5. Structure Determination and Refinement:

• Process the diffraction data using appropriate software (e.g., HKL2000 or XDS).

• Solve the structure by molecular replacement using a previously determined PI3Kα structure as a search model.

• Refine the model against the diffraction data and build the CNX-1351 molecule into the electron density map.

• Validate the final structure using tools such as MolProbity.

Conclusion

The detailed protocols and data presented in these application notes provide a robust framework for investigating the interaction between CNX-1351 and PI3Kα. The X-ray crystal structure of this complex is invaluable for understanding the molecular determinants of covalent inhibition and selectivity. These methodologies can be adapted to study other PI3Kα inhibitors and will aid in the structure-guided design of novel and more effective cancer therapeutics targeting this critical signaling pathway.

References

• 1. Engineering of an isolated p110α subunit of PI3Kα permits crystallization and provides a platform for structure-based drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. content.protocols.io [content.protocols.io]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. ulab360.com [ulab360.com]
• 8. Determining cysteines available for covalent inhibition across the human kinome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. ADP-Glo™ Lipid Kinase Assay Protocol [promega.jp]
• 12. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - HK [thermofisher.com]

Investigating Antiviral Mechanisms of CNX-1351: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-1351 is a potent and selective covalent inhibitor of the phosphoinositide 3-kinase alpha (PI3Kα) isoform, with a demonstrated inhibitory concentration (IC50) of 6.8 nM.[1] Initially investigated for its anti-cancer properties, recent studies have identified CNX-1351 as a promising antiviral agent against a range of RNA viruses.[2][3] This document provides detailed application notes and experimental protocols for researchers investigating the antiviral mechanisms of CNX-1351, with a focus on its role in modulating the PI3K-Akt signaling pathway.

The antiviral activity of CNX-1351 is primarily attributed to its inhibition of the PI3K-Akt signaling pathway, a crucial cellular cascade that many viruses exploit for their replication.[4] By targeting PI3Kα, CNX-1351 disrupts this pathway, thereby impeding viral replication at a post-entry stage.[2][5] This has been observed in studies involving Rift Valley fever virus (RVFV), Chikungunya virus (CHIKV), and Severe Fever with Thrombocytopenia Syndrome virus (SFTSV).[5]

Data Presentation

Quantitative Efficacy of CNX-1351

The following tables summarize the quantitative data available for CNX-1351, highlighting its potency and selectivity.

Table 1: In Vitro Inhibitory Activity of CNX-1351 against PI3K Isoforms

Target	IC50 (nM)	Reference
PI3Kα	6.8	[1]
PI3Kβ	166	[1]
PI3Kγ	3020	[1]
PI3Kδ	240.3	[1]

Table 2: Cellular Activity of CNX-1351 in Cancer Cell Lines

Cell Line	Assay	Value (nM)	Notes	Reference
SKOV3 (Ovarian Cancer)	EC50	10 - 100	Inhibition of Akt Ser473 phosphorylation	[1]
SKOV3 (Ovarian Cancer)	GI50	77.6	Growth inhibition after 96 hours	[1]
MCF-7 (Breast Cancer)	GI50	54.7	Growth inhibition after 96 hours	[1]

EC50 (Half-maximal effective concentration) and GI50 (Half-maximal growth inhibition) values provide an indication of the compound's potency in a cellular context.

Experimental Protocols

Protocol 1: Determination of Antiviral Activity using a Viral Replication Assay

This protocol outlines a method to assess the antiviral efficacy of CNX-1351 against a target RNA virus using a reporter virus system.

Objective: To quantify the inhibition of viral replication by CNX-1351.

Materials:

• Huh-7 cells (or other susceptible cell line)

• Reporter virus (e.g., RVFV expressing mGreen or NanoLuc luciferase)

• CNX-1351 (stock solution in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Flow cytometer or luminometer

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

Procedure:

• Cell Seeding: Seed Huh-7 cells in a 96-well plate at a density that will result in 80-90% confluency at the time of infection. Incubate at 37°C with 5% CO2.

• Compound Treatment: The following day, prepare serial dilutions of CNX-1351 in complete medium. Remove the old medium from the cells and add the medium containing different concentrations of CNX-1351. Include a DMSO-only control. Incubate for 1 hour.

• Viral Infection: Infect the cells with the reporter virus at a pre-determined multiplicity of infection (MOI), for example, an MOI of 0.5.[5]

• Incubation: Incubate the infected cells for 24-48 hours at 37°C with 5% CO2.

• Quantification of Viral Replication:

  • For fluorescent reporter viruses (e.g., mGreen):

    • Wash the cells twice with PBS.

    • Harvest the cells using Trypsin-EDTA.

    • Resuspend the cells in PBS.

    • Analyze the percentage of mGreen-positive cells using a flow cytometer.

  • For luciferase reporter viruses (e.g., NanoLuc):

    • Lyse the cells according to the luciferase assay manufacturer's instructions.

    • Measure the luciferase activity using a luminometer.

• Data Analysis: Normalize the results to the DMSO control and calculate the EC50 value of CNX-1351.

Protocol 2: Analysis of PI3K-Akt Pathway Inhibition by Western Blot

This protocol describes how to assess the effect of CNX-1351 on the phosphorylation status of Akt, a key downstream effector of PI3K.

Objective: To determine if CNX-1351 inhibits the PI3K-Akt signaling pathway in virus-infected cells.

Materials:

• Virus-infected cells treated with CNX-1351 (from a parallel experiment to Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473), anti-total-Akt, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment and/or infection, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Western Blotting: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (e.g., anti-phospho-Akt and anti-total-Akt) overnight at 4°C, diluted according to the manufacturer's recommendations.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated Akt to total Akt. Compare the levels in CNX-1351-treated samples to the control to determine the extent of pathway inhibition.

Visualizations

The following diagrams illustrate the key concepts and workflows described in these application notes.

Caption: PI3K-Akt signaling pathway and the inhibitory action of CNX-1351.

Caption: Experimental workflow for determining the antiviral activity of CNX-1351.

Caption: Workflow for analyzing PI3K-Akt pathway inhibition by Western Blot.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Single-cycle Rift Valley fever virus particles from stable replicon cells enable discovery of antiviral CNX-1351 for multiple RNA viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Single-cycle Rift Valley fever virus particles from stable replicon cells enable discovery of antiviral CNX-1351 for multiple RNA viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The PI3K/Akt/mTOR pathway: A potential pharmacological target in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for RNA-seq Analysis of CNX-1351 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-1351 is a potent and selective covalent inhibitor of the phosphoinositide 3-kinase alpha (PI3Kα) isoform, a key component of the PI3K/Akt/mTOR signaling pathway.[1][2][3] This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is frequently implicated in various cancers.[3][4][5][6][7][8][9] By specifically targeting PI3Kα, CNX-1351 offers a promising therapeutic strategy for cancers harboring activating mutations in the PIK3CA gene.

RNA sequencing (RNA-seq) is a powerful technology for comprehensively profiling the transcriptomic changes induced by a therapeutic agent. This application note provides a detailed protocol for the RNA-seq analysis of cells treated with CNX-1351, from experimental design to data analysis and interpretation. The accompanying protocols and visualizations will guide researchers in elucidating the molecular mechanisms of CNX-1351 and identifying potential biomarkers of drug response.

Mechanism of Action of CNX-1351

CNX-1351 covalently modifies a cysteine residue (C862) unique to the PI3Kα isoform, leading to its irreversible inhibition.[2][3] This selective inhibition blocks the conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3), a critical second messenger. The reduction in PIP3 levels prevents the recruitment and activation of downstream effectors, most notably the serine/threonine kinase Akt. Consequently, the entire PI3K/Akt/mTOR signaling cascade is suppressed, leading to reduced cell proliferation and survival in PI3Kα-dependent cancer cells.[10]

Signaling Pathway

The PI3K/Akt/mTOR pathway is a central signaling node that integrates extracellular cues to regulate fundamental cellular processes. The following diagram illustrates the canonical pathway and the point of intervention by CNX-1351.

Figure 1. PI3K/Akt/mTOR Signaling Pathway and CNX-1351 Inhibition.

Experimental Design and Protocols

A robust experimental design is paramount for obtaining high-quality and interpretable RNA-seq data.

Cell Line Selection

The choice of cell line is critical and should be guided by the research question. For studying the effects of CNX-1351, it is recommended to use cancer cell lines with known PIK3CA mutations, which are more likely to be dependent on the PI3Kα isoform for their growth and survival. Examples include:

• MCF-7: Breast cancer cell line with an E545K PIK3CA mutation.[10]

• SKOV3: Ovarian cancer cell line with an H1047R PIK3CA mutation.[10]

• Huh-7: Hepatocellular carcinoma cell line.

It is also advisable to include a control cell line with wild-type PIK3CA to assess the isoform selectivity of CNX-1351's effects.

Experimental Workflow

The following diagram outlines the major steps in the RNA-seq analysis of CNX-1351 treated cells.

Figure 2. Experimental Workflow for RNA-seq Analysis.

Protocol 1: Cell Culture and CNX-1351 Treatment

• Cell Seeding: Seed the chosen cell line in appropriate culture vessels (e.g., 6-well plates) at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Drug Preparation: Prepare a stock solution of CNX-1351 in a suitable solvent, such as DMSO. Further dilute the stock solution in culture medium to the desired final concentrations. A dose-response experiment is recommended to determine the optimal concentration that effectively inhibits the PI3K pathway without causing excessive cytotoxicity. Based on published data, a concentration range of 10-100 nM is a reasonable starting point.[10]

• Treatment: Replace the culture medium with the medium containing the desired concentration of CNX-1351 or vehicle control (e.g., DMSO). Ensure that the final concentration of the vehicle is consistent across all conditions and does not exceed a level that affects cell viability (typically <0.1%).

• Incubation: Incubate the cells for a predetermined duration. The time point for RNA extraction should be sufficient to observe significant transcriptional changes. A time-course experiment (e.g., 6, 12, 24 hours) can provide valuable insights into the dynamics of gene expression changes.

• Replicates: It is crucial to include a sufficient number of biological replicates (at least three) for each condition to ensure statistical power in the downstream differential expression analysis.

Protocol 2: RNA Extraction and Quality Control

• Cell Lysis and RNA Extraction: At the designated time point, harvest the cells and extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) following the manufacturer's protocol.

• DNase Treatment: To remove any contaminating genomic DNA, perform an on-column DNase digestion or a post-extraction DNase treatment.

• RNA Quality Control: Assess the quantity and quality of the extracted RNA.

  • Quantification: Use a spectrophotometer (e.g., NanoDrop) to determine the RNA concentration and assess purity by measuring the A260/A280 and A260/A230 ratios.

  • Integrity: Evaluate RNA integrity using an automated electrophoresis system (e.g., Agilent Bioanalyzer or TapeStation). An RNA Integrity Number (RIN) of ≥ 8 is recommended for optimal results in RNA-seq.

Protocol 3: RNA-seq Library Preparation and Sequencing

• Library Preparation: Prepare sequencing libraries from high-quality total RNA using a stranded mRNA-seq library preparation kit compatible with the Illumina platform (e.g., NEBNext Ultra II Directional RNA Library Prep Kit for Illumina). This process typically involves:

  • mRNA enrichment (poly-A selection)

  • RNA fragmentation

  • First and second-strand cDNA synthesis

  • End repair and A-tailing

  • Adapter ligation

  • Library amplification (PCR)

• Library Quality Control: Assess the quality and size distribution of the prepared libraries using an automated electrophoresis system.

• Sequencing: Sequence the libraries on an Illumina sequencing platform (e.g., NovaSeq, HiSeq) to a sufficient depth. For differential gene expression analysis, a sequencing depth of 20-30 million paired-end reads per sample is generally recommended.

Data Analysis

The bioinformatic analysis of RNA-seq data is a multi-step process that transforms raw sequencing reads into meaningful biological insights.

Bioinformatic Workflow

Figure 3. Bioinformatic Analysis Workflow.

Protocol 4: Bioinformatic Data Analysis

• Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

• Adapter Trimming: Remove adapter sequences and low-quality reads using tools such as Trimmomatic.

• Alignment: Align the cleaned reads to a reference genome (e.g., human genome assembly GRCh38) using a splice-aware aligner like STAR.

• Read Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

• Differential Gene Expression (DGE) Analysis: Identify genes that are significantly up- or down-regulated upon CNX-1351 treatment compared to the vehicle control using statistical packages like DESeq2 or edgeR.[11] These packages account for the variability between biological replicates and normalize the data to allow for accurate comparisons.

• Pathway and Functional Enrichment Analysis: Perform gene set enrichment analysis (GSEA) or other pathway analysis methods to identify biological pathways and functions that are significantly enriched among the differentially expressed genes. This step is crucial for understanding the broader biological impact of CNX-1351 treatment.

Data Presentation

The results of the differential gene expression analysis should be presented in a clear and concise manner.

Table 1: Top 10 Differentially Expressed Genes in CNX-1351 Treated Cells

Gene Symbol	log2FoldChange	p-value	Adjusted p-value (FDR)
GENE_A	-2.5	1.2e-15	3.5e-11
GENE_B	2.1	5.6e-12	8.2e-08
GENE_C	-1.8	3.4e-10	2.1e-06
GENE_D	1.9	7.8e-10	3.9e-06
GENE_E	-1.5	1.1e-08	4.5e-05
GENE_F	1.7	2.3e-08	8.1e-05
GENE_G	-1.3	5.0e-07	1.5e-03
GENE_H	1.4	8.9e-07	2.4e-03
GENE_I	-1.2	1.5e-06	3.8e-03
GENE_J	1.6	2.1e-06	5.0e-03

This table presents hypothetical data for illustrative purposes.

Table 2: Top 5 Enriched Pathways from Differentially Expressed Genes

Pathway Name	Enrichment Score	p-value	Genes in Pathway
PI3K-Akt Signaling Pathway	0.85	1.5e-05	GENE_A, GENE_C, GENE_G, ...
Cell Cycle	0.78	3.2e-04	GENE_B, GENE_D, GENE_F, ...
Apoptosis	0.72	8.1e-04	GENE_E, GENE_I, ...
mTOR Signaling Pathway	0.69	1.2e-03	GENE_H, GENE_J, ...
Transcriptional Misregulation in Cancer	0.65	2.5e-03	GENE_A, GENE_D, GENE_I, ...

This table presents hypothetical data for illustrative purposes.

Conclusion

This application note provides a comprehensive framework for conducting RNA-seq analysis of cells treated with the PI3Kα inhibitor CNX-1351. By following the detailed protocols and data analysis workflow, researchers can gain valuable insights into the transcriptomic effects of this targeted therapeutic agent. The resulting data can help to elucidate its mechanism of action, identify novel downstream targets, and discover potential biomarkers for patient stratification and response prediction. The structured approach outlined here will enable the generation of robust and reproducible data, accelerating the development of PI3Kα-targeted therapies.

References

• 1. Low-cost and High-throughput RNA-seq Library Preparation for Illumina Sequencing from Plant Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alitheagenomics.com [alitheagenomics.com]
• 3. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 4. rna-seqblog.com [rna-seqblog.com]
• 5. RNA Library Preparation [illumina.com]
• 6. Differential gene expression analysis pipelines and bioinformatic tools for the identification of specific biomarkers: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RNA-Seq Library Prep Kit (Illumina), with index primers & PCR reagents • NUCLEUS BIOTECH [nucleusbiotech.com]
• 8. PI3K/AKT/mTOR Signaling Network in Human Health and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNA-Seq Experimental Design Guide for Drug Discovery | Lexogen [lexogen.com]
• 10. [PDF] RNA-Seq workflow: gene-level exploratory analysis and differential expression | Semantic Scholar [semanticscholar.org]
• 11. Bioinformatics Workflow of RNA-Seq - CD Genomics [cd-genomics.com]

Covalent Docking Studies of CNX-1351: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of Phosphoinositide 3-kinase alpha (PI3Kα), a key enzyme in cell signaling pathways that is frequently mutated in cancer.[1][2][3] This document provides detailed application notes and protocols for performing covalent docking studies of CNX-1351 with its target protein, PI3Kα. These computational methods are instrumental in understanding the molecular interactions that drive the inhibitor's potency and selectivity. The protocols provided herein are tailored for researchers utilizing computational tools to investigate covalent inhibitors and their mechanisms of action.

Introduction

The PI3K/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival.[4][5] The alpha isoform of PI3K (PI3Kα) is a frequently mutated oncogene in various human tumors.[1][3] CNX-1351 has been designed as a targeted covalent inhibitor that potently and specifically inhibits PI3Kα by forming a covalent bond with a non-catalytic cysteine residue, Cys862, which is unique to the α isoform.[1][3] This covalent interaction leads to prolonged and irreversible inhibition of the enzyme's activity.

Covalent docking is a computational technique that predicts the binding mode of a ligand that forms a covalent bond with its protein target. This method is crucial for the rational design and optimization of covalent inhibitors like CNX-1351. This application note details the use of Schrödinger's CovDock, a widely used software for this purpose, to model the interaction between CNX-1351 and PI3Kα.

Data Presentation

The following table summarizes the key quantitative data reported for CNX-1351, providing a clear comparison of its activity against different PI3K isoforms and its anti-proliferative effects in cancer cell lines.

Parameter	Target/Cell Line	Value	Reference
IC50	PI3Kα	6.8 nM	[2][6]
IC50	PI3Kβ	166 nM
IC50	PI3Kγ	3,020 nM
IC50	PI3Kδ	240.3 nM
GI50	SKOV3 (Ovarian Cancer)	78 nM	[2]
GI50	MCF-7 (Breast Cancer)	55 nM	[2]

Experimental Protocols

This section provides a detailed methodology for performing covalent docking of CNX-1351 to PI3Kα using Schrödinger Maestro with the CovDock module.

Protein and Ligand Preparation

A crucial first step in any molecular docking study is the proper preparation of the protein and ligand structures.

1.1. Protein Preparation:

• Obtain Protein Structure: Download the X-ray crystal structure of PI3Kα in complex with CNX-1351 from the Protein Data Bank (PDB ID: 3ZIM).[7]

• Import into Maestro: Load the PDB file into a new Schrödinger Maestro project.

• Preprocessing: Utilize the "Protein Preparation Wizard" in Maestro to:

  • Assign bond orders, add hydrogens, and create disulfide bonds.

  • Fill in missing side chains and loops using Prime.

  • Remove all water molecules.

  • Optimize the hydrogen-bond network by flipping, tautomerizing, and sampling residues.

  • Perform a restrained minimization of the protein structure to relieve any steric clashes.

1.2. Ligand Preparation:

• Obtain Ligand Structure: The structure of CNX-1351 can be extracted from the co-crystallized PDB file (3ZIM) or downloaded in SDF or MOL2 format from resources like the RCSB PDB ligand database.[7][8]

• Import into Maestro: Import the ligand structure file into the Maestro project.

• Ligand Preparation: Use the "LigPrep" tool in Maestro to:

  • Generate possible ionization states at a physiological pH (e.g., 7.4 ± 0.5).

  • Generate tautomers and stereoisomers if necessary (for CNX-1351, the co-crystallized conformation is a good starting point).

  • Perform a geometry optimization of the ligand structure.

Covalent Docking Protocol using CovDock

This protocol outlines the specific steps for setting up and running a covalent docking simulation.

• Open CovDock Panel: In Maestro, navigate to Tasks > Docking > Covalent Docking.

• Select Receptor: Choose the prepared PI3Kα structure from your project.

• Select Ligand: Select the prepared CNX-1351 structure.

• Define Reactive Residue:

  • Specify the reactive residue on the protein as Cysteine 862 (CYS862). You can do this by typing the residue number and chain ID or by picking it directly in the workspace.

• Define Reaction Type:

  • Select the appropriate reaction type for the covalent bond formation between the acrylamide (B121943) warhead of CNX-1351 and the thiol group of cysteine. A suitable choice would be "Michael addition".

• Grid Generation:

  • Define the docking grid box by selecting the bound ligand (CNX-1351) as the center of the grid. Ensure the grid box is large enough to encompass the entire binding site.

• Job Settings:

  • Choose the desired docking precision (e.g., SP for standard precision or XP for extra precision).

  • Specify the number of poses to include in the output.

• Run CovDock: Start the covalent docking calculation.

Analysis of Results

Upon completion of the docking run, the results can be analyzed to understand the binding mode and interactions.

• Visualize Poses: The docked poses of CNX-1351 will be loaded into the Maestro workspace. Visually inspect the top-scoring poses to ensure the covalent bond to CYS862 has been correctly formed.

• Examine Interactions: Use the "Ligand Interaction Diagram" tool to visualize the non-covalent interactions (hydrogen bonds, hydrophobic interactions, etc.) between CNX-1351 and the surrounding residues in the PI3Kα binding pocket.

• Evaluate Scoring: The docking score (e.g., GlideScore) and the covalent docking-specific metrics can be used to rank and evaluate the predicted binding poses.

Mandatory Visualizations

PI3Kα Signaling Pathway

The following diagram illustrates the canonical PI3Kα signaling pathway, which is inhibited by CNX-1351.

Caption: The PI3Kα signaling pathway initiated by growth factor binding.

Covalent Docking Workflow

This diagram outlines the key steps involved in the covalent docking protocol described above.

References

• 1. WIDOCK: a reactive docking protocol for virtual screening of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 5. PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rcsb.org [rcsb.org]
• 8. rcsb.org [rcsb.org]

Technical Notes & Optimization

CNX-1351 Technical Support Center: Troubleshooting Poor Pharmacokinetics

Welcome to the technical support center for CNX-1351. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the poor pharmacokinetics of this potent and selective covalent inhibitor of PI3Kα. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is CNX-1351 and why is it of interest?

A1: CNX-1351 is a novel, potent, and isoform-selective covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα), with an IC50 of 6.8 nM.[1][2] It achieves its selectivity by covalently modifying a unique cysteine residue (C862) in the ATP-binding pocket of the PI3Kα isoform, which is not present in other PI3K isoforms (β, γ, and δ).[2] This specificity makes it a valuable tool for studying the biological roles of PI3Kα in cancer and other diseases.

Q2: What are the known pharmacokinetic challenges associated with CNX-1351?

A2: Published literature indicates that CNX-1351 exhibits poor pharmacokinetic properties, which have limited its in vitro and cellular efficacy.[3] The primary challenges identified are its low aqueous solubility and rapid metabolism.[3] These factors can lead to low oral bioavailability and insufficient drug exposure in vivo.

Q3: My CNX-1351 is precipitating when I dilute it from a DMSO stock into my aqueous assay buffer. What can I do?

A3: This is a common issue stemming from the low aqueous solubility of many kinase inhibitors. Here are several strategies to address this:

• Minimize Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO in your assay medium (ideally below 0.5%) that still maintains the compound's solubility.

• pH Modification: If your experimental system permits, adjusting the pH of the aqueous buffer may enhance solubility, particularly if CNX-1351 has ionizable groups.

• Use of Solubilizing Agents: The inclusion of low concentrations of non-ionic surfactants, such as Tween® 80 or Pluronic® F-68, can help to maintain the compound in solution.

• Formulation with Co-solvents: For in vivo studies, CNX-1351 can be formulated using co-solvents. One suggested formulation includes 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. Another option is a mixture of 10% DMSO and 90% Corn Oil.

Q4: How can the rapid metabolism of CNX-1351 be addressed in preclinical studies?

A4: Rapid metabolism leads to low systemic exposure and a short duration of action. Here are some strategies to mitigate this:

• Chemical Modification: While modifying CNX-1351 itself is a drug discovery effort, being aware of this limitation is crucial for interpreting experimental results. Optimized analogs of CNX-1351 have been developed that show improved metabolic stability.

• Frequent Dosing Regimen: In vivo studies may require a more frequent dosing schedule to maintain therapeutic concentrations of the compound.

• Co-administration with Metabolic Inhibitors: In preclinical research settings, co-administration with known inhibitors of the metabolizing enzymes (e.g., cytochrome P450 inhibitors) can be used to artificially increase exposure and study the compound's efficacy. However, this approach requires careful consideration of potential off-target effects of the co-administered inhibitor.

Data Presentation

Due to the limited availability of public data, specific in vivo pharmacokinetic parameters for CNX-1351 are not available. The following tables summarize the available in vitro potency data for CNX-1351 and provide an illustrative example of pharmacokinetic parameters for another PI3Kα inhibitor, Alpelisib (a non-covalent inhibitor), to offer context.

Table 1: In Vitro Potency of CNX-1351

Parameter	Value	Cell Line/Assay Condition
IC50 (PI3Kα)	6.8 nM	Kinase Assay
EC50	< 100 nM	PI3Kα-dependent cancer cell lines
GI50	78 nM	SKOV3 ovarian cancer cells
GI50	55 nM	MCF-7 breast cancer cells

Table 2: Illustrative Pharmacokinetic Parameters of Alpelisib (Oral PI3Kα Inhibitor)

Parameter	Value	Species
Tmax	~2-4 hours	Human
Half-life (t1/2)	~8-9 hours	Human
Oral Bioavailability	Moderate to high	Human
Metabolism	Primarily via amide hydrolysis and CYP3A4	Human

Disclaimer: The data in Table 2 is for Alpelisib and is provided for illustrative purposes only. These values are not representative of CNX-1351.

Experimental Protocols

Detailed methodologies for key experiments are provided below to guide researchers in their studies with CNX-1351 and similar compounds.

Protocol 1: Determination of Aqueous Solubility (Shake-Flask Method)

• Preparation: Add an excess amount of CNX-1351 powder to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed glass vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the suspension at high speed to pellet the undissolved solid.

• Sampling: Carefully collect a known volume of the supernatant.

• Quantification: Determine the concentration of CNX-1351 in the supernatant using a validated analytical method, such as high-performance liquid chromatography (HPLC) with UV detection or mass spectrometry (LC-MS).

• Calculation: The determined concentration represents the equilibrium solubility of CNX-1351 in the tested buffer.

Protocol 2: In Vitro Metabolic Stability Assessment using Liver Microsomes

• Reaction Mixture Preparation: Prepare a reaction mixture containing liver microsomes (e.g., rat or human) and a NADPH-regenerating system in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for a few minutes.

• Initiation of Reaction: Add CNX-1351 (typically at a final concentration of 1 µM) to the pre-warmed reaction mixture to start the metabolic reaction.

• Time-point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to a quenching solution (e.g., cold acetonitrile) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• Analysis: Analyze the supernatant for the remaining concentration of CNX-1351 using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of CNX-1351 remaining versus time. The slope of the linear portion of this plot can be used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Protocol 3: Murine In Vivo Pharmacokinetic Study

• Animal Model: Use an appropriate mouse strain (e.g., C57BL/6 or BALB/c).

• Formulation: Prepare a suitable dosing formulation for CNX-1351. For intravenous (IV) administration, a solubilizing formulation is necessary. For oral (PO) administration, a suspension or solution can be used.

• Dosing: Administer CNX-1351 to the mice via the desired route (e.g., IV tail vein injection or PO gavage) at a specific dose.

• Blood Sampling: At predetermined time points post-dosing (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours), collect blood samples (e.g., via tail vein or cardiac puncture) into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Extract CNX-1351 from the plasma samples and quantify its concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and determine key parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and elimination half-life (t1/2). For oral dosing, bioavailability can be calculated by comparing the AUC from oral administration to the AUC from IV administration.

Visualizations

PI3K/Akt Signaling Pathway

Caption: The PI3K/Akt signaling pathway and the inhibitory action of CNX-1351.

Troubleshooting Workflow for Poor Aqueous Solubility

Caption: A stepwise guide to addressing compound precipitation in aqueous solutions.

Workflow for Addressing Rapid Metabolism of CNX-1351

Caption: Strategies to manage and interpret data for a rapidly metabolized compound.

References

• 1. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 2. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Improving the In Vivo Stability of CNX-1351

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo stability of CNX-1351, a potent and isoform-selective targeted covalent inhibitor of PI3Kα.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their in vivo experiments with CNX-1351, providing potential causes and actionable solutions.

Issue 1: Rapid In Vivo Clearance and Low Exposure

Question: Our in vivo studies with CNX-1351 are showing very rapid clearance and consequently, low plasma exposure, despite its high in vitro potency. What are the likely causes and how can we investigate and mitigate this?

Answer:

Rapid in vivo clearance of a compound like CNX-1351, which has shown poor pharmacokinetics, is often attributable to extensive metabolism. The thienopyrimidine scaffold and the covalent acrylamide (B121943) warhead are known to be susceptible to metabolic degradation.

Potential Causes:

• Metabolic Instability: The compound is likely being rapidly metabolized by enzymes in the liver and other tissues.

• CYP450-Mediated Oxidation: Cytochrome P450 enzymes are a major family of enzymes responsible for the metabolism of many drugs.

• Conjugation Reactions: The compound or its metabolites may be undergoing rapid conjugation (e.g., glucuronidation) to facilitate excretion.

• Instability of the Acrylamide Warhead: The Michael acceptor functionality can be a site for metabolic attack. A common metabolic liability of acrylamide-containing drugs is epoxidation of the acrylamide warhead by CYP3A4, which can lead to the formation of a dihydrodiol metabolite.[1]

Experimental Workflow to Investigate Metabolic Stability:

Caption: Experimental workflow for assessing the metabolic stability and pharmacokinetics of CNX-1351.

Detailed Methodologies:

• Metabolic Stability in Liver Microsomes:

  • Prepare a stock solution of CNX-1351 in a suitable organic solvent (e.g., DMSO).

  • Incubate a final concentration of 1 µM CNX-1351 with pooled human or animal liver microsomes (e.g., 0.5 mg/mL) in a phosphate (B84403) buffer (pH 7.4) at 37°C.

  • Initiate the metabolic reaction by adding an NADPH-regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of CNX-1351.

  • Calculate the in vitro half-life (t½) from the disappearance rate of the parent compound.

• Metabolite Identification using LC-MS/MS:

  • Following the incubation of CNX-1351 with liver microsomes or hepatocytes, analyze the samples using high-resolution LC-MS/MS.

  • Compare the chromatograms of the incubated samples with control samples (without NADPH or without compound) to identify potential metabolite peaks.

  • Acquire MS/MS spectra of the parent compound and the potential metabolites.

  • Elucidate the structure of the metabolites by analyzing the fragmentation patterns and mass shifts relative to the parent compound.

Issue 2: Discrepancy Between In Vitro Potency and In Vivo Efficacy

Question: CNX-1351 is highly potent in our cell-based assays, but we are not observing the expected efficacy in our animal models. What could be the reasons for this disconnect?

Answer:

A significant discrepancy between in vitro potency and in vivo efficacy often points towards suboptimal pharmacokinetic (PK) or pharmacodynamic (PD) properties of the compound.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high in vitro potency and low in vivo efficacy.

Potential Solutions:

• Formulation Optimization: For oral administration, poor solubility can limit absorption. Consider formulating CNX-1351 in a vehicle that enhances its solubility, such as a solution with co-solvents (e.g., PEG400, DMSO) or a lipid-based formulation.

• Structural Modification: If metabolic instability is confirmed, medicinal chemistry efforts may be required to modify the structure of CNX-1351 to block the sites of metabolism. This could involve deuteration at metabolically labile positions or altering the chemical scaffold. Optimized analogs of CNX-1351 have been developed to improve upon its poor pharmacokinetic profile.

• Alternative Dosing Routes: If oral bioavailability is a major hurdle, consider alternative routes of administration such as intravenous (IV) or intraperitoneal (IP) injection to bypass first-pass metabolism.

Frequently Asked Questions (FAQs)

Q1: What are the known pharmacokinetic properties of CNX-1351?

A1: Published literature indicates that CNX-1351 has "poor pharmacokinetics" and is subject to rapid metabolism, which has limited its in vitro and cellular efficacy. Specific quantitative pharmacokinetic parameters such as half-life, clearance, and bioavailability are not extensively reported in the public domain.

Q2: What are the likely metabolic pathways for CNX-1351?

A2: While specific metabolite identification for CNX-1351 is not publicly available, based on its thienopyrimidine structure and the presence of an acrylamide warhead, the following metabolic pathways are likely:

• Oxidation: Hydroxylation of the aromatic rings or alkyl groups by cytochrome P450 enzymes.

• N-dealkylation: Cleavage of the piperazine (B1678402) or morpholine (B109124) moieties.

• Epoxidation: The acrylamide group is a Michael acceptor and can undergo epoxidation, a common metabolic route for this functional group.

Q3: How can we improve the in vivo stability of CNX-1351?

A3: Improving the in vivo stability of CNX-1351 would likely require a multi-pronged approach:

• Formulation Strategies:

  • Co-solvents: Using vehicles containing polyethylene (B3416737) glycol (PEG), propylene (B89431) glycol, or DMSO to improve solubility.

  • Encapsulation: Utilizing lipid-based formulations like liposomes or nanoparticles to protect the compound from premature degradation.

• Medicinal Chemistry Approaches:

  • Structural Modification: As has been done with analogs of CNX-1351, modifying the chemical structure to block metabolic hotspots can significantly improve stability. This may involve introducing fluorine atoms or other groups that are less susceptible to metabolism.

  • Warhead and Linker Optimization: Fine-tuning the reactivity of the acrylamide warhead or altering the linker connecting it to the core scaffold can influence metabolic stability and target engagement.

Q4: What in vitro assays should we prioritize to assess the stability of CNX-1351?

A4: To get a comprehensive understanding of CNX-1351's stability, the following tiered approach is recommended:

• Liver Microsomal Stability Assay: This is a good initial screen to assess phase I metabolic stability.

• Hepatocyte Stability Assay: This provides a more complete picture as it includes both phase I and phase II metabolic enzymes.

• Plasma Stability Assay: To determine if the compound is degraded by enzymes present in the blood.

Data Summary: Hypothetical Pharmacokinetic Parameters of PI3K Inhibitors

The following table presents a hypothetical comparison of pharmacokinetic parameters for a compound with poor stability (like CNX-1351) versus an optimized analog. These values are for illustrative purposes to highlight the impact of improved stability.

Parameter	Compound with Poor Stability (e.g., CNX-1351)	Optimized Analog
In Vitro t½ (Human Liver Microsomes)	< 5 min	> 60 min
In Vivo t½ (Rat)	~ 0.5 hr	~ 4 hr
Clearance (CL) (Rat)	High (> 50 mL/min/kg)	Moderate (~15 mL/min/kg)
Oral Bioavailability (F)	< 5%	> 40%

Signaling Pathway

Caption: Simplified PI3K/Akt signaling pathway showing the inhibitory action of CNX-1351.

References

• 1. hyphadiscovery.com [hyphadiscovery.com]

CNX-1351 solubility and formulation for experiments

Welcome to the technical support resource for CNX-1351, a potent and isoform-selective targeted covalent inhibitor of PI3Kα. This guide provides detailed information on solubility, formulation protocols, and troubleshooting to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CNX-1351 and what is its primary mechanism of action?

A1: CNX-1351 is a novel, potent, and selective covalent inhibitor of Phosphoinositide 3-kinase alpha (PI3Kα) with an IC50 of 6.8 nM.[1][2][3] It works by covalently modifying cysteine 862 (C862) in the ATP-binding pocket of the PI3Kα isoform, an amino acid that is not present in PI3Kβ, -γ, or -δ isoforms, which accounts for its high selectivity.[4][5][6] This inhibition of PI3Kα blocks the PI3K/Akt signaling pathway, which is often dysregulated in cancer, leading to an antiproliferative effect in PI3Kα-dependent cancer cell lines.[1][4][5]

Q2: What are the recommended storage conditions for CNX-1351?

A2: For long-term storage, CNX-1351 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[2] Stock solutions in solvent can be stored at -80°C for up to 2 years or at -20°C for up to 1 year.[1]

Q3: In which solvents is CNX-1351 soluble for in vitro experiments?

A3: CNX-1351 is soluble in DMSO at a concentration of 100 mg/mL (174.30 mM).[1][2] It is also soluble in DMF at 1 mg/ml and in a 1:3 solution of DMSO:PBS (pH 7.2) at 0.25 mg/ml.[7] For cellular assays, it is common to prepare a high-concentration stock solution in DMSO.

Q4: How should I prepare CNX-1351 for in vivo animal studies?

A4: There are established protocols for formulating CNX-1351 for in vivo administration. Two common formulations are detailed in the Experimental Protocols section below. These typically involve a combination of solvents like DMSO, PEG300, Tween-80, and saline or corn oil to ensure solubility and bioavailability.[1][2] It is recommended to prepare these formulations fresh on the day of use.[1]

Solubility Data

The following tables summarize the solubility of CNX-1351 in various solvents.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	100	174.30	Ultrasonic treatment may be needed. Use newly opened, hygroscopic DMSO.[1]
DMF	1	1.74
DMSO:PBS (pH 7.2) (1:3)	0.25	0.44

Formulation for Experiments

Below are detailed protocols for preparing CNX-1351 for both in vitro and in vivo experiments.

Experimental Protocol: In Vitro Stock Solution Preparation

Objective: To prepare a high-concentration stock solution of CNX-1351 for use in cell culture-based assays.

Materials:

• CNX-1351 powder

• Anhydrous/hygroscopic Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Weigh the desired amount of CNX-1351 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of high-quality DMSO to achieve the desired concentration (e.g., for a 100 mg/mL stock, add 10 µL of DMSO per 1 mg of CNX-1351).

• Vortex the solution vigorously to dissolve the compound.

• If precipitation occurs, sonicate the solution in an ultrasonic bath until it becomes clear.[1]

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1]

Experimental Protocol: In Vivo Formulation

Objective: To prepare a clear, injectable solution of CNX-1351 for administration in animal models.

Formulation 1: Aqueous-Based Vehicle

Materials:

• CNX-1351

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile tubes

• Vortex mixer

Procedure (for a final concentration of ≥ 2.5 mg/mL): [1][2]

• Prepare a stock solution of CNX-1351 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the solvents in the following order, ensuring the solution is mixed thoroughly after each addition:

  • 10% DMSO (from the stock solution)

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• For example, to prepare 1 mL of the final formulation, add 100 µL of a 25 mg/mL CNX-1351 DMSO stock to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach a final volume of 1 mL.[1][2]

• Vortex until a clear solution is obtained. If necessary, gentle warming or sonication can be used to aid dissolution.[1]

• This formulation should be prepared fresh on the day of dosing.[1]

Formulation 2: Oil-Based Vehicle

Materials:

• CNX-1351

• DMSO

• Corn Oil

• Sterile tubes

• Vortex mixer

Procedure (for a final concentration of ≥ 2.5 mg/mL): [1][2]

• Prepare a stock solution of CNX-1351 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the solvents in the following order, mixing well after each addition:

  • 10% DMSO (from the stock solution)

  • 90% Corn Oil

• For example, to prepare 1 mL of the final formulation, add 100 µL of a 25 mg/mL CNX-1351 DMSO stock to 900 µL of corn oil.[2]

• Vortex thoroughly to ensure a uniform and clear solution.

• This formulation should also be prepared fresh before use.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the signaling pathway inhibited by CNX-1351 and a general experimental workflow for its use.

Caption: PI3Kα signaling pathway and the inhibitory action of CNX-1351.

Caption: General experimental workflow for using CNX-1351.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in stock solution	- Poor quality or hydrated DMSO.- Concentration is too high.	- Use fresh, anhydrous/hygroscopic DMSO.[1]- Gently warm the solution or use an ultrasonic bath to aid dissolution.[1]- If precipitation persists, consider preparing a slightly lower concentration stock.
Cloudy or precipitated in vivo formulation	- Incorrect order of solvent addition.- Incomplete mixing.- Temperature shock.	- Ensure solvents are added in the specified order and mixed thoroughly after each addition.[2]- Gentle warming or sonication can help to clarify the solution.[1]- Prepare the formulation at room temperature.
Low efficacy in cellular assays	- Inaccurate concentration of the stock solution.- Instability of diluted working solutions.	- Verify the accuracy of weighing and dilution steps.- Prepare fresh dilutions of CNX-1351 in cell culture media for each experiment from a frozen stock.
Variability in in vivo results	- Inconsistent formulation preparation.- Instability of the formulation.	- Strictly follow the formulation protocol to ensure consistency between batches.- Prepare the formulation fresh on the day of dosing and use it promptly.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CNX-1351 | Inhibitor of PI3Kα with anticancer activity | CAS# 1276105-89-5 | InvivoChem [invivochem.com]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. caymanchem.com [caymanchem.com]

Technical Support Center: Overcoming CNX-1351 Resistance in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with CNX-1351. The information is designed to help address specific issues that may be encountered during experiments aimed at overcoming resistance to this potent and isoform-selective PI3Kα inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CNX-1351?

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of phosphatidylinositol 3-kinase alpha (PI3Kα)[1][2][3][4]. It selectively modifies PI3Kα at cysteine 862, a residue unique to the α isoform, within the ATP-binding pocket[4][5]. This covalent modification leads to the specific and potent inhibition of PI3Kα signaling, which in turn reduces the proliferation of cancer cells dependent on this pathway[1][3][4][5].

Q2: In which cancer cell lines has CNX-1351 shown efficacy?

CNX-1351 has demonstrated potent anti-proliferative effects in cancer cell lines with activating mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K. Notably, it is effective in SKOV3 ovarian cancer cells (harboring the H1047R mutation) and MCF-7 breast cancer cells (with the E545K mutation)[1][2].

Q3: What are the common mechanisms of resistance to PI3Kα inhibitors like CNX-1351?

Resistance to PI3Kα inhibitors can be intrinsic or acquired and often involves the reactivation of the PI3K pathway or activation of parallel signaling pathways[6][7]. Key mechanisms include:

• Secondary Mutations in PIK3CA: Alterations in the drug-binding site of PI3Kα can reduce the efficacy of the inhibitor[6].

• Activation of Parallel Pathways: The Ras-MEK-ERK pathway is a common compensatory mechanism that can be activated to bypass PI3Kα inhibition[7][8].

• Loss of PTEN: The loss of the tumor suppressor PTEN can lead to the activation of other PI3K isoforms, such as PI3Kβ, thereby circumventing the inhibition of PI3Kα[7].

• Receptor Tyrosine Kinase (RTK) Activation: Inhibition of the PI3K/AKT/mTOR pathway can trigger a feedback loop that leads to the activation of RTKs, which can in turn reactivate the PI3K pathway or other survival pathways[7].

• AKT-Independent mTORC1 Activation: Signaling through the PDK1-SGK1 axis can sustain mTORC1 activity even when AKT is not active, conferring resistance[7][9].

Troubleshooting Guide: Investigating CNX-1351 Resistance

This guide provides a structured approach to troubleshooting unexpected experimental outcomes and investigating potential resistance to CNX-1351.

Problem 1: Reduced sensitivity of cancer cells to CNX-1351 in vitro.

Possible Cause	Suggested Action
Development of acquired resistance	1. Sequence the PIK3CA gene in resistant cells to identify potential secondary mutations. 2. Perform Western blot analysis to assess the activation status of key signaling pathways (PI3K/AKT/mTOR and Ras-MEK-ERK).
Activation of bypass signaling pathways	1. Use combination therapy with inhibitors targeting parallel pathways (e.g., MEK inhibitors like trametinib (B1684009) or CDK4/6 inhibitors). 2. Analyze the expression and phosphorylation status of various receptor tyrosine kinases (RTKs).
Loss of PTEN expression	1. Assess PTEN protein levels by Western blot or immunohistochemistry. 2. Consider combination therapy with a PI3Kβ inhibitor.

Problem 2: Tumor regrowth in xenograft models after initial response to CNX-1351.

Possible Cause	Suggested Action
In vivo resistance development	1. Excise the resistant tumors and perform genomic and proteomic analyses to identify resistance mechanisms as described above. 2. Test combination therapies in the xenograft model based on the identified resistance mechanisms.
Pharmacokinetic issues	1. Although CNX-1351 has shown in vivo activity, poor pharmacokinetics have been noted in some contexts[5]. Assess drug concentration in plasma and tumor tissue.

Quantitative Data Summary

The following tables summarize the in vitro potency of CNX-1351 in different cancer cell lines and its selectivity for PI3K isoforms.

Table 1: In Vitro Potency of CNX-1351

Cell Line	Cancer Type	PIK3CA Mutation	GI50 (nM)	Reference
SKOV3	Ovarian Cancer	H1047R	78	[1]
MCF-7	Breast Cancer	E545K	55	[1]

Table 2: Isoform Selectivity of CNX-1351

PI3K Isoform	IC50 (nM)	Reference
PI3Kα	6.8	[1][2]
PI3Kβ	166	[2]
PI3Kγ	240.3	[2]
PI3Kδ	3,020	[2]

Experimental Protocols

Protocol 1: Western Blot Analysis of Signaling Pathway Activation

This protocol is for assessing the phosphorylation status of key proteins in the PI3K/AKT/mTOR and Ras-MEK-ERK pathways.

• Cell Lysis:

  • Treat cancer cells with CNX-1351 at various concentrations and time points.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate 20-40 µg of protein per lane on a 4-12% Bis-Tris gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., p-Akt, Akt, p-ERK, ERK, p-S6, S6) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathways and Experimental Workflows

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of CNX-1351.

Caption: Key mechanisms of acquired resistance to PI3Kα inhibitors like CNX-1351.

Caption: A logical workflow for investigating and overcoming CNX-1351 resistance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. miragenews.com [miragenews.com]
• 7. mdpi.com [mdpi.com]
• 8. Differential compensation mechanisms define resistance to PI3K inhibitors in PIK3CA amplified HNSCC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Potential off-target effects of CNX-1351

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of CNX-1351, a potent and isoform-selective covalent inhibitor of PI3Kα.

Frequently Asked Questions (FAQs)

Q1: What is the known selectivity profile of CNX-1351 and how does this relate to potential off-target effects?

CNX-1351 is designed as a highly selective covalent inhibitor of the p110α subunit of Phosphoinositide 3-kinase (PI3Kα).[1][2][3][4][5] Its selectivity is a critical factor in minimizing off-target effects. The compound covalently modifies Cysteine 862 in PI3Kα, a residue that is not conserved in other PI3K isoforms, which contributes to its high specificity.[3][4][6]

The primary mechanism of action is the inhibition of the PI3K/Akt signaling pathway.[6] While CNX-1351 has demonstrated high selectivity for PI3Kα over other PI3K isoforms (β, γ, and δ) and other tested kinases, it is crucial to consider that no kinase inhibitor is entirely without potential off-target interactions.[2][7] Unforeseen off-target binding can lead to ambiguous experimental results or cellular toxicity.[8]

Q2: I am observing a cellular phenotype in my experiments with CNX-1351 that doesn't align with the known function of the PI3Kα pathway. Could this be an off-target effect?

It is possible. While CNX-1351 is highly selective, unexpected phenotypes can arise from off-target activities. Here are some troubleshooting steps to investigate this:

• Dose-Response Analysis: Conduct a dose-response experiment for the observed phenotype and compare the EC50 value with the known on-target IC50 of CNX-1351 for PI3Kα inhibition (IC50 of 6.8 nM).[1][2][] A significant deviation may suggest an off-target effect.

• Use a Structurally Unrelated PI3Kα Inhibitor: Treat your cells with a different, structurally distinct PI3Kα inhibitor. If the phenotype is not replicated, it increases the likelihood that the observed effect is specific to CNX-1351's chemical structure and potentially an off-target effect.

• Rescue Experiment: Attempt to rescue the phenotype by overexpressing a constitutively active form of PI3Kα or a downstream effector like Akt. If the phenotype persists despite the activation of the target pathway, it strongly suggests the involvement of other molecular targets.

Q3: What are some recommended methods to proactively identify potential off-target effects of CNX-1351 in my experimental system?

To identify potential off-target interactions of CNX-1351, several experimental approaches can be employed:

• Kinome Profiling: Utilize a kinome-wide screening service to test the activity of CNX-1351 against a large panel of kinases. This can provide a broad overview of its selectivity and identify potential off-target kinase interactions.

• Chemical Proteomics: Employ affinity-based proteomics methods to identify proteins that directly interact with CNX-1351 in your cellular model.

• Phosphoproteomics: Use mass spectrometry-based phosphoproteomics to obtain a global view of signaling pathways affected by CNX-1351 treatment. This can confirm the on-target inhibition of the PI3K/Akt pathway and reveal unexpected changes in other signaling cascades that may be indicative of off-target activity.[8]

Troubleshooting Guides

Problem: Discrepancy between biochemical and cellular assay potency.

• Possible Cause: While CNX-1351 is potent in biochemical assays, factors within a cellular environment such as cell permeability, drug efflux pumps, or metabolism can affect its apparent potency. Off-target engagement within the cell could also contribute to a different pharmacological profile.[8]

• Troubleshooting Steps:

  • Cellular Target Engagement Assays: Use techniques like the Cellular Thermal Shift Assay (CETSA) or NanoBRET to confirm that CNX-1351 is reaching and binding to PI3Kα within the cell.

  • Time-Course Experiment: The covalent nature of CNX-1351's binding means that the duration of inhibition can be prolonged.[5] Perform a time-course experiment to assess the duration of PI3Kα pathway inhibition after washout of the compound.

Problem: Unexpected cytotoxicity observed at effective concentrations.

• Possible Cause: The observed toxicity could be due to strong on-target inhibition of PI3Kα in a cell line that is highly dependent on this pathway for survival. Alternatively, it could be the result of off-target effects on other essential cellular proteins.[8]

• Troubleshooting Steps:

  • Counter-Screening: Test the cytotoxicity of CNX-1351 in a cell line that does not have a constitutively active PI3Kα pathway. Significant toxicity in such a cell line would point towards potential off-target effects.

  • Apoptosis/Cell Death Assays: Characterize the mechanism of cell death (e.g., apoptosis, necrosis) to see if it aligns with the known consequences of PI3K pathway inhibition.

Quantitative Data Summary

The following table summarizes the in vitro potency and selectivity of CNX-1351 against various lipid kinases.

Kinase Target	IC50 (nM)	Fold Selectivity vs. PI3Kα
PI3Kα	6.8	1
PI3Kβ	166	~24x
PI3Kγ	240.3	~35x
PI3Kδ	3,020	~444x
PI3KC2A	>1,000	>147x
PI3KC	>1,000	>147x
PI4Kα	>1,000	>147x
PI4Kβ	>1,000	>147x
SPHK1	>1,000	>147x
SPHK2	>1,000	>147x

Data sourced from Cayman Chemical product information sheet.[2]

Key Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (General)

This protocol outlines a general method for assessing the inhibitory activity of CNX-1351 against a purified kinase.

• Reagents and Materials:

  • Purified recombinant kinase (e.g., PI3Kα, PI3Kβ)

  • Kinase-specific substrate (e.g., PIP2)

  • ATP

  • CNX-1351 stock solution (in DMSO)

  • Kinase assay buffer

  • Detection reagent (e.g., ADP-Glo™, HTRF®)

  • 384-well assay plates

• Procedure:

  • Prepare serial dilutions of CNX-1351 in DMSO and then dilute into the kinase assay buffer.

  • Add the diluted CNX-1351 or vehicle control (DMSO) to the assay plate.

  • Add the purified kinase to the wells and incubate for a pre-determined time to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Allow the reaction to proceed for the optimized time at the appropriate temperature.

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the signal (e.g., luminescence, fluorescence) using a plate reader.

  • Calculate the percent inhibition for each CNX-1351 concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Western Blot Analysis of p-Akt Levels in Cells

This protocol is for assessing the on-target effect of CNX-1351 on the PI3K pathway by measuring the phosphorylation of Akt.

• Reagents and Materials:

  • Cell line of interest (e.g., SKOV3, MCF-7)

  • Complete cell culture medium

  • CNX-1351

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

  • Primary antibodies (anti-p-Akt Ser473, anti-total Akt, anti-GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of CNX-1351 or vehicle control for the desired time.

  • Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

  • Denature the protein samples and resolve them by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-Akt overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe for total Akt and a loading control (e.g., GAPDH) to ensure equal protein loading.

  • Quantify the band intensities to determine the relative levels of p-Akt.

Visualizations

Caption: The PI3K/Akt signaling pathway and the inhibitory action of CNX-1351 on PI3Kα.

Caption: A logical workflow for investigating potential off-target effects of CNX-1351.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medkoo.com [medkoo.com]
• 6. researchgate.net [researchgate.net]
• 7. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: CNX-1351 Covalent Labeling Experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using CNX-1351 in covalent labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is CNX-1351 and what is its mechanism of action?

CNX-1351 is a potent and isoform-selective targeted covalent inhibitor of Phosphoinositide 3-kinase alpha (PI3Kα)[1][2][3]. It forms a covalent bond with a specific cysteine residue (Cys862) located in the ATP-binding site of PI3Kα[2][3][4]. This cysteine is unique to the α isoform, which is the basis for its selectivity over other PI3K isoforms (β, γ, and δ)[3][4]. By covalently modifying PI3Kα, CNX-1351 irreversibly inhibits its kinase activity, leading to the suppression of the PI3K/Akt signaling pathway and subsequent anti-proliferative effects in cancer cell lines dependent on this pathway[1][4].

Q2: I am observing incomplete labeling of PI3Kα with CNX-1351 in my cellular experiments. What are the possible causes and solutions?

Several factors can contribute to incomplete labeling of PI3Kα by CNX-1351. Here are some common causes and troubleshooting steps:

• Insufficient Incubation Time or Concentration: Covalent bond formation is time and concentration-dependent.

  • Solution: Perform a time-course and concentration-response experiment to determine the optimal conditions for maximal labeling in your specific cell line. Start with the reported effective concentrations (EC50 < 100 nM) and extend the incubation time[1][4].

• Poor Cell Permeability: While CNX-1351 is effective in cellular assays, its physicochemical properties might limit its entry into certain cell types.

  • Solution: If you suspect permeability issues, you can try to permeabilize the cells with a mild detergent, although this is a harsh treatment and may affect cell physiology. A better approach is to ensure that your experimental setup is consistent with published studies where cellular activity was observed[1].

• Compound Instability: CNX-1351 may degrade in your cell culture medium over long incubation periods.

  • Solution: Prepare fresh stock solutions of CNX-1351 in a suitable solvent like DMSO and add it to the media immediately before treating the cells. Minimize the time the compound spends in aqueous media before it interacts with the cells.

• High Protein Turnover: If PI3Kα has a high turnover rate in your cells, newly synthesized protein will not be labeled.

  • Solution: Consider shorter incubation times or the use of a protein synthesis inhibitor (e.g., cycloheximide) as a control to assess the impact of protein turnover. However, be aware that this can have other effects on the cell.

Q3: I am concerned about off-target effects of CNX-1351. How can I assess the selectivity of my labeling?

While CNX-1351 is designed to be selective for PI3Kα, it is crucial to verify its selectivity in your experimental system.

• Western Blot Analysis: Probe for the phosphorylation of downstream effectors of other PI3K isoforms to check for their inhibition. For example, if you see a reduction in signaling downstream of PI3Kβ, it might indicate off-target activity.

• Competitive Labeling with a Broad-Spectrum Probe: Use a general cysteine-reactive probe in a competitive experiment. Pre-incubate your cells or lysate with CNX-1351, and then add the broad-spectrum probe. A reduction in the labeling of PI3Kα by the broad-spectrum probe would confirm target engagement by CNX-1351.

• Mass Spectrometry-based Proteomics: This is the most comprehensive way to assess off-target effects. By comparing the proteome of cells treated with CNX-1351 to a control group, you can identify other proteins that have been covalently modified.

• Use of a Non-Covalent Inhibitor: Compare the phenotype induced by CNX-1351 with that of a highly selective, non-covalent PI3Kα inhibitor. If the phenotypes differ significantly, it could suggest that CNX-1351 has off-target effects.

Q4: My mass spectrometry data shows a mass shift on PI3Kα after CNX-1351 treatment, but I don't see a functional effect on the downstream pathway (e.g., p-Akt levels are unchanged). What could be the reason?

This discrepancy can be puzzling but several factors could be at play:

• Sub-stoichiometric Labeling: The mass spectrometry analysis might be sensitive enough to detect a small population of labeled PI3Kα, but the majority of the PI3Kα pool might remain unlabeled and functional, thus maintaining the downstream signal.

• Pathway Redundancy or Feedback Loops: The PI3K/Akt pathway is complex with built-in redundancy and feedback mechanisms. Inhibition of PI3Kα might be compensated for by other isoforms or parallel signaling pathways, especially after prolonged treatment.

• Experimental Timing: The inhibition of PI3Kα and the subsequent dephosphorylation of Akt can be transient. You might be looking at a time point where the pathway has already recovered. A time-course experiment is recommended to capture the dynamics of pathway inhibition.

• Cellular Context: The cellular background can significantly influence the outcome. In some cell lines, the PI3K/Akt pathway might not be the primary driver of proliferation, or it might be regulated by other dominant signaling networks.

Quantitative Data Summary

The following table summarizes the reported in vitro and cellular potencies of CNX-1351.

Parameter	Target/Cell Line	Value	Reference
IC50	PI3Kα	6.8 nM	[1][2]
PI3Kβ	166 nM	[1]
PI3Kδ	240.3 nM	[1]
PI3Kγ	3020 nM	[1]
GI50	SKOV3 (ovarian cancer)	78 nM	[1]
MCF-7 (breast cancer)	55 nM	[1]
EC50	PI3K signaling in SKOV3 cells	<100 nM	[1][4]

Experimental Protocols

Protocol for Assessing CNX-1351 Covalent Target Engagement in Cells via Mass Spectrometry

This protocol provides a general framework for treating cells with CNX-1351 and preparing samples for mass spectrometry-based analysis of PI3Kα labeling.

• Cell Culture and Treatment:

  • Plate a PI3Kα-dependent cell line (e.g., SKOV3 or MCF-7) at an appropriate density and allow them to adhere overnight.

  • Prepare a fresh 10 mM stock solution of CNX-1351 in DMSO.

  • Treat the cells with the desired concentration of CNX-1351 (e.g., 100 nM) for the desired duration (e.g., 2-4 hours). Include a DMSO-treated vehicle control.

• Cell Lysis and Protein Extraction:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

• Protein Digestion:

  • Take a defined amount of protein (e.g., 100 µg) from each sample.

  • Reduce the disulfide bonds with DTT and alkylate the cysteines with iodoacetamide.

  • Digest the proteins into peptides using a protease such as trypsin overnight at 37°C.

• Peptide Cleanup and Mass Spectrometry Analysis:

  • Desalt the digested peptides using a C18 StageTip or a similar method.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Search the MS/MS data against a human protein database using a search engine like MaxQuant or Sequest.

  • Specifically look for the peptide containing Cys862 of PI3Kα and check for a mass modification corresponding to the adduction of CNX-1351.

  • Quantify the ratio of the labeled to the unlabeled peptide to determine the extent of target engagement.

Visualizations

Caption: The PI3K/Akt signaling pathway and the inhibitory action of CNX-1351 on PI3Kα.

Caption: A typical experimental workflow for assessing CNX-1351 covalent target engagement.

Caption: A troubleshooting decision tree for CNX-1351 covalent labeling experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cusabio.com [cusabio.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: CNX-1351 Analog Synthesis for Improved Potency

Welcome to the technical support center for the synthesis and evaluation of CNX-1351 analogs. This resource is designed for researchers, scientists, and drug development professionals engaged in the optimization of PI3Kα inhibitors. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Synthesis Troubleshooting

Q1: I am having trouble with the first step, the synthesis of the 4-morpholinothieno[3,2-d]pyrimidine core. What are the common pitfalls?

A1: The synthesis of the thieno[3,2-d]pyrimidine (B1254671) core is a critical first step. Common issues include low yields and incomplete reactions. Here are a few things to check:

• Reagent Quality: Ensure your starting materials, particularly the aminothiophene derivative and formamidine (B1211174) acetate (B1210297), are pure and dry.

• Reaction Conditions: The condensation reaction is often sensitive to temperature and reaction time. Ensure you are maintaining the recommended temperature and monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

• Chlorination Step: The subsequent chlorination using POCl₃ can be aggressive. Ensure the reaction is performed under anhydrous conditions and that the temperature is carefully controlled. Incomplete removal of POCl₃ can interfere with subsequent steps.

Q2: My Suzuki-Miyaura coupling reaction to introduce the indazole moiety is giving a low yield. How can I improve it?

A2: Low yields in Suzuki-Miyaura couplings are a frequent problem. Consider the following troubleshooting steps:

• Catalyst and Ligand: The choice of palladium catalyst and phosphine (B1218219) ligand is crucial. For heteroaryl couplings, ligands like SPhos or XPhos with a Pd₂(dba)₃ precatalyst often give good results. Ensure the catalyst and ligand are handled under an inert atmosphere to prevent degradation.

• Base: The choice and quality of the base (e.g., K₂CO₃, K₃PO₄) are critical. The base must be finely ground and anhydrous.

• Degassing: Thoroughly degas your solvent and reaction mixture to remove oxygen, which can deactivate the palladium catalyst. This can be done by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.

• Boronic Acid Quality: Boronic acids can degrade upon storage. Use fresh or recently purified boronic acid.

Q3: I am observing significant homocoupling of my boronic acid in the Suzuki reaction. What can be done to minimize this side product?

A3: Homocoupling is a common side reaction. To minimize it:

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid, but avoid a large excess.

• Slow Addition: Adding the boronic acid solution slowly to the reaction mixture can help to keep its concentration low and disfavor homocoupling.

• Optimize Temperature: Lowering the reaction temperature may reduce the rate of homocoupling more than the desired cross-coupling.

Q4: The final step of coupling the piperazine (B1678402) moiety to the thienopyrimidine core is inefficient. What are the key parameters to optimize?

A4: For the nucleophilic substitution to attach the piperazine, consider these points:

• Solvent: A polar aprotic solvent like DMF or DMSO is typically used to facilitate the reaction. Ensure the solvent is anhydrous.

• Base: A non-nucleophilic base such as diisopropylethylamine (DIPEA) is often used to scavenge the acid formed during the reaction without competing with the piperazine nucleophile.

• Temperature: Heating is usually required. Optimize the temperature to drive the reaction to completion without causing decomposition of starting materials or products.

Potency Assay Troubleshooting

Q5: My IC50 values from the PI3Kα HTRF assay are inconsistent. What could be the cause?

A5: Inconsistent HTRF assay results can stem from several factors:

• Reagent Handling: Ensure all reagents, especially the enzyme, substrate, and ATP, are properly stored and handled to maintain their activity. Avoid repeated freeze-thaw cycles.

• Pipetting Accuracy: HTRF is a sensitive assay, and small variations in pipetting volumes can lead to significant differences in the signal. Use calibrated pipettes and proper technique.

• Incubation Times: Adhere strictly to the recommended incubation times for the kinase reaction and the detection steps.

• Compound Solubility: Poor solubility of your test compounds can lead to artificially low potency values. Ensure your compounds are fully dissolved in the assay buffer. You may need to use a co-solvent like DMSO, but keep the final concentration low (typically <1%) to avoid affecting the enzyme activity.

Q6: In my p-Akt (Ser473) Western blot, I am seeing weak or no signal for the phosphorylated protein after treating cells with my CNX-1351 analog. What should I check?

A6: A weak or absent p-Akt signal could be due to several reasons:

• Compound Potency: Your analog may not be potent enough at the tested concentrations to inhibit PI3Kα signaling effectively. Try a wider range of concentrations.

• Treatment Time: The inhibition of Akt phosphorylation can be transient. Perform a time-course experiment (e.g., 30 minutes, 1, 2, 4, 8 hours) to determine the optimal treatment time.

• Cell Lysis: Ensure you are using a lysis buffer that contains phosphatase inhibitors (e.g., sodium fluoride, sodium orthovanadate) to preserve the phosphorylation state of Akt. Perform all lysis steps on ice to minimize phosphatase activity.

• Antibody Quality: Use a validated primary antibody specific for p-Akt (Ser473). Ensure the antibody is stored correctly and used at the recommended dilution.

Quantitative Data Summary

The following tables summarize the potency data for CNX-1351 and its improved analogs.

Table 1: In Vitro PI3K Isoform Selectivity of CNX-1351

PI3K Isoform	IC50 (nM)[1]
PI3Kα	6.8
PI3Kβ	>20-fold selective over β
PI3Kγ	>20-fold selective over γ
PI3Kδ	>20-fold selective over δ

Table 2: Cellular Potency of CNX-1351

Cell Line	Assay	Potency (nM)[1]
SKOV3 (ovarian cancer)	PI3K signaling inhibition (p-Akt)	EC50 < 100
SKOV3 (ovarian cancer)	Antiproliferative	GI50 < 100
MCF-7 (breast cancer)	Antiproliferative	GI50 < 100

Experimental Protocols

Representative Synthesis of a CNX-1351 Analog

This protocol describes a representative synthesis of a CNX-1351 analog, focusing on the assembly of the core structure and introduction of key functionalities.

Step 1: Synthesis of 4-Morpholinothieno[3,2-d]pyrimidin-4-ol

• A mixture of methyl 3-aminothiophene-2-carboxylate and formamidine acetate is heated in an appropriate solvent (e.g., ethanol) to form the thieno[3,2-d]pyrimidin-4-ol intermediate.

• The reaction is monitored by TLC. Upon completion, the mixture is cooled, and the precipitated product is collected by filtration and washed with cold ethanol.

Step 2: Chlorination to 4-Chloro-thieno[3,2-d]pyrimidine

• The thieno[3,2-d]pyrimidin-4-ol is suspended in phosphorus oxychloride (POCl₃).

• The mixture is heated to reflux for 2-3 hours.

• Excess POCl₃ is removed under reduced pressure. The residue is carefully quenched with ice water, and the resulting precipitate is filtered, washed with water, and dried to yield the 4-chloro intermediate.

Step 3: Nucleophilic Substitution with Morpholine (B109124)

• The 4-chlorothieno[3,2-d]pyrimidine (B95853) is dissolved in a suitable solvent like isopropanol, and morpholine is added.

• The reaction mixture is heated to reflux until the starting material is consumed (monitored by TLC).

• The solvent is evaporated, and the crude product is purified by column chromatography to give 4-(thieno[3,2-d]pyrimidin-4-yl)morpholine.

Step 4: Suzuki-Miyaura Coupling with Indazole Boronic Acid

• To a degassed solution of the 4-morpholinothieno[3,2-d]pyrimidine (with a suitable halogen at the desired position for coupling) and 1H-indazol-4-ylboronic acid in a solvent mixture (e.g., 1,4-dioxane (B91453) and water) is added a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃).

• The reaction mixture is heated under an inert atmosphere until the starting material is consumed.

• The mixture is cooled, diluted with an organic solvent, washed with water and brine, dried, and concentrated. The crude product is purified by column chromatography.

Step 5: Introduction of the Piperazine Moiety and Covalent Warhead

• The product from Step 4 is functionalized at the desired position (e.g., via a bromomethyl group).

• This intermediate is then reacted with a suitable piperazine derivative in the presence of a base like DIPEA in a solvent such as DMF.

• The final step involves the acylation of the piperazine nitrogen with a reagent containing the covalent warhead (e.g., an acryloyl chloride) to yield the final CNX-1351 analog.

PI3Kα HTRF Potency Assay

This protocol is adapted from standard commercially available PI3K HTRF assay kits.

• Prepare a serial dilution of the CNX-1351 analog in DMSO.

• In a 384-well plate, add the test compound, PI3Kα enzyme, and the lipid substrate (PIP2).

• Initiate the kinase reaction by adding ATP. Incubate at room temperature for the recommended time (e.g., 1 hour).

• Stop the reaction and add the detection reagents (e.g., europium-labeled anti-GST antibody, biotinylated PIP3, and streptavidin-XL665).

• Incubate for the recommended detection time (e.g., 1 hour) at room temperature, protected from light.

• Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm and 620 nm.

• Calculate the HTRF ratio and plot the results against the compound concentration to determine the IC50 value.

p-Akt (Ser473) Western Blot Protocol

• Plate cancer cells (e.g., SKOV3 or MCF-7) in a 6-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the CNX-1351 analog for the desired time.

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against p-Akt (Ser473) overnight at 4°C.

• Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• To normalize, strip the membrane and re-probe with an antibody for total Akt.

Visualizations

Caption: PI3K/Akt Signaling Pathway and Inhibition by CNX-1351 Analogs.

Caption: Experimental Workflow for CNX-1351 Analog Synthesis and Evaluation.

Caption: Troubleshooting Logic for Low Yield in Suzuki Coupling Reactions.

References

• 1. 2-chloro-4-morpholinothieno[3,2-d]pyrimidine|16234-15-4|Active Biopharma Corp [activebiopharma.com]

Technical Support Center: Overcoming the Hurdles of First-Generation Covalent PI3Kα Inhibitors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the limitations associated with first-generation covalent PI3Kα inhibitors.

Frequently Asked Questions (FAQs)

Q1: What are the primary limitations of first-generation covalent PI3Kα inhibitors?

First-generation covalent PI3Kα inhibitors have demonstrated clinical potential, but their efficacy is often limited by several factors. A primary concern is the development of on-target resistance, frequently through secondary mutations in the PIK3CA gene, which can prevent the inhibitor from binding to its target.[1][2] Another significant challenge is the activation of alternative signaling pathways, such as the MAPK/ERK pathway, which can bypass the effects of PI3Kα inhibition and sustain cell proliferation and survival. Furthermore, these inhibitors can cause a range of off-target toxicities, with hyperglycemia being one of the most common and dose-limiting, arising from the essential role of PI3Kα in insulin (B600854) signaling.[3][4][5] Incomplete selectivity against other PI3K isoforms (β, δ, and γ) can also contribute to adverse effects.[6][7]

Q2: How does resistance to first-generation covalent PI3Kα inhibitors develop?

Resistance to these inhibitors can emerge through several mechanisms:

• Secondary PIK3CA Mutations: Mutations within the catalytic pocket of PI3Kα can physically block the covalent inhibitor from binding.[1][2]

• Pathway Reactivation: Cancer cells can adapt by upregulating receptor tyrosine kinases (RTKs) like HER2 and HER3, which in turn reactivate the PI3K pathway.[3][8] Downstream components such as AKT can also be activated through alternative mechanisms.[9]

• Activation of Bypass Pathways: The MAPK/ERK signaling cascade is a common bypass route that, when activated, can sustain tumor growth despite the inhibition of PI3Kα.[10]

• Loss of Tumor Suppressors: The loss of function of the tumor suppressor PTEN, which counteracts PI3K activity, can lead to resistance.[4]

Q3: What are the common off-target effects and toxicities observed with first-generation PI3Kα inhibitors?

The most frequently encountered on-target toxicity is hyperglycemia, which results from the inhibition of PI3Kα in insulin-sensitive tissues, disrupting glucose homeostasis.[3][5] Other common adverse effects include rash, diarrhea, fatigue, and myelosuppression.[4] These toxicities are often attributed to the inhibition of wild-type PI3Kα in healthy tissues and a lack of complete selectivity over other PI3K isoforms.[6][11]

Troubleshooting Guides

Experimental Variability

Problem: High variability in IC50 values between experiments.

• Potential Cause: Inconsistent cell health and passage number.

  • Solution: Ensure that cells are in the logarithmic growth phase and use a consistent and low passage number (e.g., passages 5-15). High-passage cells can exhibit genetic drift and altered drug sensitivity.[12]

• Potential Cause: Inconsistent cell seeding density.

  • Solution: Use a cell counter to ensure accurate and consistent initial cell seeding density. Both over-confluent and under-confluent cells can respond differently to inhibitors.[12]

• Potential Cause: Variability in reagents.

  • Solution: Use the same lot of media, serum, and other critical reagents throughout a study. If a new lot is necessary, perform a bridging experiment to confirm consistent cell growth and inhibitor response.[12]

• Potential Cause: Repeated freeze-thaw cycles of the inhibitor stock solution.

  • Solution: Aliquot the inhibitor stock solution into single-use vials to avoid degradation from multiple freeze-thaw cycles.[12]

Problem: Inconsistent inhibition of p-Akt in Western blot analysis.

• Potential Cause: Inadequate inhibition of phosphatases during protein extraction.

  • Solution: Ensure that your lysis buffer contains a sufficient concentration of phosphatase inhibitors. It is often recommended to add fresh inhibitors to the buffer immediately before use.[8]

• Potential Cause: Low protein concentration in lysates.

  • Solution: Ensure you are loading a sufficient amount of protein (typically 20-30 µg for whole-cell lysates) to detect the target protein, especially if it is of low abundance.[11]

• Potential Cause: Suboptimal antibody concentrations or incubation times.

  • Solution: Optimize the concentrations of your primary and secondary antibodies. If the signal is weak, consider increasing the primary antibody concentration or extending the incubation time (e.g., overnight at 4°C).[4]

• Potential Cause: Inappropriate blocking buffer.

  • Solution: For phospho-specific antibodies, blocking with 5% Bovine Serum Albumin (BSA) in TBST is often recommended over non-fat dry milk, as milk contains phosphoproteins that can increase background noise.[13]

• Potential Cause: Insufficient washing steps.

  • Solution: Increase the number and duration of washing steps after primary and secondary antibody incubations to reduce background signal.[14]

Data Summary

Table 1: Comparative Selectivity of PI3Kα Inhibitors

Inhibitor	Type	PI3Kα IC50 (nM)	PI3Kβ IC50 (nM)	PI3Kδ IC50 (nM)	PI3Kγ IC50 (nM)
First-Generation
Pictilisib (GDC-0941)	Pan-Class I	3.3	3.3	3.3	3.3
Buparlisib (BKM120)	Pan-Class I	52	166	116	262
Second-Generation
Alpelisib (BYL719)	α-selective	5	1156	250	290
Taselisib (GDC-0032)	α-selective, with some β/δ/γ activity	1.1	2.9	0.25	1.2
Next-Generation
RLY-2608	Allosteric, mutant-selective	(Highly selective for mutant over wild-type)	-	-	-

Note: IC50 values can vary depending on the specific assay conditions.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for Selectivity Profiling (e.g., ADP-Glo™)

This biochemical assay quantifies the enzymatic activity of purified PI3K isoforms to determine an inhibitor's potency and selectivity.[15]

Materials:

• Purified recombinant PI3K isoforms (α, β, δ, γ)

• Phosphatidylinositol-4,5-bisphosphate (PIP2) substrate

• ATP

• Test inhibitor (e.g., first-generation covalent PI3Kα inhibitor)

• Kinase reaction buffer

• ADP-Glo™ Kinase Assay kit (Promega)

Methodology:

• Reaction Setup: In a 384-well plate, incubate the purified PI3K isoforms with PIP2, ATP, and serial dilutions of the test inhibitor in kinase reaction buffer. Include positive (no inhibitor) and negative (no enzyme) controls.

• Kinase Reaction: Initiate the reaction by adding ATP and incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection: Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ reagent according to the manufacturer's instructions.

• Data Analysis: The luminescence signal is proportional to the amount of ADP generated and inversely proportional to the kinase inhibition. Calculate the IC50 values for each PI3K isoform by plotting the percentage of inhibition against the inhibitor concentration.

Protocol 2: Western Blot for Assessing PI3K and MAPK Pathway Activation

This protocol allows for the detection of key phosphorylated proteins to assess the activation state of the PI3K and MAPK signaling pathways in response to inhibitor treatment.

Materials:

• Cell lines of interest

• PI3Kα inhibitor

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt (Ser473), anti-total Akt, anti-p-ERK1/2 (Thr202/Tyr204), anti-total ERK1/2, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Methodology:

• Cell Culture and Treatment: Seed cells and allow them to adhere. Treat with the PI3Kα inhibitor at various concentrations and time points.

• Protein Extraction: Lyse the cells on ice with supplemented lysis buffer. Collect the lysates and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., overnight at 4°C).

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane, apply ECL substrate, and visualize the protein bands using an imaging system.

  • Quantify band intensities and normalize the phosphorylated protein signal to the total protein signal and a loading control (e.g., GAPDH).

Visualizations

Caption: Simplified PI3Kα signaling pathway and the point of inhibition.

Caption: Key mechanisms of resistance to first-generation PI3Kα inhibitors.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. portlandpress.com [portlandpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. PI3K inhibitors are finally coming of age - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. researchgate.net [researchgate.net]
• 11. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 15. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to CNX-1351 and Other PI3Kα Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. The alpha isoform of PI3K (PI3Kα), encoded by the PIK3CA gene, is one of the most frequently mutated oncogenes in solid tumors, making it a prime target for therapeutic intervention. This guide provides a detailed comparison of CNX-1351, a novel covalent inhibitor of PI3Kα, with other prominent PI3Kα inhibitors, including alpelisib, taselisib, and inavolisib. The information presented is supported by experimental data to aid researchers in their evaluation of these targeted therapies.

Mechanism of Action: Covalent Inhibition of PI3Kα

CNX-1351 distinguishes itself as a potent and isoform-selective targeted covalent inhibitor of PI3Kα.[1][2][3] Its mechanism involves the formation of a covalent bond with a non-catalytic cysteine residue (C862) within the ATP-binding pocket of the p110α subunit.[3][4] This unique cysteine is not present in other Class I PI3K isoforms, providing a structural basis for its high selectivity.[3][4] This irreversible binding leads to sustained inhibition of PI3Kα signaling. In contrast, alpelisib, taselisib, and inavolisib are reversible inhibitors that bind non-covalently to the ATP-binding site of PI3Kα.[5][6][7][8]

Figure 1: PI3K/AKT/mTOR signaling pathway and inhibitor action.

Comparative Performance Data

The following tables summarize the in vitro potency and cellular activity of CNX-1351 in comparison to other PI3Kα inhibitors.

Table 1: In Vitro Kinase Inhibitory Activity (IC50/Ki in nM)

Inhibitor	PI3Kα	PI3Kβ	PI3Kγ	PI3Kδ	Selectivity (α vs β)
CNX-1351	6.8	166	3020[9]	240.3[9]	~24-fold
Alpelisib (BYL719)	4.6 - 5[7][10]	1156 - 1200[3][10]	290[3][10]	250[3][10]	~251-fold
Taselisib (GDC-0032)	0.29 (Ki)[11]	9.1 (Ki)[11]	0.97 (Ki)[11]	0.12 (Ki)[11]	~31-fold
Inavolisib (GDC-0077)	0.038[1][12]	>11.4[8]	>11.4[8]	>11.4[8]	>300-fold[1][8]

Note: IC50 and Ki values are dependent on assay conditions and may vary between different studies. The data presented is a compilation from available sources.

Table 2: Cellular Activity - Growth Inhibition (GI50 in nM)

Inhibitor	Cell Line	PIK3CA Mutation	GI50 (nM)
CNX-1351	MCF-7	E545K	54.7
SKOV3	H1047R	77.6
Alpelisib (BYL719)	Various PIK3CA mutant lines	-	Potent inhibition reported[7]
Taselisib (GDC-0032)	MCF7-neo/HER2	-	2.5[6]
Inavolisib (GDC-0077)	PIK3CA mutant lines	-	Potent inhibition reported[13]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings. Below are outlines of key experimental protocols used in the evaluation of PI3Kα inhibitors.

In Vitro Kinase Assay

This assay quantifies the enzymatic activity of purified PI3K isoforms and the inhibitory potency of the compounds.

Figure 2: General workflow for an in vitro kinase assay.

Protocol:

• Compound Preparation: A serial dilution of the test inhibitor (e.g., CNX-1351) is prepared in a suitable solvent like DMSO.

• Reaction Setup: Recombinant human PI3K isoforms are incubated with the inhibitor in a reaction buffer.

• Kinase Reaction: The reaction is initiated by adding the lipid substrate (e.g., PIP2) and ATP. The reaction is allowed to proceed for a specific time at room temperature.

• Detection: The amount of product (PIP3 or ADP) is quantified. Common methods include:

  • HTRF (Homogeneous Time-Resolved Fluorescence): Measures the binding of a labeled antibody to the product.[9]

  • ADP-Glo™ Kinase Assay: Quantifies the amount of ADP produced.[9][14]

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Cellular Proliferation Assay

This assay assesses the effect of the inhibitors on the growth of cancer cell lines.

Protocol:

• Cell Seeding: Cancer cells (e.g., MCF-7, SKOV3) are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: Cells are treated with a range of concentrations of the PI3Kα inhibitor.

• Incubation: The plates are incubated for a period of 72 to 96 hours.[9]

• Viability Measurement: Cell viability is determined using assays such as:

  • MTT Assay: Measures the metabolic activity of viable cells.

  • CellTiter-Glo® Luminescent Cell Viability Assay: Quantifies ATP, an indicator of metabolically active cells.[9]

• Data Analysis: The GI50 (concentration for 50% growth inhibition) is calculated from the dose-response curves.

Western Blot Analysis for p-Akt

This method is used to confirm the on-target effect of the inhibitors by measuring the phosphorylation of Akt, a key downstream effector of PI3K.

Protocol:

• Cell Treatment and Lysis: Cancer cells are treated with the inhibitor for a specified time, then lysed to extract proteins.

• Protein Quantification: The total protein concentration in each lysate is determined.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by size using gel electrophoresis and then transferred to a membrane.

• Immunoblotting: The membrane is incubated with primary antibodies specific for phosphorylated Akt (p-Akt, e.g., at Ser473) and total Akt.

• Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) is used for detection, and the signal is visualized.

• Analysis: The intensity of the p-Akt bands is normalized to the total Akt bands to determine the extent of pathway inhibition.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of the inhibitors in a living organism.

Protocol:

• Tumor Implantation: Human cancer cells are injected subcutaneously into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment: Mice are treated with the PI3Kα inhibitor or a vehicle control, typically via oral gavage or intraperitoneal injection.[9]

• Monitoring: Tumor volume and body weight are measured regularly.

• Endpoint Analysis: At the end of the study, tumors are excised and may be used for further analysis (e.g., Western blotting for pharmacodynamic markers).

• Efficacy Evaluation: The anti-tumor efficacy is determined by comparing the tumor growth in the treated groups to the control group.

Summary and Conclusion

CNX-1351 presents a distinct profile as a covalent inhibitor of PI3Kα, offering potent and selective inhibition of this key oncogenic driver. Its unique mechanism of irreversible binding provides a strong rationale for its development. When compared to other PI3Kα inhibitors such as alpelisib, taselisib, and inavolisib, CNX-1351 demonstrates comparable in vitro potency and cellular activity.

The choice of a PI3Kα inhibitor for research or clinical development will depend on a variety of factors, including the specific cancer type, the mutational status of PIK3CA, and the desired pharmacological profile. The data and protocols presented in this guide are intended to provide a solid foundation for the comparative evaluation of these important therapeutic agents. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of CNX-1351 in the landscape of PI3Kα-targeted cancer therapies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Three Different Methods for Determining Cell Proliferation in Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. med.upenn.edu [med.upenn.edu]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. biorxiv.org [biorxiv.org]
• 14. benchchem.com [benchchem.com]

A Head-to-Head Comparison of CNX-1351 and Taselisib in PIK3CA Mutant Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two distinct inhibitors of phosphoinositide 3-kinase alpha (PI3Kα), CNX-1351 and taselisib (B612264), with a focus on their activity in cancer cells harboring activating mutations in the PIK3CA gene. This comparison is intended to inform preclinical research and drug development efforts by presenting available experimental data, outlining methodologies, and illustrating the underlying molecular mechanisms.

Executive Summary

CNX-1351 and taselisib both target the p110α catalytic subunit of PI3K, a critical node in a signaling pathway frequently dysregulated in cancer. However, they achieve this through fundamentally different mechanisms. CNX-1351 is a targeted covalent inhibitor , forming an irreversible bond with a unique cysteine residue on PI3Kα.[1][2] In contrast, taselisib exhibits a dual mechanism of action : it not only inhibits the kinase activity of PI3Kα but also promotes the degradation of the mutant p110α protein.[3][4][5][6] This distinction in their mechanisms may have significant implications for their potency, selectivity, and the development of therapeutic resistance.

Preclinical data demonstrate that both compounds are potent inhibitors of PI3K signaling and cell growth in PIK3CA mutant cancer cell lines. However, a direct comparison is challenging due to the lack of head-to-head studies. The available data, summarized below, suggest that both are highly active in the nanomolar range.

Mechanism of Action

CNX-1351: Targeted Covalent Inhibition

CNX-1351 is designed to form a covalent bond with cysteine 862 (C862) in the p110α subunit of PI3K.[1][2] This cysteine residue is unique to the alpha isoform, providing a basis for its selectivity.[1] By forming an irreversible bond, CNX-1351 can achieve sustained target inhibition.

Taselisib: Dual-Action Inhibition and Degradation

Taselisib functions through a novel, dual mechanism. Firstly, it acts as a conventional ATP-competitive inhibitor of the PI3Kα kinase domain.[7] Secondly, and uniquely, it induces the ubiquitin-mediated proteasomal degradation of the mutant p110α protein.[3][4][6] This leads to a reduction in the total levels of the oncoprotein, which may contribute to a more sustained pathway inhibition and enhanced anti-tumor activity in PIK3CA mutant cells.[4][5]

Data Presentation

Biochemical and Cellular Potency

The following tables summarize the available quantitative data for CNX-1351 and taselisib. It is important to note that these data are compiled from different studies and direct comparisons should be made with caution.

Table 1: In Vitro Inhibitory Activity of CNX-1351 and Taselisib

Compound	Assay Type	Target/Cell Line (PIK3CA Mutation)	IC50 / GI50 / EC50 (nM)	Reference(s)
CNX-1351	Enzyme Inhibition	PI3Kα	6.8	[8]
Growth Inhibition (GI50)	SKOV3 (H1047R)	78	[8]
Growth Inhibition (GI50)	MCF-7 (E545K)	55	[8]
Signaling Inhibition (p-AKT)	SKOV3 (H1047R)	10 - 100	[8]
Taselisib	Enzyme Inhibition (Ki)	PI3Kα	0.29	[9]
Enzyme Inhibition (Ki)	PI3Kδ	0.12	[9]
Enzyme Inhibition (Ki)	PI3Kγ	0.97	[9]
Enzyme Inhibition (Ki)	PI3Kβ	9.1	[9]
Cell Proliferation (IC50)	Average of p110α mutant breast cancer cell lines	70	[7]
Cell Proliferation (IC50)	USPC-ARK-1 (E542K)	14	[10]
Cell Proliferation (IC50)	USPC-ARK-20 (H1047R)	42 (mean of FISH+)	[10]

Experimental Protocols

General Protocol for Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This protocol provides a general framework for assessing the anti-proliferative effects of PI3K inhibitors on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, SKOV3) in 96-well plates at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO₂.

• Compound Preparation: Prepare a stock solution of the inhibitor (CNX-1351 or taselisib) in DMSO. Perform serial dilutions in complete growth medium to achieve the desired final concentrations.

• Treatment: Replace the cell culture medium with medium containing the various concentrations of the inhibitor or vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 72 or 96 hours).

• Viability Assessment:

  • For MTT assay: Add MTT reagent to each well and incubate for 2-4 hours. Solubilize the formazan (B1609692) crystals with a solubilization buffer and measure the absorbance at a specific wavelength (e.g., 570 nm).

  • For CellTiter-Glo® assay: Add CellTiter-Glo® reagent to each well, which induces cell lysis and generates a luminescent signal proportional to the amount of ATP present. Measure luminescence using a luminometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results as a dose-response curve and determine the GI50 or IC50 value using appropriate software.

General Protocol for Western Blot Analysis of PI3K Pathway Inhibition

This protocol outlines the steps to assess the inhibition of PI3K signaling by measuring the phosphorylation of downstream effectors like AKT.

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with the inhibitor at various concentrations for a specified time (e.g., 2, 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phosphorylated proteins (e.g., p-AKT Ser473, p-S6) and total proteins (e.g., total AKT, total S6, and a loading control like β-actin) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to the corresponding total protein levels.

Visualizations

Caption: PI3K/AKT/mTOR signaling pathway with points of intervention for CNX-1351 and taselisib.

Caption: General experimental workflow for evaluating PI3K inhibitors in cancer cell lines.

References

• 1. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. tenovapharma.com [tenovapharma.com]
• 7. Phase I Dose Escalation Study of Taselisib (GDC-0032), an Oral PI3K Inhibitor, in Patients with Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Phase II Study of Taselisib in PIK3CA-Mutated Solid Tumors Other Than Breast and Squamous Lung Cancer: Results From the NCI-MATCH ECOG-ACRIN Trial (EAY131) Subprotocol I - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Taselisib, a selective inhibitor of PIK3CA, is highly effective on PIK3CA-mutated and HER2/neu amplified uterine serous carcinoma in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Pan-PI3K Inhibitors Versus the Selective PI3Kα Inhibitor CNX-1351

For Researchers, Scientists, and Drug Development Professionals

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival, making it a key target in cancer therapy. Dysregulation of this pathway, often through mutations in the PIK3CA gene, is a common feature in many human cancers.[1][2] This has led to the development of two main classes of PI3K inhibitors: pan-PI3K inhibitors that target all Class I PI3K isoforms (α, β, γ, and δ), and isoform-selective inhibitors that target a specific isoform.[3]

This guide provides an objective comparison between pan-PI3K inhibitors and the selective, covalent PI3Kα inhibitor, CNX-1351. We will delve into their performance based on available preclinical data, outline the experimental methodologies used to generate this data, and visualize key pathways and workflows.

Performance Comparison: Efficacy and Selectivity

The primary distinction between pan-PI3K inhibitors and CNX-1351 lies in their target selectivity, which in turn influences their efficacy and toxicity profiles. Pan-PI3K inhibitors, by targeting multiple isoforms, may offer a broader anti-cancer activity but often come with a wider range of on-target toxicities.[1][4] In contrast, isoform-selective inhibitors like CNX-1351 are designed to minimize off-target effects and associated toxicities by focusing on the specific isoform driving the cancer.[5][6]

Biochemical Potency and Isoform Selectivity

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor. The following table summarizes the IC50 values of CNX-1351 and representative pan-PI3K inhibitors against the four Class I PI3K isoforms.

Inhibitor	Type	PI3Kα (nM)	PI3Kβ (nM)	PI3Kγ (nM)	PI3Kδ (nM)	Data Source(s)
CNX-1351	PI3Kα Selective (Covalent)	6.8	166	240.3	3,020	[7]
Buparlisib (B177719) (BKM120)	Pan-PI3K	52	166	262	116	[8]
Pictilisib (GDC-0941)	Pan-PI3K	3	33	3	75	[8][9]
ZSTK474	Pan-PI3K	15.1	-	-	-	[10]

Note: Data is compiled from multiple sources and may not be directly comparable due to variations in assay conditions.

CNX-1351 demonstrates high potency against PI3Kα with significant selectivity over the other isoforms.[7] Pan-PI3K inhibitors like Buparlisib and Pictilisib show potent inhibition across multiple isoforms.[8][9]

Cellular Anti-proliferative Activity

The half-maximal growth inhibition (GI50) concentration reflects an inhibitor's ability to suppress cancer cell proliferation.

Inhibitor	Cell Line	Cancer Type	PIK3CA Status	GI50 (nM)	Data Source(s)
CNX-1351	SKOV3	Ovarian Cancer	H1047R	77.6	[7]
CNX-1351	MCF-7	Breast Cancer	E545K	54.7	[7]
Buparlisib (BKM120)	Various	-	-	Not specified	[3]
Pictilisib (GDC-0941)	Various	-	-	Not specified	[11]

CNX-1351 shows potent anti-proliferative effects in cancer cell lines with activating PIK3CA mutations.[7]

Toxicity Profile: A Key Differentiator

A significant challenge in the clinical development of PI3K inhibitors is managing their on-target toxicities.[1][12]

• Pan-PI3K Inhibitors: These are commonly associated with a broad range of dose-dependent toxicities, including hyperglycemia, rash, diarrhea, fatigue, and mood alterations.[1][4][12] The inhibition of multiple PI3K isoforms can disrupt various physiological processes. For instance, inhibition of PI3Kα can lead to hyperglycemia, while targeting PI3Kδ is associated with gastrointestinal and immune-related adverse events.[1][4]

• CNX-1351 (PI3Kα Selective): By specifically targeting PI3Kα, CNX-1351 is hypothesized to have a more manageable side-effect profile, primarily related to the functions of the α isoform, such as hyperglycemia and rash.[1] The high selectivity of CNX-1351 aims to spare other isoforms, potentially avoiding toxicities associated with their inhibition.[7]

Clinical data on buparlisib has highlighted its manageable but not insignificant toxicity, leading to a preference for the development of more selective inhibitors like alpelisib (B612111) (a PI3Kα-selective inhibitor).[3][13][14]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to evaluate these inhibitors, the following diagrams illustrate the PI3K signaling pathway and a typical experimental workflow.

Caption: The PI3K/AKT/mTOR signaling pathway and points of inhibition.

Caption: A generalized workflow for preclinical evaluation of PI3K inhibitors.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the evaluation of PI3K inhibitors.

In Vitro Kinase Assay (IC50 Determination)

This assay determines the concentration of an inhibitor required to reduce the activity of a specific PI3K isoform by 50%.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test inhibitor (e.g., CNX-1351 or a pan-PI3K inhibitor) in DMSO.

  • Perform serial dilutions of the inhibitor in an appropriate assay buffer.

  • Reconstitute recombinant human PI3K enzymes (p110α, p110β, p110γ, p110δ) in kinase dilution buffer.

  • Prepare a substrate solution containing phosphatidylinositol-4,5-bisphosphate (PIP2) and ATP.[15]

• Assay Procedure:

  • Add the serially diluted inhibitor or vehicle control (DMSO) to the wells of a 384-well plate.

  • Add the diluted PI3K enzyme solution to each well and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.[8]

  • Initiate the kinase reaction by adding the ATP and PIP2 mixture to each well.

  • Incubate the reaction for a defined period (e.g., 60 minutes) at room temperature.[8]

• Detection:

  • Terminate the reaction and detect the amount of ADP produced (indicating kinase activity) using a luminescence-based assay kit (e.g., ADP-Glo™) or detect the amount of PIP3 produced using HTRF technology.[8][15]

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[15]

Cellular Proliferation Assay (GI50 Determination)

This assay measures the effect of an inhibitor on the proliferation of cancer cells.

Protocol (using MTT):

• Cell Culture and Treatment:

  • Seed cancer cells (e.g., MCF-7 or SKOV3) in a 96-well plate and allow them to adhere overnight.[16]

  • Treat the cells with various concentrations of the PI3K inhibitor or vehicle control for a specified duration (e.g., 72 hours).[16]

• MTT Assay:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent to each well and incubate for 2-4 hours, allowing metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Add a solubilizing agent (e.g., DMSO or a detergent reagent) to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of growth inhibition for each concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the GI50 value.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy and tolerability of a PI3K inhibitor in a living organism.

Protocol:

• Tumor Implantation:

  • Subcutaneously inject a suspension of human cancer cells (e.g., 1 x 10⁷ cells) into the flank of immunocompromised mice (e.g., nude mice).[17]

  • Monitor the mice regularly for tumor formation.[18]

• Treatment:

  • Once tumors reach a predetermined size (e.g., 150-200 mm³), randomize the mice into treatment and control groups.[17]

  • Administer the PI3K inhibitor (e.g., CNX-1351 at 100 mg/kg) or vehicle control to the respective groups via a specified route (e.g., intraperitoneal or oral) and schedule.[17][19]

• Efficacy and Tolerability Assessment:

  • Measure tumor volume and mouse body weight 2-3 times per week.[17]

  • Monitor the general health of the animals for any signs of toxicity.[17]

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, biomarker analysis).[18]

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) to determine the efficacy of the treatment.[18]

  • Analyze changes in body weight and other clinical observations to assess tolerability.

Conclusion

The choice between a pan-PI3K inhibitor and a selective inhibitor like CNX-1351 depends on the specific therapeutic strategy and the genetic makeup of the tumor. Pan-PI3K inhibitors offer the potential for broader efficacy by targeting multiple cancer-driving isoforms but are often limited by their toxicity profiles. The selective PI3Kα inhibitor CNX-1351 represents a more targeted approach, aiming to maximize efficacy against tumors driven by PI3Kα activation while minimizing off-target toxicities. The preclinical data for CNX-1351 demonstrates potent and selective inhibition of PI3Kα, leading to significant anti-proliferative effects in relevant cancer cell lines. Further head-to-head preclinical and clinical studies will be crucial to fully elucidate the comparative therapeutic index of these two classes of inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. The present and future of PI3K inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Biological characterization of SN32976, a selective inhibitor of PI3K and mTOR with preferential activity to PI3Kα, in comparison to established pan PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Precision-Guided Use of PI3K Pathway Inhibitors for the Treatment of Solid Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. For Better or Worse: The Potential for Dose Limiting the On-Target Toxicity of PI 3-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Benefits versus risk profile of buparlisib for the treatment of breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Profile of buparlisib and its potential in the treatment of breast cancer: evidence to date - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of Newer Covalent PI3Kα Inhibitors and CNX-1351

For Researchers, Scientists, and Drug Development Professionals

The landscape of PI3Kα inhibition is rapidly evolving, with a new generation of covalent inhibitors demonstrating significant promise over earlier compounds like CNX-1351. This guide provides a detailed comparison of the efficacy of these emerging therapies, supported by experimental data, to inform future research and development in targeted cancer therapy. Newer covalent inhibitors are broadly categorized into two classes: those that, like CNX-1351, target a non-conserved cysteine (Cys862) outside the ATP-binding site, and a novel class that targets a cysteine residue within the RAS-binding domain (RBD).

Executive Summary

Newer covalent PI3Kα inhibitors offer significant advantages over CNX-1351, primarily through improved cellular potency and novel mechanisms of action that may translate to a better therapeutic window. While CNX-1351 was a pioneering isoform-selective covalent inhibitor, its utility was hampered by suboptimal pharmacokinetic properties.[1][2] Next-generation inhibitors targeting the same Cys862 residue, such as compounds 19, 22, and 9 , exhibit enhanced cellular activity and prolonged target engagement.[3][4][5] Furthermore, a distinct class of covalent inhibitors targeting the RAS-binding domain (RBD) of PI3Kα presents a paradigm shift by selectively blocking RAS-driven activation without impacting the enzyme's basal lipid kinase activity, potentially mitigating toxicities like hyperglycemia that are common with ATP-competitive inhibitors.[6][7][8][9]

Data Presentation

In Vitro Kinase and Cellular Potency

The following table summarizes the in vitro and cellular potency of CNX-1351 and its newer counterparts.

Compound	Target Cysteine	PI3Kα IC50 (nM)	Cellular p-Akt Inhibition IC50 (nM)	Cell Growth Inhibition GI50 (nM)	Key Findings
CNX-1351	Cys862	6.8[3][10][11]	~165 (SKOV3 cells)[5]	78 (SKOV3), 55 (MCF-7)[10]	First-in-class covalent PI3Kα inhibitor; poor pharmacokinetics limit cellular efficacy.[1][2]
Compound 19	Cys862	-	82 (SKOV3 cells)[5]	-	~2-fold more potent than CNX-1351 in cellular assays.[5]
Compound 22	Cys862	-	86 (SKOV3 cells)[5]	-	~2-fold more potent than CNX-1351 in cellular assays.[5]
Compound 9	Cys862	-	More potent than reversible inhibitors (alpelisib, inavolisib)[3]	10-600-fold more potent than reversible inhibitors[3]	Rapid cell permeability and sustained target engagement for over 72 hours after drug removal.[3]
RBD Covalent Inhibitors	Cys242	-	Robust inhibition in RAS-mutant and HER2-overexpressing models[9]	Profound tumor growth inhibition, especially in combination with MAPK pathway inhibitors[8][9]	Novel mechanism; avoids hyperglycemia by not inhibiting basal PI3Kα activity.[6][8][9]

In Vivo Efficacy

Compound	Xenograft Model	Dosing Schedule	Tumor Growth Inhibition (TGI)	Reference
CNX-1351	-	100 mg/kg, i.p., daily for 5 days	Inhibition of p-Akt in mouse spleens.[10][11]	--INVALID-LINK--
RBD Covalent Inhibitors	RAS-mutant and HER2 over-expressing tumors	-	Significant tumor growth inhibition without causing hyperglycemia.[8]	--INVALID-LINK--

Signaling Pathways and Mechanisms of Action

The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, proliferation, and survival. CNX-1351 and newer Cys862-targeting inhibitors act by covalently binding to the p110α catalytic subunit, thereby blocking its kinase activity. In contrast, the novel RBD inhibitors prevent the activation of PI3Kα by RAS, a key upstream activator in many cancers.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid, potent, and persistent covalent chemical probes to deconvolute PI3Kα signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Covalent Proximity Scanning of a Distal Cysteine to Target PI3Kα - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Covalent inhibitors of the PI3Kα RAS binding domain impair tumor growth driven by RAS and HER2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ras-drugdevelopment.com [ras-drugdevelopment.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]

Validating CNX-1351 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Confirming that a therapeutic candidate engages its intended target within the complex cellular environment is a critical step in preclinical drug development. This guide provides an objective comparison of methods to validate the cellular target engagement of CNX-1351, a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα).[1][2] We will compare its performance with other PI3Kα inhibitors, Alpelisib (B612111) and Taselisib, and provide supporting experimental data and detailed methodologies for key validation techniques.

CNX-1351 distinguishes itself as a targeted covalent inhibitor that irreversibly binds to a unique cysteine residue (Cys862) in the ATP-binding pocket of the p110α catalytic subunit of PI3Kα.[1][3] This covalent modification leads to potent and sustained inhibition of PI3Kα signaling.[4] In contrast, Alpelisib is a potent and selective, non-covalent inhibitor of the p110α isoform.[5][6][7][8][9] Taselisib also targets p110α and has a dual mechanism of action, not only inhibiting its kinase activity but also promoting the degradation of the mutant p110α protein.[10][11][12][13][14]

Comparative Analysis of PI3Kα Inhibitors

To objectively assess the cellular target engagement and downstream effects of CNX-1351, we compare its performance with Alpelisib and Taselisib using key biochemical and cellular assays. The following tables summarize their inhibitory concentrations (IC50), cellular potency in inhibiting signaling (EC50), and anti-proliferative activity (GI50).

Table 1: Biochemical Potency Against PI3K Isoforms (IC50, nM)

Compound	PI3Kα	PI3Kβ	PI3Kδ	PI3Kγ	Selectivity for PI3Kα
CNX-1351	6.8	166	240.3	3020	High
Alpelisib	~5	>1000	~250	~290	High
Taselisib	0.29	>10	0.12	0.97	Moderate (spares β)

Note: Data is compiled from multiple sources and may not be from direct head-to-head comparisons. Lower values indicate higher potency.

Table 2: Cellular Potency and Anti-Proliferative Activity

Compound	Assay Type	Cell Line(s)	Potency (nM)
CNX-1351	p-Akt Inhibition (EC50)	SKOV3	10-100
Anti-proliferation (GI50)	SKOV3 (H1047R)	78
Anti-proliferation (GI50)	MCF-7 (E545K)	55 [2]
Alpelisib	Anti-proliferation (GI50)	Various PIK3CA mutant	~100-500[15][16]
Taselisib	Anti-proliferation (IC50)	PIK3CA mutant	~42[17]

Note: The potency of these inhibitors can vary significantly depending on the cell line and the specific PIK3CA mutation.

Methods for Validating Target Engagement

Several robust methods can be employed to validate the engagement of CNX-1351 with PI3Kα in a cellular context.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in intact cells. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability. This change is observed as a shift in the protein's melting curve.

Diagram: Cellular Thermal Shift Assay (CETSA) Workflow

References

• 1. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Alpelisib: A Novel Therapy for Patients With PIK3CA-Mutated Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Alpelisib? [synapse.patsnap.com]
• 8. alpelisib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. Alpelisib | C19H22F3N5O2S | CID 56649450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. tenovapharma.com [tenovapharma.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Phase I Dose Escalation Study of Taselisib (GDC-0032), an Oral PI3K Inhibitor, in Patients with Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Phase II Study of Taselisib in PIK3CA-Mutated Solid Tumors Other Than Breast and Squamous Lung Cancer: Results From the NCI-MATCH ECOG-ACRIN Trial (EAY131) Subprotocol I - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of PI3K Inhibitors: CNX-1351 vs. LY294002

In the landscape of cell signaling research and therapeutic development, the phosphatidylinositol 3-kinase (PI3K) pathway is a critical focal point. The dysregulation of this pathway is a hallmark of numerous cancers and inflammatory diseases. This guide provides a detailed, objective comparison of two pivotal PI3K inhibitors: CNX-1351, a potent and isoform-selective covalent inhibitor, and LY294002, a first-generation, broad-spectrum inhibitor. This analysis is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their biochemical potency, selectivity, and the experimental methodologies used for their evaluation.

Mechanism of Action and Target Specificity

CNX-1351 is a highly potent and isoform-selective inhibitor of PI3Kα[1][2]. Its mechanism of action is distinguished by its targeted covalent inhibition. CNX-1351 was designed to specifically and irreversibly bind to a unique cysteine residue (C862) within the ATP-binding site of the p110α catalytic subunit of PI3K[2][3][4]. This covalent modification is unique to the α isoform, as the other Class I PI3K isoforms (β, γ, and δ) do not possess this cysteine residue at the equivalent position, which accounts for its high selectivity[2][3].

LY294002 , in contrast, is a well-established, reversible, and broad-spectrum inhibitor of Class I PI3K isoforms[5][6][7][8]. It functions by competing with ATP for binding to the kinase domain of the p110 catalytic subunit[9]. While it has been an invaluable tool for elucidating the fundamental roles of the PI3K pathway, its utility is tempered by a significant lack of selectivity.[5][7][8]. LY294002 has been shown to inhibit other kinases, including the mammalian target of rapamycin (B549165) (mTOR), DNA-dependent protein kinase (DNA-PK), casein kinase 2 (CK2), and Pim-1, which can confound experimental results[5][10][11][12].

Biochemical Potency and Isoform Selectivity

The efficacy of a kinase inhibitor is fundamentally defined by its potency and selectivity. The following table summarizes the half-maximal inhibitory concentration (IC50) values for CNX-1351 and LY294002 against the Class I PI3K isoforms and other relevant kinases.

Target	CNX-1351 IC50 (nM)	LY294002 IC50 (µM)
PI3Kα	6.8[1][13]	0.5[10][11]
PI3Kβ	166[13]	0.97[10][11]
PI3Kγ	3020[13]	Not widely reported
PI3Kδ	240.3[13]	0.57[10][11]
DNA-PK	>1000[13]	1.4[11]
mTOR	Not reported	Inhibits[5][12]
CK2	>1000[13]	0.098[10][11]

Data presented as IC50 values. Lower values indicate higher potency.

Cellular Activity

In cellular assays, CNX-1351 potently inhibits signaling in PI3Kα-dependent cancer cell lines, leading to a potent antiproliferative effect with a GI50 (half-maximal growth inhibition) of less than 100 nM in cell lines with PIK3CA activating mutations, such as SKOV3 and MCF-7[1][2][13]. Specifically, the GI50 for SKOV3 and MCF-7 cells are 78 nM and 55 nM, respectively[1].

LY294002 also inhibits cell proliferation and induces apoptosis in various cancer cell lines by inactivating the Akt/PKB signaling pathway[10]. However, due to its broader target profile, the observed cellular effects may not be solely attributable to PI3K inhibition[5]. The effective concentrations for LY294002 in cell-based assays are typically in the micromolar range[11][14].

In Vivo Effects

CNX-1351 has demonstrated in vivo target engagement. When administered to mice, it inhibits the phosphorylation of Akt (a downstream effector of PI3K) in the spleen and covalently binds to PI3Kα[1][13]. The development of a covalent probe, CNX-1220, has further enabled the investigation of the duration of PI3Kα occupancy by CNX-1351 in vivo[2][4].

LY294002 has also been shown to be effective in animal models, suppressing tumor growth and inducing apoptosis[10]. However, its off-target effects and lower potency present challenges for its clinical development[8].

Signaling Pathway Inhibition

The following diagram illustrates the PI3K/Akt signaling pathway and the points of inhibition for CNX-1351 and LY294002.

Caption: PI3K/Akt signaling pathway with inhibition points of CNX-1351 and LY294002.

Experimental Protocols

In Vitro Kinase Assay (General Protocol)

A common method to determine the IC50 values of PI3K inhibitors is through in vitro kinase assays, such as radiometric assays or homogeneous time-resolved fluorescence (HTRF) assays.

Objective: To measure the enzymatic activity of a specific PI3K isoform in the presence of varying concentrations of an inhibitor.

Materials:

• Purified, recombinant PI3K isoforms (e.g., p110α/p85α, p110β/p85α, p110δ/p85α, p110γ)

• Substrate: Phosphatidylinositol (PI) or Phosphatidylinositol-4,5-bisphosphate (PIP2)

• ATP (radiolabeled [γ-³²P]ATP for radiometric assays)

• Kinase buffer (e.g., HEPES, MgCl₂, DTT)

• Inhibitors: CNX-1351 and LY294002

• Detection reagents (specific to the assay format)

Procedure:

• Prepare serial dilutions of the inhibitors (CNX-1351 and LY294002).

• In a multi-well plate, combine the PI3K enzyme, substrate, and kinase buffer.

• Add the diluted inhibitors to the respective wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).

• Terminate the reaction.

• Detect the product (phosphorylated substrate, e.g., PIP3) using an appropriate method (e.g., autoradiography for radiometric assays or fluorescence detection for HTRF).

• Plot the percentage of kinase activity against the inhibitor concentration and determine the IC50 value using a sigmoidal dose-response curve fit.

The following diagram illustrates a generalized workflow for an in vitro kinase assay.

Caption: Generalized workflow for an in vitro kinase assay to determine inhibitor potency.

Cellular Proliferation Assay (GI50 Determination)

Objective: To determine the concentration of an inhibitor that causes a 50% reduction in cell proliferation.

Materials:

• Cancer cell lines (e.g., SKOV3, MCF-7)

• Cell culture medium and supplements

• Inhibitors: CNX-1351 and LY294002

• Cell proliferation reagent (e.g., CellTiter-Glo®, MTT)

• Multi-well plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the inhibitors.

• Incubate the cells for a specified period (e.g., 96 hours).

• Add the cell proliferation reagent to each well according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence or absorbance) using a plate reader.

• Calculate the percentage of cell growth inhibition relative to untreated control cells.

• Plot the percentage of growth inhibition against the inhibitor concentration to determine the GI50 value.

Conclusion

The comparison between CNX-1351 and LY294002 highlights the evolution of PI3K inhibitors from non-selective, first-generation compounds to highly specific, targeted therapies. While LY294002 has been an invaluable research tool for elucidating the fundamental roles of the PI3K pathway, its broad-spectrum activity and off-target effects limit its clinical utility and can complicate the interpretation of experimental data[5][7][8]. CNX-1351, with its potent and selective covalent inhibition of the frequently mutated PI3Kα isoform, represents a more refined and clinically relevant approach to targeting the PI3K pathway in cancer[2][7]. For researchers investigating the specific roles of PI3Kα, CNX-1351 offers a superior level of precision. Conversely, LY294002 may still be considered for studies aiming to understand the broader consequences of pan-PI3K inhibition, provided its off-target effects are carefully considered and controlled for.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LY294002 - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. selleckchem.com [selleckchem.com]
• 11. LY294002 | SF 1101 | PI3K inhibitor | TargetMol [targetmol.com]
• 12. researchgate.net [researchgate.net]
• 13. caymanchem.com [caymanchem.com]
• 14. LY294002 Inhibits Glucocorticoid Induced COX-2 Gene Expression in Cardiomyocytes through a Phosphatidylinositol 3 Kinase Independent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

CNX-1351: A Covalent Tool for Selective PI3Kα Validation

In the landscape of cancer research and drug discovery, the phosphatidylinositol 3-kinase (PI3K) pathway is a critical signaling node, frequently dysregulated in various malignancies. The alpha isoform of PI3K (PI3Kα), in particular, is a well-validated therapeutic target. To facilitate robust target validation and drug development efforts, highly selective and potent tool compounds are essential. This guide provides a comparative analysis of CNX-1351, a covalent inhibitor of PI3Kα, with other established PI3Kα inhibitors, alpelisib (B612111) and taselisib, offering insights into its utility as a research tool.

Biochemical Potency and Isoform Selectivity

The efficacy and potential for off-target effects of a kinase inhibitor are largely determined by its potency and selectivity. CNX-1351 distinguishes itself as a potent and highly selective covalent inhibitor of PI3Kα. Unlike reversible inhibitors, covalent inhibitors form a permanent bond with their target, which can lead to a more sustained biological effect.

Table 1: Comparison of In Vitro Potency (IC50) of PI3Kα Inhibitors

Inhibitor	PI3Kα (nM)	PI3Kβ (nM)	PI3Kγ (nM)	PI3Kδ (nM)	Selectivity for PI3Kα vs. β	Selectivity for PI3Kα vs. γ	Selectivity for PI3Kα vs. δ
CNX-1351	6.8	166	240.3	3020	~24-fold	~35-fold	~444-fold
Alpelisib	5	1200	250	290	~240-fold	~50-fold	~58-fold
Taselisib	0.29 (Ki)	9.1 (Ki)	0.97 (Ki)	0.12 (Ki)	~31-fold	~3.3-fold (less selective)	~0.4-fold (less selective)

Note: Data for CNX-1351 and Alpelisib are presented as IC50 values, while data for Taselisib are presented as Ki (inhibition constant) values. While both reflect potency, direct comparison should be made with caution due to potential differences in assay conditions.

Cellular Activity: Inhibition of Cell Growth

The functional consequence of PI3Kα inhibition is a reduction in cell proliferation, particularly in cancer cell lines with activating mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K. The growth inhibitory (GI50) concentrations for CNX-1351 have been determined in relevant cancer cell lines.

Table 2: Comparison of Anti-proliferative Activity (GI50/IC50) in Cancer Cell Lines

Inhibitor	MCF-7 (Breast Cancer) (nM)	SKOV3 (Ovarian Cancer) (nM)
CNX-1351	54.7	77.6
Alpelisib	~530	Not available
Taselisib	~2.5 - 90	Not available

Note: The reported values for Alpelisib and Taselisib in MCF-7 cells vary across different studies and assay conditions (e.g., incubation time, specific assay used). Direct comparison of absolute values should be interpreted with this in mind.

The PI3K/AKT/mTOR Signaling Pathway

CNX-1351, like other PI3Kα inhibitors, exerts its effects by blocking the PI3K/AKT/mTOR signaling cascade, a central pathway that regulates cell growth, proliferation, survival, and metabolism.

Unveiling the Selectivity of CNX-1351: A Comparative Cross-Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the cross-reactivity profile of CNX-1351, a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase alpha (PI3Kα). By presenting supporting experimental data, detailed methodologies, and visual representations of key biological pathways and workflows, this document serves as a valuable resource for researchers engaged in kinase inhibitor development and cancer therapeutics.

Executive Summary

CNX-1351 is a targeted covalent inhibitor that demonstrates high potency for PI3Kα, a key oncogene in various human tumors.[1] Its mechanism of action relies on the covalent modification of a unique cysteine residue (Cys862) within the ATP-binding site of PI3Kα.[1][2] This cysteine is notably absent in the other Class I PI3K isoforms (β, γ, and δ), conferring a high degree of selectivity.[1][2] This guide will dissect the quantitative selectivity of CNX-1351 against its primary target and other kinases, and draw comparisons with other notable PI3K inhibitors, Idelalisib and Duvelisib, to provide a comprehensive understanding of its specificity.

Data Presentation: Quantitative Cross-Reactivity Analysis

The selectivity of a kinase inhibitor is paramount to its therapeutic index. The following tables summarize the inhibitory activity of CNX-1351 and its comparators against Class I PI3K isoforms and a broader panel of lipid kinases.

Table 1: Comparative Inhibition of Class I PI3K Isoforms

Compound	PI3Kα (p110α) IC50 (nM)	PI3Kβ (p110β) IC50 (nM)	PI3Kγ (p110γ) IC50 (nM)	PI3Kδ (p110δ) IC50 (nM)	Selectivity Fold (β/α)	Selectivity Fold (γ/α)	Selectivity Fold (δ/α)
CNX-1351	6.8 [3]	166 [3]	240.3 [3]	3,020 [3]	~24	~35	~444
Idelalisib	2,100	830	29	2.5	N/A	N/A	N/A
Duvelisib	-	-	-	-	-	-	-

Note: IC50 values for Idelalisib and Duvelisib are compiled from publicly available data and may vary based on assay conditions. A direct head-to-head comparison of Duvelisib's IC50 values under the same assay conditions as CNX-1351 was not available in the searched literature.

Table 2: CNX-1351 Lipid Kinase Selectivity Panel

Kinase Target	IC50 (nM)
PI3Kα	6.8 [3]
PI3Kβ	166[3]
PI3Kγ	240.3[3]
PI3Kδ	3,020[3]
PI3KC2A	>1,000[3]
PI3KC2B	>1,000
PI4Kα	>1,000[3]
PI4Kβ	>1,000[3]
SPHK1	>1,000[3]
SPHK2	>1,000[3]

Note: While a broad kinome scan of CNX-1351 was performed using HotSpot technology, the detailed results against a wider panel of protein kinases are not publicly available.[4]

Experimental Protocols

The following section details the methodologies employed to generate the cross-reactivity data for CNX-1351.

In Vitro Kinase Inhibition Assays

Objective: To determine the half-maximal inhibitory concentration (IC50) of CNX-1351 against a panel of lipid kinases.

Methodology:

• Lipid Kinase Panel: CNX-1351 was evaluated against a panel of 10 lipid kinases.[4]

• Assay Formats:

  • For PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ, a Homogeneous Time-Resolved Fluorescence (HTRF) assay format was utilized.[4]

  • For other lipid kinases in the panel, including PI3KC2A, PI4Kα, PI4Kβ, SPHK1, and SPHK2, an ADP-Glo assay format was employed.[3][4]

• Experimental Conditions:

  • CNX-1351 was tested in a 10-concentration IC50 curve with 3-fold serial dilutions, starting from a concentration of 1 μM.[4]

  • All kinase reactions were conducted at an ATP concentration of 10 μM.[4]

  • The substrate for the HTRF assays was phosphatidylinositol 4,5-bisphosphate.[4] For the ADP-Glo assays, phosphatidylinositol was used for most kinases, while sphingosine (B13886) was used for SPHK1 and SPHK2.[4]

General Kinase Selectivity Screening (HotSpot Assay)

Objective: To assess the broader selectivity of CNX-1351 against a large panel of protein kinases.

Methodology:

• Technology: The HotSpot technology, a radioisotope-based P81 filtration assay, was used for the kinase selectivity panel.[4]

• Procedure:

  • CNX-1351 was dissolved in 100% DMSO to a final test concentration of 1 μM.[4]

  • Substrates for the various kinases were prepared fresh daily in the appropriate reaction buffer.[4]

  • Any necessary cofactors were added to the substrate solution, followed by the addition of the kinase. This mixture was pre-incubated for 30 minutes at room temperature.[4]

  • The kinase reaction was initiated by the addition of 33P-ATP to a final concentration of 10 μM.[4]

  • The reaction products were then captured on a P81 phosphocellulose filter, and the amount of incorporated radioactivity was quantified to determine the level of kinase inhibition.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The PI3K/Akt signaling pathway and the inhibitory action of CNX-1351 on PI3Kα.

Experimental Workflow Diagram

Caption: A generalized workflow for in vitro kinase inhibition assays.

References

• 1. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of CNX-1351 Against Next-Generation PI3K Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance and Experimental Data

The landscape of phosphoinositide 3-kinase (PI3K) inhibitors is rapidly evolving, with a continuous drive towards greater isoform selectivity and improved therapeutic windows. This guide provides a comprehensive benchmark of the covalent PI3Kα inhibitor, CNX-1351, against a cohort of next-generation inhibitors that employ distinct mechanisms of action, including allosteric and mutant-selective approaches. This comparison is supported by a detailed examination of preclinical data and experimental methodologies to inform future research and development in this critical oncogenic pathway.

The Evolving Landscape of PI3Kα Inhibition

The PI3K/AKT/mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation, often driven by mutations in the PIK3CA gene, is a hallmark of numerous cancers. While early pan-PI3K inhibitors demonstrated clinical activity, their utility has been hampered by on-target toxicities due to the inhibition of multiple PI3K isoforms. This led to the development of isoform-selective inhibitors, such as the covalent inhibitor CNX-1351, which specifically targets PI3Kα.

More recently, a new wave of "next-generation" inhibitors has emerged. These agents aim to achieve even greater precision by selectively targeting mutant forms of PI3Kα or by employing allosteric inhibition, offering the potential for enhanced efficacy and reduced side effects, such as hyperglycemia, which is associated with wild-type PI3Kα inhibition. This guide will focus on comparing CNX-1351 to prominent next-generation inhibitors: inavolisib (GDC-0077), RLY-2608, STX-478, and LOXO-783.

Performance Data: A Head-to-Head Comparison

The following tables summarize the key preclinical data for CNX-1351 and the selected next-generation PI3Kα inhibitors, focusing on their biochemical potency, isoform selectivity, and cellular activity.

Table 1: Biochemical Potency and Isoform Selectivity (IC50, nM)

Inhibitor	Mechanism	PI3Kα (WT)	PI3Kβ	PI3Kγ	PI3Kδ	H1047R Mutant	E545K/E542K Mutants
CNX-1351	Covalent	6.8[1]	166[1]	3020[1]	240.3[1]	Not specified	Not specified
Inavolisib (GDC-0077)	ATP-competitive, Mutant Degrader	0.038[2][3]	>300-fold selective vs α[3][4]	>300-fold selective vs α[3][4]	>300-fold selective vs α[3][4]	More selective vs WT[2]	More selective vs WT[2]
RLY-2608	Allosteric, Pan-mutant selective	Potent against mutants	Highly selective over other isoforms	Highly selective over other isoforms	Highly selective over other isoforms	Potent inhibition[5][6]	Potent inhibition[5][6]
STX-478	Allosteric, Mutant-selective	131[7]	Highly selective	Highly selective	Highly selective	9.4 (14-fold vs WT)[7][8]	71 (E545K), 113 (E542K)[7]
LOXO-783	Allosteric, H1047R-selective	>250[9]	>250[9]	>250[9]	>250[9]	<5[9]	Not specified

Table 2: Cellular Activity in PIK3CA-Mutant Cancer Cell Lines

Inhibitor	Cell Line	PIK3CA Mutation	Assay Type	Endpoint	Value (nM)
CNX-1351	SKOV3	H1047R	Cell Viability (CellTiter-Glo)	GI50	77.6[1]
MCF-7	E545K	Cell Viability (CellTiter-Glo)	GI50	54.7[1]
SKOV3	H1047R	pAkt (Ser473) Inhibition	EC50	10-100[1]
Inavolisib (GDC-0077)	PIK3CA-mutant breast cancer cells	Various	Cell Proliferation	Inhibition	Potent
PIK3CA-mutant breast cancer cells	Various	Apoptosis	Increased	-
RLY-2608	T47D	H1047R	Tumor Growth Inhibition (in vivo)	Stasis/Regression	-
STX-478	MCF10A isogenic	H1047R	pAkt Inhibition (HTRF)	IC50	9-fold selective vs WT
T47D	H1047R	Cell Viability	GI50	Potent
LOXO-783	H1047R-driven breast cancer cells	H1047R	Growth and Signaling	EC50	<5

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying biology and experimental approaches, the following diagrams illustrate the PI3K signaling pathway and a typical workflow for evaluating PI3K inhibitors.

Caption: The PI3K/AKT/mTOR signaling pathway and points of inhibition.

Caption: A generalized workflow for preclinical evaluation of PI3K inhibitors.

Detailed Experimental Protocols

A summary of common experimental protocols used in the evaluation of PI3K inhibitors is provided below. These protocols are based on methodologies reported in the cited literature for the inhibitors discussed.

In Vitro Kinase Assay (HTRF)

• Objective: To determine the biochemical potency (IC50) of inhibitors against purified PI3K isoforms.

• Methodology: A Homogeneous Time-Resolved Fluorescence (HTRF) assay is commonly used.[1]

  • Reagents: Recombinant PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ enzymes, ATP, and a lipid substrate (e.g., PIP2).

  • Procedure:

    • Inhibitors are serially diluted and added to a 384-well plate.

    • The respective PI3K enzyme is added and incubated with the inhibitor.

    • The kinase reaction is initiated by the addition of ATP and the lipid substrate.

    • After incubation, HTRF detection reagents are added to measure the product of the kinase reaction.

  • Data Analysis: The HTRF signal is used to calculate the percent inhibition at each inhibitor concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Cell Viability Assay (CellTiter-Glo®)

• Objective: To assess the anti-proliferative effect (GI50) of inhibitors on cancer cell lines.

• Methodology: The CellTiter-Glo® Luminescent Cell Viability Assay is a common method.[1]

  • Cell Culture: PIK3CA-mutant cancer cell lines (e.g., SKOV3, MCF-7) are seeded in 96-well plates and allowed to adhere overnight.

  • Treatment: Cells are treated with a range of inhibitor concentrations for a specified period (e.g., 96 hours).

  • Assay: The CellTiter-Glo® reagent is added to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of metabolically active cells.

  • Data Analysis: Luminescence is measured, and the GI50 value (the concentration that inhibits cell growth by 50%) is calculated.

Western Blot Analysis for pAkt Inhibition

• Objective: To confirm target engagement and inhibition of downstream signaling.

• Methodology:

  • Cell Culture and Treatment: Cells are treated with the inhibitor for a defined period (e.g., 1 hour).

  • Lysis: Cells are lysed to extract total protein.

  • SDS-PAGE and Transfer: Protein lysates are separated by SDS-PAGE and transferred to a membrane.

  • Antibody Incubation: The membrane is incubated with primary antibodies specific for phosphorylated Akt (pAkt, e.g., at Ser473) and total Akt.

  • Detection: Following incubation with a secondary antibody, the protein bands are visualized using a chemiluminescence detection system.

  • Analysis: The intensity of the pAkt band is normalized to the total Akt band to quantify the degree of pathway inhibition.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of inhibitors in a living organism.

• Methodology:

  • Model System: Immunocompromised mice (e.g., nude mice) are subcutaneously injected with human cancer cells to establish tumors.

  • Treatment: Once tumors reach a specified size, mice are treated with the inhibitor or vehicle control via a clinically relevant route (e.g., oral gavage or intraperitoneal injection) at a defined dose and schedule.[1]

  • Efficacy Assessment: Tumor volume is measured regularly to assess the rate of tumor growth inhibition.

  • Pharmacodynamic Analysis: At the end of the study, tumors and other tissues (e.g., spleen) can be harvested to analyze target engagement and pathway inhibition by Western blot or other methods.[1]

Conclusion

CNX-1351 represents a potent and selective covalent inhibitor of PI3Kα. However, the field is advancing towards next-generation inhibitors with distinct mechanisms aimed at improving the therapeutic index. Allosteric and mutant-selective inhibitors like RLY-2608, STX-478, and LOXO-783 demonstrate the potential to spare wild-type PI3Kα, which may translate to reduced on-target toxicities such as hyperglycemia. Inavolisib offers a unique approach by promoting the degradation of mutant PI3Kα.

The choice of inhibitor for a specific research or therapeutic application will depend on the desired balance of potency, selectivity, and mechanism of action. The data and protocols presented in this guide provide a framework for the objective comparison and further investigation of these promising therapeutic agents. As more clinical data for the next-generation inhibitors becomes available, a clearer picture of their clinical utility relative to earlier inhibitors like CNX-1351 will emerge.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery and Clinical Proof-of-Concept of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor That Decouples Antitumor Activity from Hyperinsulinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. relaytx.com [relaytx.com]
• 7. researchgate.net [researchgate.net]
• 8. vasanlab.org [vasanlab.org]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of CNX-1351

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to Ensure Laboratory Safety and Compliance.

CNX-1351 is a potent and isoform-selective covalent inhibitor of PI3Kα, utilized in laboratory research.[1][2][3][4] Due to its chemical nature and the fact that its toxicological and ecological properties have not been fully investigated, proper disposal is crucial to ensure the safety of laboratory personnel and to prevent environmental contamination.[5][6] This guide provides a procedural, step-by-step approach to the safe disposal of CNX-1351, aligning with general best practices for laboratory chemical waste management.

Chemical and Safety Data for CNX-1351

A summary of the key data for CNX-1351 is presented below. This information is critical for accurate labeling and ensuring proper handling and disposal.

Identifier	Value
IUPAC Name	1-[4-[[2-(1H-indazol-4-yl)-4-(4-morpholinyl)thieno[3,2-d]pyrimidin-6-yl]methyl]-1-piperazinyl]-6-methyl-5-heptene-1,4-dione
CAS Number	1276105-89-5[2]
Molecular Formula	C₃₀H₃₅N₇O₃S[2]
Appearance	Solid
Primary Hazard	The chemical, physical, and toxicological properties have not been completely investigated.[5][6]
Storage	Store at -20°C for one year or -80°C for two years.[1]

Step-by-Step Disposal Protocol for CNX-1351

The following protocol outlines the essential steps for the safe disposal of CNX-1351 from a laboratory setting. Adherence to these procedures is mandatory to minimize risk and ensure regulatory compliance.

Personal Protective Equipment (PPE)

Before handling CNX-1351 for disposal, all personnel must be equipped with the appropriate PPE to prevent exposure.

• Gloves: Use chemically resistant gloves, such as nitrile gloves.

• Eye Protection: Wear safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat should be worn.

Waste Segregation

Proper segregation of chemical waste is the first and most critical step in the disposal process. CNX-1351 waste should be categorized as follows:

• Solid Waste:

  • Unused or expired pure CNX-1351.

  • Contaminated materials such as weigh boats, pipette tips, and gloves.

• Liquid Waste:

  • Solutions containing CNX-1351.

  • Solvents used to rinse glassware that was in contact with CNX-1351.

Do not mix CNX-1351 waste with other incompatible waste streams.

Waste Collection and Containerization

All waste must be collected in appropriate, clearly labeled containers.

• Container Type: Use leak-proof, sealable containers made of a material compatible with the waste. For solid waste, a securely sealed bag within a rigid container is recommended. For liquid waste, use a screw-cap bottle.

• Labeling: All waste containers must be labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "CNX-1351"

  • The CAS Number: "1276105-89-5"

  • An approximate concentration and volume of the waste.

  • The date the waste was first added to the container.

  • The name and contact information of the generating laboratory.

Storage of Waste

Store waste containers in a designated, secure area within the laboratory, away from general laboratory traffic. The storage area should be clearly marked as a "Hazardous Waste Satellite Accumulation Area."

Disposal

The final disposal of CNX-1351 waste must be conducted through your institution's Environmental Health and Safety (EHS) office.

• Contact EHS: Schedule a pickup for your hazardous waste.

• Documentation: Complete any required waste manifests or disposal forms provided by your EHS office.

Never dispose of CNX-1351 down the drain or in the regular trash. [7]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for CNX-1351.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. CNX-1351 | Inhibitor of PI3Kα with anticancer activity | CAS# 1276105-89-5 | InvivoChem [invivochem.com]
• 4. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]

Essential Safety and Handling Protocols for CNX-1351

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the handling and disposal of CNX-1351, a novel and potent covalent inhibitor of PI3Kα.[1][2][3] Given that a specific Safety Data Sheet (SDS) for this research compound may not be readily available, a conservative approach to handling is imperative, treating the substance as potentially hazardous.[4]

Physicochemical and Toxicological Profile

As comprehensive toxicological data for CNX-1351 is not available, it is crucial to assume high toxicity and handle the compound with the utmost care. The following table summarizes its known properties and the recommended handling assumptions.[4]

Property	Value/Data	Assumption for Safe Handling
Chemical Name	1-(4-{[2-(1H-indazol-4-yl)-4-(morpholin-4-yl)thieno[3,2-d]pyrimidin-6-yl]methyl}piperazin-1-yl)-6-methylhept-5-ene-1,4-dione[5]	N/A
CAS Number	1276105-89-5[1][5]	N/A
Molecular Formula	C30H35N7O3S[5]	N/A
Molecular Weight	573.71 g/mol [5]	N/A
Physical State	Solid, crystalline powder[4][5]	Potential for aerosolization; handle in a ventilated enclosure.[4]
Solubility	Soluble in DMSO and Methanol[2][4]	Use appropriate solvent-resistant gloves and eye protection.[4]
Acute Toxicity (Oral)	Data Not Available	Assume high toxicity. Avoid ingestion and skin contact.[4]
Carcinogenicity	Data Not Available	Treat as a potential carcinogen.[4]
Mutagenicity	Data Not Available	Treat as a potential mutagen.[4]

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, beginning with engineering controls and supplemented by appropriate PPE, is essential for minimizing exposure risk.[4]

Control Type	Specification	Purpose
Engineering	Certified Chemical Fume Hood	To prevent inhalation of powders or vapors.[4]
Engineering	Powder-Coated Balance Enclosure	For weighing potent compounds to minimize aerosol generation.[4]
PPE: Hand	Nitrile or Neoprene Gloves (double-gloving recommended)	To prevent skin contact. Check for breakthrough times.[4]
PPE: Eye	Chemical Safety Goggles or a Face Shield	To protect eyes from splashes or airborne particles.[4]
PPE: Body	Fully fastened Laboratory Coat	To protect skin and clothing from contamination.[4]
PPE: Respiratory	N95 or higher respirator (if handling outside a fume hood)	To prevent inhalation of fine particles.[4]

Experimental Protocols

In Vitro Kinase Inhibition Assay

This protocol outlines a representative enzyme assay to determine the inhibitory activity of CNX-1351 against PI3K isoforms.

Methodology:

• Compound Preparation: Prepare a stock solution of CNX-1351 in DMSO.[2] Perform serial dilutions to create a 10-concentration IC50 curve, typically starting at 1 µM.[1][2]

• Reaction Setup:

  • For PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ, an HTRF (Homogeneous Time Resolved Fluorescence) assay format is utilized.[1][2]

  • The substrate for the HTRF assay is Phosphatidylinositol 4,5-bisphosphate.[1]

  • Reactions are carried out at a final ATP concentration of 10 µM.[1][2]

• Incubation: Incubate the reaction mixture according to the assay kit manufacturer's instructions.

• Data Acquisition: Read the HTRF signal on a compatible plate reader.

• Data Analysis: Calculate the IC50 values, which represent the concentration of CNX-1351 required to inhibit 50% of the kinase activity.

Inhibitory Activity of CNX-1351:

Target	IC50
PI3Kα	6.8 nM[1][2][3]
PI3Kβ	166 nM[1][2][3]
PI3Kδ	240.3 nM[1][2][3]
PI3Kγ	3020 nM[1][2][3]

Visualizations

Signaling Pathway of CNX-1351

Caption: Simplified PI3K/Akt signaling pathway indicating inhibition of PI3Kα by CNX-1351.

Experimental Workflow for Handling CNX-1351

Caption: Step-by-step workflow for the safe handling of CNX-1351 in a laboratory setting.

Disposal Plan

As with any novel research compound with incomplete hazard data, CNX-1351 and any materials contaminated with it must be treated as hazardous waste.

• Solid Waste: All disposable lab supplies that have come into contact with CNX-1351, including gloves, weighing papers, and pipette tips, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing CNX-1351, including unused stock solutions and experimental media, should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do not dispose of down the drain.

• Adherence to Regulations: All waste disposal must be carried out in strict accordance with your institution's Environmental Health and Safety (EHS) guidelines and local, state, and federal regulations. Contact your institution's EHS department for specific disposal procedures.

References

• 1. CNX-1351 | Inhibitor of PI3Kα with anticancer activity | CAS# 1276105-89-5 | InvivoChem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. xcessbio.com [xcessbio.com]